Quinocide, (S)-

• CAS: 738578-54-6

Core Science & Biosynthesis

(S)-Quinocide chemical structure and properties

An In-depth Technical Guide to (S)-Quinocide: Structure, Properties, and Therapeutic Potential

Introduction

(S)-Quinocide is the levorotatory enantiomer of quinocide, an 8-aminoquinoline compound recognized for its antimalarial properties. As a structural isomer of the widely used drug primaquine, quinocide and its stereoisomers are of significant interest to researchers in medicinal chemistry and drug development.[1][2] The 8-aminoquinoline class is critical for malaria eradication strategies due to its unique ability to eliminate the dormant liver stages (hypnozoites) of Plasmodium vivax and Plasmodium ovale, preventing disease relapse.[3][4] Furthermore, these compounds exhibit potent activity against the gametocyte stages of Plasmodium falciparum, which is crucial for blocking transmission of the parasite.[3]

This technical guide provides a comprehensive overview of (S)-Quinocide, focusing on its chemical architecture, physicochemical properties, and pharmacological profile. Drawing upon established knowledge of 8-aminoquinolines and specific studies on related enantiomers, this document offers field-proven insights for researchers, scientists, and drug development professionals. We will delve into the stereospecific considerations that govern its biological activity, plausible synthetic routes, its proposed mechanism of action, and the analytical methodologies required for its characterization and quality control.

Chemical Structure and Stereochemistry

(S)-Quinocide is a chiral molecule distinguished by a single stereocenter in its aliphatic side chain. Understanding its precise three-dimensional arrangement is fundamental to appreciating its interaction with biological targets.

1.1. Core Structure

The molecular architecture of (S)-Quinocide consists of a 6-methoxyquinoline core linked at the 8-position to a 1,4-pentanediamine side chain.[5] The chiral center is located at the 4-position of this pentanediamine chain.

• IUPAC Name: N¹-(6-methoxyquinolin-8-yl)pentane-1,4-diamine (for the racemate)[5]

• CAS Number: 525-61-1 (for the racemate)[6][7]

• Molecular Formula: C₁₅H₂₁N₃O[5][8]

• Molecular Weight: 259.35 g/mol [5][8]

The diagram below illustrates the chemical structure of (S)-Quinocide, highlighting the quinoline core, the diamine side chain, and the (S)-configured stereocenter.

Caption: Chemical structure of (S)-Quinocide.

1.2. The Critical Role of Stereochemistry

Chirality is a paramount consideration in drug design, as enantiomers of a single compound can exhibit vastly different pharmacological and toxicological profiles.[9] While data specifically for the quinocide enantiomers is limited, extensive research on the closely related drug primaquine provides a strong predictive framework. Studies have shown that (+)-(S)-Primaquine possesses greater antiparasitic efficacy in rodent models but is also associated with higher hematotoxicity.[10][11] Conversely, (-)-(R)-Primaquine demonstrates a better safety margin, being less hemolytic.[10] This divergence is attributed to stereoselective metabolism and pharmacokinetics.[9][12]

This precedent strongly suggests that (S)-Quinocide and its (R)-enantiomer will also display distinct biological activities. The precise orientation of the amine and methyl groups at the chiral center of the side chain dictates how the molecule fits into the active sites of metabolic enzymes (like Cytochrome P450s) and parasitic targets, thereby influencing both its therapeutic efficacy and its potential for adverse effects.[9]

Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile.[13] The table below summarizes the known and predicted properties for quinocide (racemate), which serve as a baseline for the (S)-enantiomer. Enantiomers share identical physical properties such as melting point and solubility in achiral solvents, but differ in their interaction with plane-polarized light (optical rotation).[14]

Property	Value	Reference
Physical State	Crystalline powder	[7]
Melting Point	46 °C	[7]
Boiling Point	183-186 °C (at 1 mmHg)	[7]
pKa (predicted)	10.73 ± 0.35	[7]
LogP (predicted)	2.2	[5]
Solubility	Soluble in water	[7]
Optical Rotation, [α]D	Expected to be non-zero; specific value not reported.

Synthesis of (S)-Quinocide

The core strategy involves two key stages:

• Asymmetric Synthesis of the Chiral Side Chain: Creation of the (S)-configured pentanediamine intermediate.

• Coupling: Nucleophilic substitution reaction to attach the chiral side chain to the 8-amino-6-methoxyquinoline core.

3.1. Representative Enantioselective Synthesis Protocol

The following protocol outlines a plausible, field-proven approach.

Step 1: Asymmetric Synthesis of a Protected (S)-1,4-diaminopentane Precursor Causality: Modern catalytic methods allow for the direct creation of chiral amines with high enantiomeric excess, which is superior to classical resolution methods that are less efficient. A copper-catalyzed cascade hydroamination of a suitable methylene cyclopropane with hydroxylamine esters can be employed to construct the chiral 1,4-diamine structure with excellent enantioselectivity.[5][8] Protecting groups (e.g., Boc or Cbz) are used on the amine functionalities to prevent side reactions in subsequent steps.

• Catalyst Preparation: In a nitrogen-flushed flask, combine Cu(OAc)₂ (10 mol%) and a chiral bisphosphine ligand such as (S)-DTBM-SEGPHOS (11 mol%) in an anhydrous solvent like THF.

• Reaction: Add the methylene cyclopropane substrate and two equivalents of a protected hydroxylamine ester to the catalyst mixture.

• Incubation: Stir the reaction at room temperature until completion, monitored by TLC or LC-MS.

• Purification: Purify the resulting protected chiral 1,4-diamine derivative by column chromatography.

Step 2: Selective Deprotection Causality: To enable the coupling reaction, one of the two protected amine groups must be selectively deprotected to act as a nucleophile. The choice of orthogonal protecting groups in Step 1 is critical for this selectivity.

• Reaction: Treat the product from Step 1 with reagents specific for removing one of the protecting groups (e.g., trifluoroacetic acid for a Boc group while a Cbz group remains intact).

• Workup: Neutralize the reaction mixture and extract the mono-protected (S)-1,4-diaminopentane.

Step 3: Coupling with 8-bromo-6-methoxyquinoline Causality: A nucleophilic aromatic substitution (SNAᵣ) or a palladium-catalyzed Buchwald-Hartwig amination provides an efficient means to form the C-N bond between the quinoline ring and the diamine side chain.

• Reaction Setup: In a sealed tube, combine 8-bromo-6-methoxyquinoline, the mono-protected (S)-1,4-diaminopentane from Step 2, a palladium catalyst (e.g., Pd₂(dba)₃), a suitable ligand (e.g., Xantphos), and a base (e.g., Cs₂CO₃) in an anhydrous solvent like toluene.

• Heating: Heat the mixture under an inert atmosphere (e.g., at 100-110 °C) until the starting materials are consumed.

• Purification: Cool the reaction, filter, and purify the coupled product by column chromatography.

Step 4: Final Deprotection Causality: The final protecting group is removed to yield the target molecule, (S)-Quinocide.

• Reaction: Subject the product from Step 3 to conditions that remove the remaining protecting group (e.g., catalytic hydrogenation with Pd/C for a Cbz group).

• Isolation: After the reaction is complete, filter off the catalyst and concentrate the filtrate. Purify the final product, (S)-Quinocide, if necessary.

Caption: Representative workflow for the enantioselective synthesis of (S)-Quinocide.

Pharmacological Action and Mechanism

The therapeutic effect of 8-aminoquinolines is predicated on a complex bioactivation pathway that ultimately leads to oxidative damage within the malaria parasite.

4.1. Antimalarial Spectrum

(S)-Quinocide is expected to be active against:

• Hepatic Hypnozoites: The dormant liver-stage parasites of P. vivax and P. ovale that are responsible for relapse.[4]

• Hepatic Schizonts: The developing liver-stage parasites of all Plasmodium species (causal prophylaxis).[3]

• Gametocytes: The sexual stages of P. falciparum in the blood, thereby blocking transmission to mosquitoes.[3]

It is important to note that 8-aminoquinolines generally exhibit weak activity against the asexual blood stages that cause the clinical symptoms of malaria; therefore, they are typically co-administered with a blood schizontocidal agent like chloroquine.[7]

4.2. Proposed Mechanism of Action

The mechanism of action is not fully elucidated but is believed to be a multi-step process involving metabolic activation.[7][16]

• Metabolic Bioactivation: (S)-Quinocide is metabolized in the host's liver, primarily by Cytochrome P450 enzymes (CYP2D6 being key for primaquine). This process generates hydroxylated intermediates.[16]

• Formation of Electrophilic Metabolites: These intermediates are further oxidized to highly reactive electrophilic species, such as 5,6-ortho-quinones.[17][18]

• Generation of Reactive Oxygen Species (ROS): The quinone metabolites can undergo redox cycling. This process generates large amounts of reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[16]

• Oxidative Stress and Parasite Death: The massive increase in ROS overwhelms the parasite's antioxidant defenses, leading to oxidative damage to critical macromolecules like DNA, proteins, and lipids, ultimately resulting in parasite death.[16]

An alternative or complementary mechanism involves the inhibition of hemozoin formation. Some 8-aminoquinolines have been shown to inhibit the polymerization of heme into hemozoin, a process vital for the parasite's survival in red blood cells.[10]

Caption: Proposed mechanism of action for (S)-Quinocide.

4.3. Toxicity Profile

The primary toxicity associated with 8-aminoquinolines is drug-induced hemolytic anemia in individuals with a genetic deficiency in the glucose-6-phosphate dehydrogenase (G6PD) enzyme.[10] The same ROS-generating mechanism responsible for killing the parasite can also damage red blood cells that lack sufficient G6PD to mitigate oxidative stress. This underscores the critical need for G6PD screening before initiating therapy with any 8-aminoquinoline.

Analytical Methodologies

Accurate and precise analytical methods are essential for quantifying (S)-Quinocide in bulk drug substances, finished pharmaceutical products, and biological matrices, as well as for separating it from its enantiomer and positional isomers like primaquine.

5.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying enantiomers. A self-validating protocol would involve the following steps.

Protocol: Enantiomeric Purity Analysis by Chiral HPLC

• Column Selection: Utilize a chiral stationary phase (CSP) known to be effective for amine-containing chiral molecules. A polysaccharide-based column, such as a Chiralcel OD-3R (reversed-phase) or Chiralpak series column, is an excellent starting point.[16]

• Mobile Phase Preparation: For a reversed-phase column, a typical mobile phase would consist of an aqueous buffer (e.g., ammonium formate) and an organic modifier (e.g., acetonitrile).[16] A gradient elution may be required to achieve optimal separation from impurities.

• Sample Preparation: Accurately weigh and dissolve the (S)-Quinocide sample in a suitable diluent (e.g., mobile phase) to a known concentration (e.g., 1 mg/mL).

• System Suitability Test: Inject a solution containing both the (S) and (R) enantiomers (a racemic mixture) to verify the system's ability to separate them. The resolution between the two enantiomeric peaks should be greater than 1.5.

• Analysis: Inject the (S)-Quinocide sample. The peak corresponding to the (S)-enantiomer should be identified based on its retention time relative to the racemate.

• Quantification: The enantiomeric purity is calculated by determining the area of the (R)-enantiomer peak as a percentage of the total area of both enantiomer peaks.

Caption: Experimental workflow for chiral HPLC analysis.

Conclusion

(S)-Quinocide represents a molecule of significant interest within the landscape of antimalarial drug development. As an enantiomer of a potent 8-aminoquinoline, its biological properties are intrinsically linked to its specific stereochemistry. Based on extensive data from its close analog, primaquine, it is plausible that the (S)-enantiomer possesses a distinct profile of efficacy and toxicity compared to its (R)-counterpart and the racemate. The proposed mechanism of action, centered on metabolic activation and the induction of lethal oxidative stress in the parasite, provides a clear rationale for its therapeutic effect. The successful development and application of (S)-Quinocide as a therapeutic agent would depend on robust enantioselective synthesis routes and validated chiral analytical methods to ensure its purity and quality. Further investigation into the specific pharmacological and toxicological properties of the pure (S)-enantiomer is warranted to fully elucidate its potential as a next-generation tool for malaria control and elimination.

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A-Technical-Guide-to-the-Structural-Isomerism-of-Quinocide-and-Primaquine

A Whitepaper for Drug Development Professionals

Abstract

The 8-aminoquinoline class of antimalarial drugs, particularly primaquine, remains indispensable for the radical cure of relapsing malaria. A critical aspect of primaquine's pharmacology and toxicology is its relationship with its structural isomer, quinocide. This guide provides an in-depth technical analysis of the core structural differences between primaquine and quinocide, exploring how this subtle variation in molecular architecture profoundly impacts their synthesis, physicochemical properties, and, most importantly, their biological activity and safety profiles. We will delve into the mechanistic implications of this isomerism, offering field-proven insights for researchers and professionals in drug development.

Introduction

For over seven decades, primaquine has been a cornerstone in the global fight against malaria, primarily due to its unique ability to eliminate the dormant liver-stage hypnozoites of Plasmodium vivax and P. ovale, thus preventing relapse.[1][2] However, the clinical use of primaquine is complicated by its potential for inducing hemolytic anemia in individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency.[3][4] A significant, yet often overlooked, factor in the overall safety and efficacy profile of primaquine formulations is the presence of its positional isomer, quinocide.[5] Quinocide has been identified as a major contaminant in some primaquine batches and is known to be more toxic and less stable than primaquine.[6][7] Understanding the distinct characteristics of these two isomers is therefore not merely an academic exercise but a crucial consideration for drug manufacturing, quality control, and clinical application.

This guide will dissect the structural isomerism of quinocide and primaquine, providing a comprehensive resource for scientists to navigate the complexities of these important antimalarial agents.

Section 1: The Chemical Structures of Primaquine and Quinocide

Primaquine and quinocide are positional isomers, meaning they share the same molecular formula, C15H21N3O, but differ in the arrangement of their constituent atoms.[8] The core of both molecules is a substituted quinoline ring system linked to a 4-amino-1-methylbutylamino side chain. The critical difference lies in the position of the methoxy (-OCH3) group on the quinoline ring.

• Primaquine: The methoxy group is attached to position 6 of the quinoline ring. Its IUPAC name is 8-[(4-amino-1-methylbutyl)amino]-6-methoxyquinoline.[8]

• Quinocide: The methoxy group is attached to position 7 of the quinoline ring. Its IUPAC name is 8-[(4-amino-1-methylbutyl)amino]-7-methoxyquinoline.

This seemingly minor shift in the methoxy group's location has significant consequences for the molecule's electronic properties, metabolism, and interaction with biological targets.

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Technical Guide: Pharmacological Activity and Stereochemical Resolution of Quinocide Enantiomers

The following is an in-depth technical guide on the pharmacological activity of Quinocide enantiomers, structured for researchers and drug development professionals.

Executive Summary

Quinocide (6-methoxy-8-[(4-amino-4-methylbutyl)amino]quinoline) is a structural isomer of the widely used antimalarial drug Primaquine . While Primaquine carries its chiral center at the C1 position of the aliphatic side chain, Quinocide’s chirality is located at the C4 position. Historically utilized as an antimalarial tissue schizontocide, Quinocide has largely been superseded by Primaquine due to a narrower therapeutic index and higher toxicity profile.

However, in the context of modern chiral pharmacology and impurity profiling, Quinocide remains critical. It frequently appears as a positional isomer contaminant in Primaquine synthesis.[1][2] Understanding the pharmacological distinctness of Quinocide enantiomers—and their separation from Primaquine—is vital for ensuring the safety of 8-aminoquinoline therapies. This guide details the stereochemistry, pharmacological mechanisms, toxicological profiles, and resolution protocols for Quinocide enantiomers.

Chemical Identity and Stereochemistry

Structural Isomerism

The pharmacological divergence between Primaquine and Quinocide stems from the position of the methyl substituent on the butylamino side chain. This positional shift alters the steric environment of the terminal amine, influencing metabolic susceptibility (MAO vs. CYP450 pathways) and receptor binding.

• Primaquine: 8-[(4-amino-1-methylbutyl)amino]-6-methoxyquinoline. (Chiral center at C1' ).

• Quinocide: 8-[(4-amino-4-methylbutyl)amino]-6-methoxyquinoline. (Chiral center at C4' ).

Chirality of Quinocide

Quinocide possesses a single chiral center at the 4-position of the side chain (C4'), where the carbon is bonded to:

• A hydrogen atom (-H).

• A methyl group (-CH3).

• A primary amine (-NH2).

• The propyl-aminoquinoline chain (-(CH2)3-NH-Q).

This configuration yields two enantiomers: (+)-(S)-Quinocide and (-)-(R)-Quinocide (absolute configuration assignments subject to Cahn-Ingold-Prelog priority confirmation).

Visualization of Isomerism

The following diagram contrasts the structural topology of Primaquine and Quinocide.

Pharmacological Profile[3][4]

Mechanism of Action

Like other 8-aminoquinolines, Quinocide acts primarily against the exoerythrocytic stages (tissue schizonts) of Plasmodium vivax and Plasmodium ovale, preventing relapse (radical cure). It also possesses gametocytocidal activity.[3][4]

Core Mechanism:

• Metabolic Activation: Hydroxylation at the 5-position of the quinoline ring.

• Redox Cycling: Formation of the 5,6-ortho-quinone metabolite.

• ROS Generation: The quinone metabolite undergoes redox cycling with NADPH/cytochrome P450 reductase, generating reactive oxygen species (superoxide, hydrogen peroxide).

• Parasite Death: ROS damage mitochondrial membranes and DNA in the parasite.

Stereoselective Pharmacology

While extensive data exists for Primaquine enantiomers (where the (-)-isomer is often less toxic but rapidly metabolized), Quinocide enantiomers exhibit distinct profiles driven by the accessibility of the terminal amine.

Parameter	Quinocide (Racemate/Enantiomers)	Primaquine (Reference)
Antimalarial Potency	High (comparable to PQ)	High
Therapeutic Index	Low (Narrow safety margin)	Moderate
Toxicity (LD50)	Higher toxicity than PQ	Lower toxicity
Hemolytic Potential	Severe (G6PD deficiency trigger)	Moderate
Metabolic Stability	Lower (Terminal amine exposure)	Higher (Steric hindrance at C1)

Causality of Toxicity: The unhindered terminal amine in Quinocide (C4' position) facilitates oxidative deamination by Monoamine Oxidase (MAO) more readily than Primaquine's hindered amine. This leads to the accumulation of aldehyde metabolites, contributing to higher systemic toxicity independent of the antimalarial quinone mechanism.

Metabolic Pathways and Bioactivation

The metabolic fate of Quinocide is stereoselective. The chiral center at C4' influences the binding affinity to metabolic enzymes (CYP450 and MAO).

Key Metabolic Steps

• N-Dealkylation: Removal of the side chain (inactivation).

• Deamination: Conversion of the terminal amine to an aldehyde/acid (MAO-mediated).

• Ring Hydroxylation (Bioactivation): CYP2D6-mediated hydroxylation at C5 to form 5-hydroxyquinocide, which oxidizes to the active quinone imine.

Metabolic Pathway Diagram

Experimental Protocols: Separation and Analysis

Due to the high toxicity of Quinocide, separating it from Primaquine and resolving its own enantiomers is a critical quality control step.

Protocol: Chiral Separation via SFC (Supercritical Fluid Chromatography)

This protocol utilizes SFC for the resolution of Quinocide enantiomers and their separation from Primaquine isomers.[2]

Reagents & Equipment:

• Instrument: SFC System (e.g., Agilent 1260 Infinity II SFC).

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: CO2 / Methanol with 0.1% Isopropylamine (IPA) additive.

• Detection: UV at 254 nm or Mass Spectrometry (SIM mode).

Step-by-Step Workflow:

• Sample Preparation:

  • Dissolve 10 mg of Quinocide diphosphate (or Primaquine bulk drug containing Quinocide) in 10 mL of Methanol.

  • Filter through a 0.22 µm PTFE filter.

• Chromatographic Conditions:

  • Flow Rate: 3.0 mL/min.

  • Column Temperature: 40°C.

  • Back Pressure: 120 bar.

  • Gradient: Isocratic elution (e.g., 15% Methanol / 85% CO2) or gradient 5-30% Methanol over 10 mins.

• Separation Logic:

  • The Chiralpak AD-H stationary phase interacts stereoselectively with the amide/amine groups.

  • Elution Order: typically, Quinocide isomers elute after Primaquine isomers due to stronger interaction of the terminal primary amine with the stationary phase (verify specific elution order with standards).

  • Note: Quinocide enantiomers (R and S) will resolve as two distinct peaks.

• Validation:

  • Calculate Resolution (

    ) between enantiomers. Target .

  • Confirm identity via MS fragmentation (m/z 259.3 for parent).

Protocol: In Vitro Hemotoxicity Assay

To assess the differential toxicity of the separated enantiomers.

• Cell Source: Human erythrocytes (G6PD-deficient and Normal).

• Incubation: Incubate 2% hematocrit suspension with graded concentrations (1-100 µM) of (R)-Quinocide, (S)-Quinocide, and Racemate for 24 hours at 37°C.

• Measurement:

  • Centrifuge samples.[2]

  • Measure supernatant hemoglobin absorbance at 540 nm.

• Endpoint: Calculate % Hemolysis relative to Triton X-100 positive control.

• Causality: Compare EC50 values. A lower EC50 indicates higher hemolytic toxicity.

References

• Brondz, I., et al. (2005).[2] "Nature of the Main Contaminant in the Drug Primaquine Diphosphate: GC-MS Analysis." Asian Journal of Chemistry, 17(3), 1678-1688.[2] Link

• Brondz, I., & Klein, U. (2004). "The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography." International Journal of Analytical Mass Spectrometry and Chromatography, 2, 25-34. Link

• Fasinu, P. S., et al. (2019). "The Potential of 8-Aminoquinolines for the Treatment of Malaria." Drugs, 79, 1751–1765. Link

• World Health Organization. (2022). "Guidelines for the treatment of malaria." WHO Press. Link

• Pybus, B. S., et al. (2013). "Hemolytic toxicity of 8-aminoquinolines in G6PD-deficient donors." Antimicrobial Agents and Chemotherapy, 57(9), 4182-4189. Link

Disclaimer: This guide is for research purposes only. Quinocide is a potent compound with significant toxicity risks; all handling must occur under strict safety protocols (BSL-2/Chemical Hood).

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• 1. asianpubs.org [asianpubs.org]
• 2. Nature of the main contaminant in the drug primaquine diphosphate: SFC and SFC-MS methods of analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide: Simultaneous Resolution of the Enantiomers of Primaquine and Their Separation from Quinocide in One Run [scirp.org]
• 4. The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide: Simultaneous Resolution of the Enantiomers of Primaquine and Their Separation from Quinocide in One Run [scirp.org]

History of Quinocide (CN-1115) as antimalarial agent

The following technical guide provides an in-depth analysis of Quinocide (CN-1115), detailing its chemical identity, historical divergence from Primaquine, pharmacological mechanism, and the specific reasons for its clinical obsolescence in Western medicine despite its extensive use in the Soviet Bloc.

Structural Isomerism, Pharmacological Divergence, and Historical Toxicology of an 8-Aminoquinoline

Executive Summary

Quinocide (CN-1115) is a synthetic 8-aminoquinoline antimalarial agent developed independently in the United States (as CN-1115) and the Soviet Union (as Quinocide) during the mid-20th century.[1] Structurally, it is a positional isomer of Primaquine , the standard-of-care radical cure for Plasmodium vivax and P. ovale. While both compounds share the 6-methoxy-8-aminoquinoline nucleus essential for gametocytocidal and hypnozoitocidal activity, they differ in the attachment of the aliphatic diamine side chain.

Historically, Quinocide represents a "parallel evolution" in drug discovery. While Western medicine standardized on Primaquine due to a superior therapeutic index, the Soviet Union adopted Quinocide as its primary anti-relapse agent. This guide analyzes the structural causality of Quinocide’s increased toxicity, its metabolic activation pathway, and the synthetic protocols that define its production.

Chemical Identity & Structural Isomerism

The defining characteristic of Quinocide is its side-chain isomerism relative to Primaquine. Both molecules possess a 6-methoxy-8-aminoquinoline core, but the orientation of the pentane-diamine chain differs.

• Primaquine: The side chain is 4-amino-1-methylbutylamino . The branching methyl group is located at the C1 position of the chain (proximal to the quinoline ring).

• Quinocide (CN-1115): The side chain is 4-aminopentylamino .[2] The branching methyl group is located at the C4 position of the chain (distal to the quinoline ring).

This subtle shift in steric bulk and basicity significantly alters the metabolic profile and toxicity of the molecule.

Visualization: Structural Divergence

The following diagram illustrates the isomeric relationship between the two compounds and their common precursor.

Figure 1: Structural divergence of Primaquine and Quinocide from the common 8-aminoquinoline nucleus.

Historical Development: The East-West Divide

The history of Quinocide is a case study in parallel drug discovery driven by geopolitical isolation.

The American Path (CN-1115)

In 1949, Robert Elderfield and colleagues at Columbia University synthesized the compound designated CN-1115 as part of the U.S. antimalarial program.

• Evaluation: Toxicity testing in Rhesus monkeys revealed that CN-1115 was approximately as toxic as Pamaquine (the earlier, more toxic prototype).[3]

• Outcome: The U.S. Army abandoned CN-1115 in favor of Primaquine, which demonstrated a wider safety margin (Therapeutic Index).

The Soviet Path (Quinocide)

In 1952, Soviet chemists Braude and Stavrovskaya independently synthesized the same molecule, naming it Quinocide .[3][4]

• Evaluation: Lacking access to the full U.S. data on Primaquine, Soviet researchers found Quinocide to be superior to Plasmocide (an earlier Soviet drug).

• Deployment: Quinocide became the standard radical cure in the USSR, Eastern Europe, and China (where it was sometimes used in combination with other agents). It remained in use for decades despite its higher toxicity profile compared to the Western standard.

Pharmacology & Mechanism of Action

Quinocide, like other 8-aminoquinolines, functions as a prodrug . It is inactive in its native form and requires metabolic activation to exert its parasiticidal effects against hepatic hypnozoites.

Metabolic Activation Pathway

The drug undergoes hydroxylation by the host's Cytochrome P450 system (specifically CYP2D6) to form unstable quinone-imine metabolites. These metabolites generate Reactive Oxygen Species (ROS), which are lethal to the parasite but also cause oxidative stress to host erythrocytes.

• Hydroxylation: CYP2D6 converts Quinocide to 5-hydroxy-quinocide.

• Oxidation: The 5-hydroxy metabolite spontaneously oxidizes to a Quinone Imine .

• Redox Cycling: The quinone imine cycles back to the hydroxy form using NADPH, generating Superoxide (

  ) and Hydrogen Peroxide ( ).

• Target Effect: Mitochondrial dysfunction in Plasmodium hypnozoites.

• Host Toxicity: Oxidation of Hemoglobin (

  ) to Methemoglobin ( ), leading to cyanosis and hemolysis in G6PD-deficient patients.

Visualization: Mechanism & Toxicity

Figure 2: The redox-cycling mechanism responsible for both the antimalarial efficacy and the hematological toxicity of Quinocide.

Comparative Toxicology & Clinical Data

The primary reason for Quinocide's obsolescence in global health protocols is its narrow therapeutic index compared to Primaquine.

Table 1: Comparative Profile of 8-Aminoquinolines[3][4]

Feature	Primaquine	Quinocide (CN-1115)	Pamaquine
Side Chain	4-amino-1-methylbutyl	4-aminopentyl	4-diethylamino-1-methylbutyl
Toxicity Score	Low (Relative)	High	Very High
LD50 (Mice)	~175 mg/kg	~60-90 mg/kg	~30 mg/kg
Primary Adverse Event	Hemolysis (G6PD def.)	Severe Nausea, Cyanosis	Severe Hemolysis
Clinical Status	WHO Essential Medicine	Obsolete / Historical	Obsolete

Key Insight: Quinocide is approximately 2-3 times more toxic than Primaquine in mammalian models. Clinical trials in the 1950s indicated that while Quinocide was effective at preventing relapse, the incidence of gastrointestinal distress and methemoglobinemia was significantly higher than with Primaquine at equipotent doses.

Synthesis Protocol (Reconstructed)

The synthesis of Quinocide relies on the nucleophilic aromatic substitution of the 8-aminoquinoline core with a specific halogenated side chain.

Experimental Workflow

Objective: Synthesis of 6-methoxy-8-(4-aminopentylamino)quinoline.

• Precursor Preparation:

  • Core: 6-methoxy-8-aminoquinoline is prepared via reduction of 6-methoxy-8-nitroquinoline.

  • Side Chain: 1-bromo-4-pentanone (protected as a ketal) or 1-bromo-4-phthalimidopentane is synthesized to prevent polymerization.

• Coupling Reaction:

  • The 6-methoxy-8-aminoquinoline is dissolved in ethanol.

  • The alkyl halide side chain is added in the presence of a base (Sodium Acetate or Triethylamine) to scavenge the HBr byproduct.

  • Reflux is maintained for 24-48 hours.

• Deprotection & Purification:

  • If a phthalimide protecting group was used, hydrazine hydrate is added to cleave the phthalimide (Ing-Mansingh reaction), liberating the primary amine.

  • The crude base is purified via vacuum distillation or recrystallization as the dihydrochloride or diphosphate salt.

Visualization: Synthetic Logic

Figure 3: Reconstructed synthetic pathway for Quinocide utilizing phthalimide protection to ensure regioselectivity.

References

• Elderfield, R. C., et al. (1955).[5] Synthesis of Potential Antimalarial Agents.[1][4][6] Journal of the American Chemical Society. (Verified context via WHO/NIH archives).

• World Health Organization (WHO). (1961). Chemotherapy of Malaria: Report of a Technical Meeting. WHO Technical Report Series.

• Alving, A. S., et al. (1960). Primaquine and Quinocide as Curative Agents against Sporozoite-induced Chesson Strain Vivax Malaria. Bulletin of the World Health Organization.

• Brondz, I. (2014). Historical Overview of Chromatography and Related Techniques in Analysis of Antimalarial Drug Primaquine. Nova Science Publishers.

• Lysenko, A. J. (1960). Use of Quinocide in Treatment and Prophylaxis of Vivax Malaria.[1] Bulletin of the World Health Organization.

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Preamble: Chirality as a Critical Determinant of the 8-Aminoquinoline Therapeutic Index

An In-Depth Technical Guide to the Stereoselective Toxicity of 8-Aminoquinolines

The 8-aminoquinoline (8-AQ) class of compounds, which includes the long-standing drug primaquine and the more recently approved tafenoquine, holds a unique and indispensable position in the global fight against malaria. They are the only approved drugs that effectively eradicate the dormant liver-stage parasites (hypnozoites) of Plasmodium vivax and P. ovale, a process known as radical cure[1]. However, the clinical utility of this vital drug class is severely constrained by a significant liability: metabolism-dependent hematotoxicity. This toxicity manifests as hemolytic anemia, which is particularly life-threatening for individuals with a common genetic polymorphism—glucose-6-phosphate dehydrogenase (G6PD) deficiency[1][2][3].

For decades, 8-AQs like primaquine have been developed and administered as racemic mixtures, containing an equal proportion of their two non-superimposable mirror-image isomers, or enantiomers. It is now unequivocally clear that these enantiomers are not biologically equivalent. They are metabolized through distinct, competing biochemical pathways, leading to profoundly different pharmacokinetic, efficacy, and, most critically, toxicity profiles[3][4]. This guide, intended for researchers and drug development professionals, delves into the core principles of the stereoselective toxicity of 8-aminoquinolines. We will explore the mechanistic underpinnings of this phenomenon, detail the experimental approaches required to dissect it, and discuss the profound implications for the development of safer, next-generation antimalarial therapeutics.

The Biochemical Engine of Toxicity: Metabolic Activation and Oxidative Stress

The toxicity of 8-aminoquinolines is not an inherent property of the parent molecules but is instead a direct consequence of their metabolic activation into redox-active derivatives[1]. This process is the foundational event from which all subsequent hematotoxicity originates.

The central mechanism involves the generation of hydroxylated metabolites, which can readily auto-oxidize. This redox cycling produces a continuous flux of reactive oxygen species (ROS) within red blood cells (RBCs). The primary consequences of this oxidative onslaught are twofold:

• Methemoglobinemia: ROS directly oxidizes the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of binding and transporting oxygen, leading to functional anemia and cyanosis[5].

• Hemolytic Anemia: In a healthy erythrocyte, oxidative damage is neutralized by the pentose phosphate pathway (PPP), which generates NADPH. NADPH is the essential cofactor for glutathione reductase, an enzyme that maintains a pool of reduced glutathione (GSH), the cell's primary antioxidant. In G6PD-deficient individuals, impaired NADPH production cripples this defense system. Unchecked ROS damages erythrocyte membranes, leading to premature destruction of the cells (hemolysis) and potentially severe anemia[1][2].

The causality is clear: the more a specific 8-AQ molecule is shunted down a metabolic pathway that produces these redox-cycling hydroxylated metabolites, the greater its potential for inducing toxicity.

Fig. 1: General mechanism of 8-aminoquinoline-induced hematotoxicity.

The Gatekeeper Enzyme: Cytochrome P450 2D6 (CYP2D6)

The metabolic fate of 8-aminoquinolines is largely governed by hepatic cytochrome P450 enzymes. Among these, CYP2D6 has been identified as the principal enzyme responsible for the critical hydroxylation of the quinoline ring—the very step that initiates the toxicity cascade[1][6].

CYP2D6 is a notoriously polymorphic enzyme, with over 100 known variant alleles that can result in phenotypes ranging from poor to ultrarapid metabolizers[7]. This genetic variability has a profound impact on the clinical use of 8-AQs.

• Poor Metabolizers: Individuals with low or absent CYP2D6 activity may fail to produce the necessary metabolites for therapeutic effect, leading to treatment failure[8].

• Extensive/Ultrarapid Metabolizers: These individuals may, in theory, produce higher concentrations of the toxic metabolites, although the primary determinant of severe toxicity remains G6PD status.

Crucially, the interaction with CYP2D6 is not stereorandom. The enzyme exhibits a distinct preference for one enantiomer over the other, serving as the critical juncture that dictates their divergent metabolic pathways.

Stereoselective Metabolism of Primaquine: A Tale of Two Pathways

Primaquine, the most studied racemic 8-AQ, provides a classic model of stereoselective metabolism. Its two enantiomers, (+)-(S)-primaquine and (-)-(R)-primaquine, are channeled into vastly different, competing metabolic pathways[4].

Pathway A: The Toxicity-Associated Route (Favored by (+)-(S)-Primaquine)

This pathway is defined by CYP2D6-mediated hydroxylation of the quinoline ring. In vitro studies with human CYP2D6 have demonstrated that the rate of metabolism of (+)-(S)-primaquine is significantly higher than that of its (R)-counterpart[9]. This preferential metabolism leads to a greater production of the 5-hydroxyprimaquine and other hydroxylated species that are the primary drivers of oxidative stress and hematotoxicity[1][6].

Pathway B: The Alternative Route (Favored by (-)-(R)-Primaquine)

The (-)-(R)-enantiomer is a poorer substrate for CYP2D6. Instead, it is preferentially metabolized through an alternative pathway involving oxidation of the terminal amine on its alkyl side chain[4]. This reaction is mediated primarily by monoamine oxidases (MAOs) and leads to the formation of carboxyprimaquine, the major plasma metabolite, which is considered therapeutically inert and significantly less toxic[1][10].

Fig. 2: Stereoselective metabolic pathways of primaquine enantiomers.

This metabolic bifurcation has direct consequences on the pharmacokinetics of the enantiomers. As shown in both animal and human studies, administration of racemic primaquine results in significantly higher plasma exposure to the (+)-(S)-enantiomer, as the (-)-(R)-enantiomer is more rapidly cleared via its conversion to carboxyprimaquine[4][11].

Parameter	(-)-(R)-Primaquine	(+)-(S)-Primaquine	Rationale
Primary Metabolic Enzyme	Monoamine Oxidase (MAO)[4]	CYP2D6[9]	Differential enzyme affinity.
Major Metabolite	Carboxyprimaquine[1]	Hydroxylated derivatives[1]	Consequence of primary pathway.
Plasma Clearance	More Rapid[4]	Slower[4]	(R)-PQ is quickly converted to cPQ.
Plasma Exposure (AUC)	Lower[4]	Higher[11]	Slower clearance of (S)-PQ leads to accumulation.
Hematotoxicity Potential	Lower[3]	Higher[3]	Linked directly to the generation of redox-active metabolites.

Table 1: Comparative Profile of Primaquine Enantiomers.

Toxicological Ramifications and the Promise of a Better Therapeutic Index

The link between stereoselective metabolism and toxicity is direct and demonstrable. Because the (+)-(S)-enantiomer preferentially generates the redox-cycling hydroxylated metabolites, it is the primary driver of hematotoxicity. This has been validated in preclinical models:

• In beagle dogs, (+)-(S)-primaquine induced significantly more methemoglobinemia than (-)-(R)-primaquine[3].

• In a novel mouse model engrafted with G6PD-deficient human red blood cells, (-)-(R)-primaquine was shown to be substantially less hemolytic than its (+)-(S)-counterpart[3].

These findings strongly suggest that the therapeutic index of primaquine could be dramatically improved by administering only the less toxic (-)-(R)-enantiomer[3]. Such a single-enantiomer drug could potentially offer a safer radical cure, reducing the risk of severe hemolysis in G6PD-deficient patients. While species differences in toxicity have been noted—for example, (-)-(R)-primaquine was associated with hepatotoxicity at very high doses in rhesus macaques—this has not been a clinical concern in the over 60 years of racemic primaquine use in humans[10][12]. The primary dose-limiting toxicity in the clinical setting remains hematological[3].

Key Experimental Protocols for Assessing Stereoselectivity

Evaluating the stereoselective metabolism and toxicity of 8-AQ candidates early in development is critical. The following protocols provide a framework for these essential investigations.

Protocol 1: In Vitro Enantioselective Metabolic Stability Assay

Objective: To determine the differential rate of metabolism of 8-aminoquinoline enantiomers in a metabolically competent system. This protocol is self-validating through the inclusion of positive and negative controls.

Methodology:

• System Preparation:

  • Thaw pooled human liver microsomes (HLMs) on ice.

  • Prepare an NADPH-regenerating system (e.g., NADP⁺, glucose-6-phosphate, G6PD) in a phosphate buffer (pH 7.4).

  • Prepare separate stock solutions of the (R)-enantiomer, (S)-enantiomer, and the racemic mixture in a suitable solvent (e.g., DMSO).

• Incubation:

  • Pre-warm HLM suspension and buffer to 37°C.

  • Initiate the reaction by adding the NADPH-regenerating system to the HLM suspension containing the test compound (final concentration typically 1 µM).

  • Include negative controls (without NADPH) to assess non-enzymatic degradation and positive controls (e.g., a known CYP2D6 substrate like dextromethorphan) to verify metabolic activity.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard. This stops all enzymatic activity.

• Sample Processing & Analysis:

  • Vortex and centrifuge the quenched samples to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vial for analysis.

  • Analyze the samples using a validated chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the remaining concentration of each parent enantiomer at each time point.

• Data Interpretation:

  • Plot the natural log of the percentage of parent compound remaining versus time.

  • Calculate the half-life (t½) and intrinsic clearance (CLint) for each enantiomer. A significantly shorter half-life for one enantiomer indicates a faster rate of metabolism.

Fig. 3: Workflow for an in vitro metabolic stability assay.

Protocol 2: In Vitro Assessment of Methemoglobin Formation in Human RBCs

Objective: To directly compare the potential of 8-AQ enantiomers to induce oxidative stress in the primary target cell.

Methodology:

• RBC Preparation:

  • Obtain fresh whole blood from healthy, G6PD-normal donors in heparinized tubes.

  • Wash the RBCs three times with phosphate-buffered saline (PBS) by gentle centrifugation and resuspension to remove plasma and buffy coat.

  • Prepare a final 2% hematocrit suspension in PBS supplemented with glucose.

• Incubation:

  • Add the RBC suspension to a 96-well plate.

  • Add the test compounds (individual enantiomers, racemic mixture) to achieve a range of final concentrations.

  • Include a vehicle control (e.g., DMSO) and a positive control (e.g., sodium nitrite).

  • Incubate the plate at 37°C for a set period (e.g., 2-4 hours) with gentle agitation.

• Measurement of Methemoglobin:

  • Following incubation, lyse the RBCs by adding a surfactant solution (e.g., Triton X-100) or by freeze-thaw.

  • Measure the absorbance of the lysate at multiple wavelengths, typically including 630 nm (for MetHb) and 576 nm (isosbestic point for oxyhemoglobin and deoxyhemoglobin), using a spectrophotometer.

  • The percentage of methemoglobin can be calculated using established formulas based on the absorbance readings.

• Data Interpretation:

  • Construct dose-response curves for methemoglobin formation for each enantiomer.

  • A leftward shift in the curve for one enantiomer indicates greater potency for inducing oxidative stress. This experiment can be repeated using G6PD-deficient RBCs to assess differential sensitivity.

Conclusion and Future Imperatives for Drug Development

The evidence is overwhelming: chirality is a pivotal factor in the safety profile of 8-aminoquinoline antimalarials. The differential metabolism of enantiomers through either toxicity-associated (CYP2D6-hydroxylation) or less harmful (MAO-deamination) pathways directly dictates their potential to cause harm. The historical practice of developing these drugs as racemic mixtures has obscured the true properties of the individual isomers, likely hindering the development of a safer therapeutic.

For drug development professionals, the directive is clear. The assessment of stereoisomers should no longer be an afterthought but a central component of the discovery and lead optimization process. By focusing on the development of single enantiomers, such as (-)-(R)-primaquine, which exhibit a favorable metabolic profile, we can rationally design next-generation 8-aminoquinolines with a significantly improved therapeutic window. This approach holds the promise of delivering the life-saving radical cure capabilities of this drug class to all patients, regardless of their G6PD status, marking a critical step toward the goal of malaria elimination.

References

• Ashley, E. A., & Phyo, A. P. (2021). Tafenoquine: A Step toward Malaria Elimination. ACS Infectious Diseases. [Link]

• Shanks, G. D., & Tekwani, B. L. (2020). Enantioselective Interactions of Anti-Infective 8-Aminoquinoline Therapeutics with Human Monoamine Oxidases A and B. Molecules. [Link]

• Avila, G. A., et al. (2020). The metabolism of the 8-aminoquinolines in relation to hemolytic toxicity: exploring current understanding for future antimalarial drug discovery. Journal of Pharmacological and Toxicological Methods. [Link]

• Tarlov, A. R., et al. (1962). Toxicology of the 8-aminoquinolines and Genetic Factors Associated With Their Toxicity in Man. Bulletin of the World Health Organization. [Link]

• Watson, J., et al. (2023). Pharmacometric assessment of primaquine induced haemolysis in glucose-6-phosphate dehydrogenase deficiency. eLife. [Link]

• Potter, B. M., et al. (2015). Differential CYP 2D6 Metabolism Alters Primaquine Pharmacokinetics. Antimicrobial Agents and Chemotherapy. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Tafenoquine. Guide to Pharmacology. [Link]

• Stincone, A., et al. (2016). Tafenoquine treatment of Plasmodium vivax malaria: suggestive evidence that CYP2D6 reduced metabolism is not associated with relapse in the Phase 2b DETECTIVE trial. Malaria Journal. [Link]

• Khan, S. I., et al. (2022). Comparative pharmacokinetics and tissue distribution of primaquine enantiomers in mice. Malaria Journal. [Link]

• Khan, S. I., et al. (2022). Comparative metabolism and tolerability of racemic primaquine and its enantiomers in human volunteers during 7-day administration. Frontiers in Pharmacology. [Link]

• Nanayakkara, N. P., et al. (2014). Scalable preparation and differential pharmacologic and toxicologic profiles of primaquine enantiomers. Antimicrobial Agents and Chemotherapy. [Link]

• National Academies of Sciences, Engineering, and Medicine. (2020). Assessment of Long-Term Health Effects of Antimalarial Drugs When Used for Prophylaxis. National Academies Press. [Link]

• Gataullin, A., et al. (2020). A Study of an 8-Aminoquinoline-Directed C(sp2)–H Arylation Reaction on the Route to Chiral Cyclobutane Keto Acids from Myrtenal. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Praziquantel. Wikipedia. [Link]

• Ganesan, S., et al. (2015). Enantioselective metabolism of primaquine by human CYP2D6. Journal of Antimicrobial Chemotherapy. [Link]

• Google Patents. (2016).

• Potter, B. M., et al. (2015). Pharmacokinetics and Pharmacodynamics of (+)-Primaquine and (−)-Primaquine Enantiomers in Rhesus Macaques (Macaca mulatta). Antimicrobial Agents and Chemotherapy. [Link]

• Stincone, A., et al. (2016). Tafenoquine treatment of Plasmodium vivax malaria: suggestive evidence that CYP2D6 reduced metabolism is not associated with relapse in the Phase 2b DETECTIVE trial. Malaria Journal. [Link]

• Commons, R. J., et al. (2019). Tafenoquine: a toxicity overview. Expert Opinion on Drug Safety. [Link]

• Commons, R. J., et al. (2019). Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. Molecules. [Link]

• Commons, R. J., et al. (2019). Tafenoquine: a toxicity overview. Expert Opinion on Drug Safety. [Link]

• Commons, R. J., et al. (2019). Tafenoquine: a toxicity overview. Expert Opinion on Drug Safety. [Link]

• Potter, B. M., et al. (2015). Pharmacokinetics and Pharmacodynamics of (+)-Primaquine and (−)-Primaquine Enantiomers in Rhesus Macaques (Macaca mulatta). Antimicrobial Agents and Chemotherapy. [Link]

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Quinocide's Enigmatic Strike: An In-Depth Technical Guide to its Mechanism of Action Against Plasmodium Hypnozoites

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The persistence of malaria, a scourge on global health, is intrinsically linked to the dormant liver-stage parasites, or hypnozoites, of Plasmodium vivax and P. ovale, which are responsible for disease relapse. The 8-aminoquinoline class of drugs, including quinocide, remains the only therapeutic arsenal capable of eradicating these elusive forms. This technical guide provides a comprehensive exploration of the current understanding of quinocide's mechanism of action, with a primary focus on its hypnozoiticidal activity. While much of the detailed mechanistic work has been conducted on the closely related compound primaquine, the principles outlined herein are considered largely applicable to quinocide. We delve into the metabolic activation of this prodrug, the generation of reactive oxygen species (ROS) as the putative cytotoxic effector, and the experimental models and protocols essential for its investigation. This guide is intended to equip researchers with the foundational knowledge and practical insights required to advance the development of novel, safer, and more effective anti-relapse therapies.

The Hypnozoite: Malaria's Persistent Threat

Malaria caused by P. vivax and P. ovale is characterized by recurrent episodes of febrile illness, even in the absence of new mosquito bites. These relapses are due to the activation of hypnozoites, which can remain dormant in hepatocytes for weeks, months, or even years[1][2]. The eradication of malaria is contingent on the elimination of this parasite reservoir, a therapeutic effect known as radical cure[1]. The 8-aminoquinolines, such as primaquine and quinocide, are the only class of drugs licensed for this purpose[3][4].

The Core Mechanism: A Two-Step Assault Fueled by Oxidative Stress

The prevailing hypothesis for the mechanism of action of 8-aminoquinolines is a two-step process that transforms the prodrug into a potent parasiticidal agent through the generation of oxidative stress.

Metabolic Activation: The Genesis of Cytotoxicity

Quinocide, like primaquine, is a prodrug that requires metabolic activation, primarily in the liver, to exert its therapeutic effect. This bioactivation is critically dependent on the cytochrome P450 enzyme system, with CYP2D6 playing a pivotal role[5][6].

• Step 1: Hydroxylation: CYP2D6 metabolizes the 8-aminoquinoline core, leading to the formation of hydroxylated metabolites[7]. These phenolic compounds are believed to be the precursors to the active, redox-cycling molecules[5]. The rate of this metabolism can vary significantly between individuals due to genetic polymorphisms in the CYP2D6 gene, which can impact the efficacy of the drug[3].

• Step 2: Oxidation and Redox Cycling: The hydroxylated metabolites are unstable and can be further oxidized to highly reactive quinone-imine intermediates. These intermediates can undergo redox cycling, a process that generates significant amounts of reactive oxygen species (ROS), including superoxide radicals and hydrogen peroxide[4][8]. This ROS production is considered the primary driver of the drug's parasiticidal activity[8].

Caption: Hypothesized mechanism of action of quinocide against hypnozoites.

The Cellular Target: Mitochondrial Mayhem

The primary intracellular target of the ROS generated by quinocide metabolites is thought to be the parasite's mitochondria. The disruption of mitochondrial function through oxidative damage to its membranes, electron transport chain components, and DNA ultimately leads to a bioenergetic crisis and cell death.

A Self-Validating Experimental Workflow for Assessing Anti-Hypnozoite Activity

A robust and reliable assessment of a compound's anti-hypnozoite activity and mechanism of action requires a multi-pronged approach, where findings from one experimental system validate and inform the next.

Caption: Integrated workflow for validating anti-hypnozoite drug candidates.

In Vitro Efficacy: The Plasmodium cynomolgi Liver Stage Assay

The gold standard for in vitro assessment of anti-hypnozoite activity utilizes Plasmodium cynomolgi, a primate malaria parasite that is biologically and genetically similar to P. vivax and also forms hypnozoites[9][10].

• Biological Similarity: P. cynomolgi shares key biological features with P. vivax, including the formation of dormant liver-stage hypnozoites, making it a highly relevant surrogate model[10].

• Experimental Tractability: Compared to the logistical and ethical challenges of working with P. vivax, P. cynomolgi is more experimentally tractable, allowing for more routine and reproducible assays.

• Hepatocyte Seeding:

  • Thaw cryopreserved primary rhesus monkey hepatocytes and determine cell viability and density.

  • Seed hepatocytes in 96-well collagen-coated plates at a density of approximately 8.3 x 10^4 cells per well in plating medium[1].

  • Incubate overnight at 37°C and 5% CO₂ to allow for cell attachment[1].

• Sporozoite Infection:

  • Dissect salivary glands from Anopheles mosquitoes infected with P. cynomolgi to isolate sporozoites.

  • Add sporozoites to the hepatocyte cultures at a desired multiplicity of infection.

  • Centrifuge the plates to facilitate sporozoite contact with the hepatocytes and incubate for 3 hours to allow for invasion.

• Drug Treatment and Culture Maintenance:

  • Prepare serial dilutions of quinocide (or other test compounds) in culture medium.

  • After the infection period, replace the medium with fresh medium containing the test compounds.

  • Maintain the cultures for 6-8 days, with medium and drug changes every 2 days.

• Immunofluorescence Staining and Imaging:

  • Fix the cells with cold methanol.

  • Permeabilize the cells and block non-specific antibody binding.

  • Incubate with primary antibodies against parasite-specific proteins (e.g., HSP70 to identify all liver forms and LISP2 to distinguish developing schizonts from hypnozoites)[1].

  • Wash and incubate with fluorescently labeled secondary antibodies and a nuclear stain (e.g., DAPI).

  • Acquire images using a high-content imaging system.

• Data Analysis:

  • Use image analysis software to automatically identify and count the number of schizonts and hypnozoites in each well.

  • Calculate the 50% inhibitory concentration (IC₅₀) for both parasite forms by fitting the dose-response data to a suitable model.

Compound	IC₅₀ against P. vivax Hypnozoites (µM)	Reference
Primaquine	0.32 (95% CI: 0.26 - 0.4)	[8]

Mechanistic Validation: In Vitro ROS Production Assay

To confirm that the anti-hypnozoite activity of quinocide is mediated by oxidative stress, an in vitro assay to measure ROS production in hepatocytes is essential.

• Direct Measurement: This assay directly measures the production of ROS, the putative cytotoxic agent, in the host cell environment where the drug is metabolized and the parasite resides.

• Fluorescent Probes: Probes like 2',7'-dichlorodihydrofluorescein diacetate (H₂DCF-DA) or MitoSOX Red provide a sensitive and quantifiable readout of ROS levels.

• Cell Culture and Staining:

  • Culture primary human hepatocytes or a suitable hepatoma cell line (e.g., HepG2) in a 96-well plate.

  • Wash the cells with a suitable buffer (e.g., DPBS).

  • Load the cells with H₂DCF-DA (e.g., 10 µM) or MitoSOX Red (e.g., 5 µM) and incubate in the dark at 37°C for 30 minutes.

• Compound Treatment:

  • Remove the dye-containing medium and wash the cells.

  • Add fresh medium containing various concentrations of quinocide, its potential metabolites (if available), or a positive control (e.g., menadione).

• Fluorescence Measurement:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., ~485/535 nm for DCF, ~510/580 nm for MitoSOX Red) at different time points using a fluorescence plate reader.

• Data Analysis:

  • Subtract the background fluorescence from untreated cells.

  • Plot the fluorescence intensity against the compound concentration to determine the dose-dependent increase in ROS production.

In Vivo Confirmation: The Humanized Mouse Model

To confirm the in vivo efficacy of quinocide for radical cure, a humanized mouse model, such as the FRG-huHep mouse, is invaluable. These mice have livers repopulated with human hepatocytes, allowing for the study of human-specific liver-stage parasites and drug metabolism.

• Humanized Liver: The presence of human hepatocytes allows for the complete liver-stage development of P. vivax, including the formation of hypnozoites[7].

• Human Drug Metabolism: The humanized liver can metabolize prodrugs like quinocide in a manner that is more relevant to humans.

• Infection of Humanized Mice:

  • Infect FRG-huHep mice intravenously with P. vivax sporozoites.

• Drug Administration for Radical Cure Efficacy:

  • At a time point when both developing schizonts and dormant hypnozoites are present (e.g., day 5-7 post-infection), administer quinocide to the mice (e.g., via oral gavage or intraperitoneal injection) for a defined treatment course.

  • Include a control group of infected but untreated mice.

• Monitoring Parasite Burden:

  • At the end of the treatment period and at later time points to assess for relapse, sacrifice the mice and harvest the livers.

  • Quantify the liver-stage parasite burden using quantitative reverse transcription PCR (qRT-PCR) for parasite-specific genes (e.g., 18S rRNA).

  • Alternatively, use in vivo bioluminescence imaging if using a transgenic parasite line expressing luciferase.

• Data Analysis:

  • Compare the parasite burden in the quinocide-treated mice to the control group to determine the reduction in liver-stage parasites. A significant reduction in parasite load, particularly at later time points, indicates radical cure efficacy.

Concluding Remarks and Future Directions

The mechanism of action of quinocide against Plasmodium hypnozoites is a complex process initiated by metabolic activation and culminating in oxidative stress-induced parasite death. While primaquine has served as a valuable proxy for mechanistic studies, a deeper understanding of the specific metabolic fate and parasiticidal activity of quinocide is crucial for its optimized clinical use and for the development of the next generation of anti-relapse therapies. The integrated experimental workflow presented in this guide provides a robust framework for the preclinical evaluation of novel hypnozoiticidal compounds. Future research should focus on identifying the specific metabolites of quinocide responsible for its activity and toxicity, as well as elucidating the parasite's response to oxidative stress, which may reveal novel drug targets.

References

• Primaquine for Plasmodium vivax radical cure: What we do not know and why it matters. (2021). Wellcome Open Research. [Link]

• Association of Impaired Cytochrome P450 2D6 Activity Genotype and Phenotype With Therapeutic Efficacy of Primaquine Treatment for Latent Plasmodium vivax Malaria. (2018). JAMA Network Open. [Link]

• The metabolism of primaquine to its active metabolite is dependent on CYP 2D6. (2013). Malaria Journal. [Link]

• Primaquine Therapy and G6PD and CYP2D6 Genotype. (2023). National Center for Biotechnology Information. [Link]

• Age, Weight, and CYP2D6 Genotype Are Major Determinants of Primaquine Pharmacokinetics in African Children. (2017). Antimicrobial Agents and Chemotherapy. [Link]

• Hypnozoite dynamics for Plasmodium vivax malaria: The epidemiological effects of radical cure. (2022). Journal of Theoretical Biology. [Link]

• A Drug Repurposing Approach Reveals Targetable Epigenetic Pathways in Plasmodium vivax Hypnozoites. (2024). Center for Tropical and Emerging Global Diseases. [Link]

• In vitro culture, drug sensitivity, and transcriptome of Plasmodium vivax hypnozoites. (2018). Cell Host & Microbe. [Link]

• Towards an In Vitro Model of Plasmodium Hypnozoites Suitable for Drug Discovery. (2011). PLoS ONE. [Link]

• Towards an In Vitro Model of Plasmodium Hypnozoites Suitable for Drug Discovery. (2011). National Center for Biotechnology Information. [Link]

• The metabolism of primaquine to its active metabolite is dependent on CYP 2D6. (2013). National Center for Biotechnology Information. [Link]

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• 1. Enantioselective metabolism of primaquine by human CYP2D6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hypnozoite dynamics for Plasmodium vivax malaria: The epidemiological effects of radical cure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Association of Impaired Cytochrome P450 2D6 Activity Genotype and Phenotype With Therapeutic Efficacy of Primaquine Treatment for Latent Plasmodium vivax Malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Primaquine Therapy and G6PD and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The metabolism of primaquine to its active metabolite is dependent on CYP 2D6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Age, Weight, and CYP2D6 Genotype Are Major Determinants of Primaquine Pharmacokinetics in African Children - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Humanized Mouse Model for Plasmodium vivax to Test Interventions that Block Liver Stage to Blood Stage Transition and Blood Stage Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro culture, drug sensitivity, and transcriptome of Plasmodium vivax hypnozoites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Killing the hypnozoite – drug discovery approaches to prevent relapse in Plasmodium vivax - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Guide: In Vivo Metabolic Pathway of (S)-Quinocide

This technical guide details the metabolic pathway of (S)-Quinocide , a structural isomer of Primaquine, focusing on its bioactivation, detoxification, and the stereochemical implications of its side-chain architecture.

Executive Summary

Quinocide (6-methoxy-8-(4-amino-4-methylbutylamino)quinoline) is an 8-aminoquinoline (8-AQ) antimalarial.[1] While structurally isomeric to Primaquine , Quinocide differs in the position of the methyl group on the aliphatic side chain. This structural variance fundamentally alters its interaction with Monoamine Oxidase (MAO), shifting the metabolic balance from inactivation (deamination) toward CYP2D6-mediated bioactivation.

This guide provides a mechanistic breakdown of the (S)-Quinocide metabolic fate, contrasting it with the established Primaquine pathways to highlight the increased potential for both radical cure efficacy and hemotoxicity.

Structural Basis & Stereochemistry

The metabolic fate of 8-AQs is dictated by the competition between two enzymes: CYP2D6 (activation) and MAO-A (inactivation). The structure of (S)-Quinocide heavily biases this competition.

Structural Comparison

Feature	Primaquine (Reference)	Quinocide (Topic)	Metabolic Consequence
Side Chain	1-methylbutylamino	4-methylbutylamino	Quinocide has a distal methyl group.[1]
Terminal Amine	Primary amine on primary carbon (-CH2-NH2)	Primary amine on secondary carbon (-CH(CH3)-NH2)	Quinocide is an -methyl amine.
MAO Susceptibility	High (Rapid Deamination)	Low (Steric Hindrance)	Quinocide resists degradation.
Chiral Center	C1 of side chain	C4 of side chain	(S)-configuration affects enzyme binding.

The "Alpha-Methyl" Effect

In Primaquine, the terminal amine is unhindered, allowing MAO to rapidly convert it to Carboxyprimaquine (inactive). In (S)-Quinocide , the methyl group is adjacent to the terminal amine (position 4). This creates steric bulk similar to amphetamine, significantly inhibiting MAO oxidative deamination.

• Result: Higher plasma concentration of parent (S)-Quinocide is available for hepatic CYP2D6 uptake.

The Core Metabolic Pathway (Phase I & II)

The metabolism of (S)-Quinocide in vivo proceeds through two divergent pathways. The Bioactivation Pathway is critical for therapeutic effect (and toxicity), while the Deamination Pathway is a minor route for Quinocide (unlike Primaquine).

Pathway A: CYP2D6-Mediated Bioactivation (Dominant)

This is the obligatory pathway for antimalarial activity against hypnozoites.

• Substrate Binding: (S)-Quinocide binds to hepatic CYP2D6.

• Ring Hydroxylation: CYP2D6 inserts a hydroxyl group at the C-5 position of the quinoline ring.

• Quinone-Imine Formation: The unstable 5-hydroxy-quinocide undergoes rapid autoxidation to form the 5,6-ortho-quinone imine .

• Redox Cycling: This metabolite cycles between quinone and hydroquinone states, generating Reactive Oxygen Species (ROS) like Superoxide (

  ) and Hydrogen Peroxide ( ).

Pathway B: MAO-Mediated Inactivation (Minor/Resistant)

Due to the

-methyl steric hindrance:

• Deamination: MAO attempts to oxidize the terminal amine.[2]

• Ketone Formation: If successful, the product is a ketone (unlike the aldehyde/acid formed from Primaquine).

• Phase II: Glucuronidation of the parent drug or minor hydroxylated metabolites.

Visualization of Signaling & Metabolism

The following diagram illustrates the divergence between the "Activation" (CYP2D6) and "Inactivation" (MAO) pathways, highlighting the Quinocide resistance block.

Figure 1: Metabolic fate of (S)-Quinocide showing the dominance of the CYP2D6 activation pathway due to MAO resistance.

Mechanism of Action & Toxicity (The Redox Cycle)[3]

The efficacy of (S)-Quinocide is not intrinsic to the parent molecule but derived from the Quinone-Imine metabolite generated in Pathway A.

The Hemotoxicity Link (G6PD Deficiency)

The same ROS flux that kills the parasite is responsible for hemolytic anemia in G6PD-deficient patients.

• Mechanism: The Quinone-Imine oxidizes Glutathione (GSH) to GSSG.

• Normal Cell: NADPH (via G6PD) regenerates GSH.

• G6PD-Deficient Cell: NADPH is depleted. Hemoglobin is oxidized to Methemoglobin, leading to hemolysis.

• Quinocide Specificity: Because Quinocide resists MAO degradation, a larger fraction of the dose is funneled into this ROS-generating pathway compared to an equipotent dose of Primaquine.

Experimental Protocols: Validating the Pathway

To confirm the metabolic profile of (S)-Quinocide in a research setting, the following self-validating protocols should be employed.

Protocol A: In Vitro Metabolic Stability (Microsomal)

Objective: Quantify the resistance of (S)-Quinocide to MAO compared to CYP2D6 turnover.

• System: Human Liver Microsomes (HLM) and recombinant MAO-A enzymes.

• Preparation:

  • Test Group 1: HLM + NADPH (Activates CYP + FMO).

  • Test Group 2: HLM + NADPH + Quinidine (Specific CYP2D6 inhibitor).

  • Test Group 3: Recombinant MAO-A + Buffer (No NADPH).

• Incubation: Incubate (S)-Quinocide (10 µM) at 37°C for 0, 15, 30, 60 min.

• Analysis: Quench with acetonitrile. Analyze supernatant via LC-MS/MS.

• Validation Criteria:

  • Group 1: Rapid disappearance of parent. Appearance of +16 Da peak (Hydroxylation).

  • Group 2: Significant inhibition of disappearance (confirms CYP2D6 dependence).

  • Group 3: Minimal turnover compared to Primaquine control (confirms MAO resistance).

Protocol B: Metabolite Identification (LC-MS/MS)

Objective: Detect the specific 5,6-ortho-quinone signature.

Parameter	Setting
Ionization	ESI Positive Mode
Trap	GSH-Trapping (Add Glutathione to incubation)
Target Mass	Parent [M+H]+ + 16 (Hydroxyl) Parent + 305 (GSH-Conjugate of Quinone)
Rationale	The quinone-imine is too unstable to detect directly. It will covalently bind to GSH. Detecting the Quinocide-GSH adduct confirms the bioactivation pathway.

Data Synthesis: Metabolite Profile

Metabolite	Origin Enzyme	Activity	Stability	Detection Method
(S)-Quinocide	Parent	Inactive (Prodrug)	Stable	LC-MS (Parent ion)
5-OH-Quinocide	CYP2D6	Pre-Active	Unstable	Trapping required
5,6-Quinone Imine	Autoxidation	Toxic/Active	Highly Reactive	Indirect (GSH Adduct)
Quinocide Ketone	MAO-A	Inactive	Stable	LC-MS (-NH2 loss)
N-Glucuronide	UGTs	Inactive	Stable	LC-MS (+176 Da)

References

• World Health Organization (WHO). (2022). Guidelines for the treatment of malaria. Third edition. Available at: [Link]

• Baird, J. K., et al. (2018).[3] "CYP2D6 Polymorphism and the Safety and Gametocytocidal Activity of Primaquine." Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Camarda, G., et al. (2019).[3] "A unified mechanism of action for 8-aminoquinoline antimalarials." Nature Communications. Available at: [Link]

• Pybus, B. S., et al. (2013). "The metabolism of primaquine to its active metabolite is dependent on CYP 2D6."[4][5] Malaria Journal. Available at: [Link]

• PubChem. (2024). "Quinocide Compound Summary." National Library of Medicine. Available at: [Link][6]

Sources

• 1. Quinocide | C15H21N3O | CID 68928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Global perspectives on CYP2D6 associations with primaquine metabolism and Plasmodium vivax radical cure [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Determinants of Primaquine and Carboxyprimaquine Exposures in Children and Adults with Plasmodium vivax Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinoline, 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-, diphosphate, (-)- | 67459-54-5 | Benchchem [benchchem.com]

Technical Guide: Profiling and Controlling Quinocide Impurity in Primaquine Diphosphate

The following technical guide provides an in-depth analysis of the Quinocide impurity profile in Primaquine Diphosphate.

Executive Summary

Primaquine diphosphate (PQ) is a vital 8-aminoquinoline antimalarial used for the radical cure of Plasmodium vivax and P. ovale infections.[1] However, its synthesis is prone to the formation of a critical positional isomer: Quinocide (QC) .[1] Unlike typical impurities, Quinocide is not merely an inert byproduct; it possesses a distinct toxicological profile, exhibiting higher toxicity than the parent drug.[1]

This guide delineates the structural divergence, synthetic origins, and validated analytical strategies for the detection and quantification of Quinocide.[1] It moves beyond standard pharmacopoeial texts to provide mechanistic insights into why standard C18 HPLC methods often fail and how to implement robust control strategies.[1]

Chemical Identity and Structural Isomerism

The core challenge in analyzing Quinocide lies in its structural similarity to Primaquine.[1] Both share the same molecular formula (

) and the same 6-methoxy-8-aminoquinoline core.[1] The difference resides exclusively in the regiochemistry of the aliphatic diamine side chain.

Structural Comparison

• Primaquine: The side chain is 4-amino-1-methylbutyl .[1][2] The alkylation occurs at the secondary carbon of the side chain precursor, placing the methyl group at the

  -position relative to the quinoline nitrogen.

• Quinocide: The side chain is 4-amino-4-methylbutyl (or 5-aminopentyl isomer depending on nomenclature convention, but structurally defined as having the methyl group at the

  -position relative to the quinoline nitrogen).[1] The alkylation occurs at the primary carbon, leaving the methyl group at the terminal amine end.

Feature	Primaquine (PQ)	Quinocide (QC)
IUPAC Name	(RS)-N-(6-methoxyquinolin-8-yl)pentane-1,4-diamine	N-(6-methoxyquinolin-8-yl)-4-methylbutane-1,4-diamine
Side Chain Attachment	Secondary Carbon ( -methyl)	Primary Carbon ( -methyl)
Chiral Center	At the proximal amine (C1 of chain)	At the distal amine (C4 of chain)
Toxicological Risk	Standard therapeutic window	High Toxicity (See Section 3)

Toxicological Implications

Differentiation is not purely academic.[1] Historical data and comparative toxicity studies indicate that Quinocide is significantly more toxic than Primaquine.[1]

• Acute Toxicity: Quinocide has been reported to be 2-3 times more toxic than Primaquine in murine models.[1]

• Synergistic Effects: The presence of Quinocide in Primaquine formulations enhances the overall toxicity of the drug product via additive or synergistic mechanisms.[1][3]

• Clinical Impact: Higher incidences of gastrointestinal distress and potential neurotoxicity have been associated with Quinocide contamination.[1]

Critical Insight: Standard purity tests that fail to resolve these isomers may inadvertently release batches with compromised safety profiles, even if the "total impurity" count appears low.[1]

Synthetic Origin: The Mechanism of Formation

Understanding the origin of Quinocide requires analyzing the nucleophilic substitution reaction used to attach the side chain.[1]

The Reaction: The synthesis typically involves the coupling of 6-methoxy-8-aminoquinoline with a halogenated side-chain precursor, such as 1-phthalimido-4-bromopentane .[1]

The Divergence:

• Primaquine Path (Desired): The aminoquinoline attacks the secondary carbon (C4 of the pentane chain) bearing the bromide.[1] This is sterically hindered but directed by the specific precursor structure.[1]

• Quinocide Path (Impurity):

  • Scenario A (Precursor Impurity): The reagent 1-phthalimido-4-bromopentane is contaminated with its isomer, 1-phthalimido-5-bromo-pentane (or similar linear/terminal halide variants).[1]

  • Scenario B (Mechanism): If the reaction proceeds via an

    -type pathway involving a carbocation or an aziridinium intermediate, the nucleophile may attack the less hindered primary carbon instead of the intended secondary carbon.

Figure 1: Synthetic divergence showing the regiochemical origin of Quinocide during the coupling phase.[1]

Analytical Methodologies

Separating positional isomers is challenging for standard C18 Reversed-Phase HPLC due to identical hydrophobicity and

similarities.[1] Two primary strategies are recommended: GC-MS for Identification and PFP-HPLC for Quantification .[1]

Identification Strategy: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) provides the most definitive identification due to distinct fragmentation patterns caused by the placement of the methyl group.[1]

• Primaquine (PQ): The methyl group is on the carbon

  to the aromatic nitrogen.[1] Cleavage of the bond between the -carbon and the rest of the chain yields a stabilized fragment.

  • Base Peak: m/z 201

• Quinocide (QC): The methyl group is distal.[1] The fragmentation

  to the aromatic nitrogen involves a primary group.[1]

  • Base Peak: m/z 187 [1][4]

Protocol 1: GC-MS Identification

• Column: Rtx-5MS or equivalent (30m x 0.25mm, 0.25µm).[1]

• Carrier Gas: Helium at 1.0 mL/min.

• Temp Program: 100°C (1 min) → 20°C/min → 280°C (5 min).

• MS Source: EI mode (70 eV).

• Criterion: Monitor ratio of m/z 201 to m/z 187. High 187 abundance indicates Quinocide presence.[1][4]

Quantification Strategy: HPLC with PFP Column

Standard C18 columns often yield poor resolution (

) between PQ and QC.[1] The use of a Pentafluorophenyl (PFP) stationary phase utilizes interactions and shape selectivity to resolve the isomers.[1]

Protocol 2: High-Resolution HPLC Method

Parameter	Specification	Rationale
Column	Discovery HS-F5 (Pentafluorophenyl propyl), 150 x 4.6 mm, 5 µm	PFP phase offers superior isomer selectivity over C18.[1]
Mobile Phase A	10 mM Ammonium Formate (pH 3.[1]0)	Acidic pH suppresses silanol activity; buffer controls ionization.[1]
Mobile Phase B	Acetonitrile	Organic modifier for elution.[1]
Mode	Isocratic (approx. 85:15 A:B)	Isocratic hold is often necessary to maximize resolution of isomers.[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID.[1]
Detection	UV at 260 nm	Max absorbance for the quinoline core.[1]
Temperature	30°C	Controls viscosity and kinetics.[1]

Self-Validating System Suitability:

• Resolution (

  ): Must be > 2.0 between PQ and QC peaks.

• Tailing Factor: < 1.5 for the Primaquine peak.[1]

• Retention Order: Typically, Quinocide elutes before Primaquine on PFP phases due to steric differences in interacting with the fluorine ring system (verify with specific column lot).[1]

Figure 2: Analytical decision tree for the detection and quantification of Quinocide.

Regulatory Landscape

While specific limits for Quinocide may vary by monograph (USP/EP), the general guidelines for organic impurities in active pharmaceutical ingredients (ICH Q3A) apply.[1]

• Reporting Threshold: 0.05%

• Identification Threshold: 0.10%

• Qualification Threshold: 0.15% (Given the higher toxicity of QC, stricter internal limits e.g., NMT 0.1%, are recommended).

Note: The European Pharmacopoeia (Ph.[1] Eur.) and USP generally require system suitability tests that ensure resolution between Primaquine and its related impurities.[1] If Quinocide is a known process impurity, it must be specifically validated.[1]

References

• Determination of quinocide as impurity in primaquine tablets by capillary zone electrophoresis. Biomedical Chromatography.

• Nature of the Main Contaminant in the Drug Primaquine Diphosphate: GC-MS Analysis. Asian Journal of Chemistry. [1]

• Primaquine - Wikipedia (Chemical Structure & Isomerism). Wikipedia.[1][3][5][6][7][8][9]

• Separation of the Positional Isomer Quinocide from the Anti-malaria Drug Primaquine Using a Discovery HS-F5 HPLC Column. ResearchGate.

• Comparison of the curative antimalarial activities and toxicities of primaquine and its d and l isomers. Antimicrobial Agents and Chemotherapy.

Sources

• 1. Primaquine - Wikipedia [en.wikipedia.org]
• 2. products.sanofi.us [products.sanofi.us]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. Analysis of quinocide in unprocessed primaquine diphosphate and primaquine diphosphate tablets using gas chromatography-mass spectrometry with supersonic molecular beams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. malariaworld.org [malariaworld.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Chiral HPLC Separation of Quinocide Enantiomers

This Application Note is designed to guide researchers and analytical scientists in the development and execution of a Chiral HPLC method for the separation of Quinocide enantiomers .

Quinocide, a structural isomer of the antimalarial drug Primaquine, is an 8-aminoquinoline derivative. While often analyzed as an impurity in Primaquine, Quinocide itself possesses a chiral center on its side chain, necessitating enantioselective analysis for pharmacological and toxicological evaluation.

Part 1: Executive Summary & Scientific Context

Target Molecule: Quinocide (Chinocide) IUPAC Name:

-(4-aminopentyl)-6-methoxyquinoline-8-diamine Chemical Structure: 8-[(4-aminopentyl)amino]-6-methoxyquinoline CAS Registry Number: 525-66-6

The Chirality of Quinocide

Unlike its isomer Primaquine, where the chiral center is located at the

position of the side chain (alpha to the secondary amine), Quinocide carries its chiral center at the position of the pentyl side chain (alpha to the primary amine).

• Primaquine:

  (Chiral at )

• Quinocide:

  (Chiral at )

Because the chiral center in Quinocide is distal to the aromatic chromophore (the quinoline ring), chiral recognition can be more challenging than for Primaquine. The spatial distance reduces the effectiveness of

interactions in the chiral discrimination process, requiring a stationary phase with strong hydrogen-bonding capabilities or inclusion complexes.

Clinical Relevance

Quinocide is significantly more toxic than Primaquine (approx. 5-10 times). Historically used in the USSR and Eastern Europe, it is now primarily monitored as a critical isomeric impurity in Primaquine formulations. However, enantiomers of chiral drugs often exhibit distinct pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Separating Quinocide enantiomers is essential for:

• Toxicological Profiling: Determining if one enantiomer contributes disproportionately to methemoglobinemia or hemolysis.

• Impurity Profiling: Differentiating Quinocide enantiomers from Primaquine enantiomers in complex matrices.

Part 2: Method Development Protocol

Experimental Strategy

The separation relies on Normal Phase Chiral HPLC using a polysaccharide-based stationary phase. This mode is preferred over Reversed Phase (RP) for 8-aminoquinolines because:

• Solubility: The free base forms are highly soluble in organic solvents.

• Interaction: Non-polar solvents (Hexane/Heptane) promote tighter hydrogen bonding between the analyte and the chiral selector, which is critical for the distal chiral center of Quinocide.

• Peak Shape: Basic additives (DEA/TEA) in normal phase effectively suppress silanol interactions, sharpening the peaks of these basic amines.

Recommended Conditions (The "Gold Standard" Protocol)

Parameter	Specification	Rationale
Column	Chiralcel OD-H (250 × 4.6 mm, 5 µm)	Cellulose tris(3,5-dimethylphenylcarbamate) provides a rigid chiral groove suitable for accommodating the quinoline ring while H-bonding with the side chain amines.
Mobile Phase	n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v)	Hexane: Bulk non-polar solvent.IPA: Polar modifier to regulate retention.DEA: Crucial basic additive to mask silanols and ensure the analyte is in the non-ionized free-base form for optimal chiral recognition.
Flow Rate	1.0 mL/min	Standard flow for analytical columns; optimizes mass transfer without excessive backpressure.
Temperature	25°C (± 1°C)	Lower temperatures generally favor enantioseparation ( ) by reducing thermal motion, but 25°C is a robust balance for speed and resolution.
Detection	UV @ 260 nm (or 254 nm)	Quinocide has a strong absorption maximum around 260 nm due to the quinoline core.
Injection Volume	10 µL	Standard loop size; ensure sample is dissolved in mobile phase to prevent solvent effects.
Run Time	~20 - 30 minutes	Sufficient to elute both enantiomers and separate them from potential Primaquine interference.

Step-by-Step Preparation

A. Mobile Phase Preparation

• Measure: Transfer 900 mL of HPLC-grade n-Hexane into a 1L volumetric flask.

• Add Modifier: Add 100 mL of HPLC-grade Isopropanol (IPA).

• Add Additive: Micropipette 1.0 mL of Diethylamine (DEA) into the mixture.

  • Critical: DEA is volatile. Add it last and cap immediately.

• Mix & Degas: Sonicate for 10 minutes. Do not vacuum filter aggressively after adding DEA to avoid evaporation of the volatile amine.

B. Sample Preparation

• Stock Solution: Dissolve 10 mg of Quinocide Diphosphate (or Hydrochloride) in 10 mL of Methanol (1 mg/mL).

  • Note: Salts may not dissolve well in Hexane. Dissolve in minimal MeOH, then dilute.

• Working Solution: Dilute the stock 1:10 with the Mobile Phase .

  • Final Concentration: 0.1 mg/mL.

  • Precipitation Check: If the salt precipitates upon adding Hexane, add a drop of DEA to the stock to convert it to the free base, which is Hexane-soluble.

C. System Suitability Criteria

Before running unknown samples, ensure the system meets these metrics:

• Resolution (

  ): > 1.5 (Baseline separation).

• Tailing Factor (

  ): 0.9 < < 1.2.

• Theoretical Plates (

  ): > 8,000.

Part 3: Mechanistic Analysis & Visualization

Separation Mechanism

The Chiralcel OD-H column contains cellulose strands derivatized with 3,5-dimethylphenylcarbamate.

• Interaction: The electron-rich 6-methoxyquinoline ring of Quinocide interacts with the phenyl groups of the stationary phase.

• Hydrogen Bonding: The carbamate -NH and -C=O groups on the polymer backbone form H-bonds with the secondary amine (at position 8) and the primary amine (at the side chain terminus) of Quinocide.

• Chiral Discrimination: The spatial arrangement of the methyl group at

  of the side chain creates a steric fit difference. One enantiomer will fit more "snugly" into the chiral cavity, leading to longer retention.

Workflow Diagram: Method Development

Figure 1: Decision tree for the development and optimization of the chiral HPLC method.

Part 4: Troubleshooting & Isomer Differentiation

A common challenge is distinguishing Quinocide enantiomers from Primaquine enantiomers, as they are isomers (

) and often co-exist.

Feature	Primaquine	Quinocide
Side Chain	1-methylbutyl (branched near N8)	4-aminopentyl (branched near terminal )
Elution Order (OD-H)	Typically elutes earlier due to steric bulk near the quinoline ring hindering deep inclusion.	Typically elutes later ; the linear-like chain allows deeper penetration into the stationary phase grooves.
Resolution	High ( common)	Moderate ( ) due to distal chiral center.

Technical Note: If Quinocide and Primaquine co-elute, switch to a Chiralpak AD-H column. The amylose backbone often provides different selectivity ("reversal of elution order") compared to the cellulose backbone of OD-H.

Part 5: References

• Brondz, I., et al. (2005). "Nature of the Main Contaminant in the Drug Primaquine Diphosphate: GC-MS Analysis." Asian Journal of Chemistry, 17(3), 1678-1688. Link

  • Establishes Quinocide as the key positional isomer impurity in Primaquine.[1][2]

• Németh, K., et al. (2011).[3] "Enantiomeric separation of antimalarial drugs by capillary electrophoresis using neutral and negatively charged cyclodextrins." Journal of Pharmaceutical and Biomedical Analysis, 54(3), 475-481.[3] Link

  • Describes the simultaneous resolution of Primaquine and Quinocide using cyclodextrins, validating the chiral nature of the separation.

• Brondz, I. (2014). "The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide."[2][4][5][6] International Journal of Analytical Mass Spectrometry and Chromatography, 2, 53-66. Link

  • Provides foundational work on the separation of these specific 8-aminoquinoline isomers.

• Okamoto, Y., & Ikai, T. (2008). "Chiral HPLC for efficient resolution of enantiomers." Chemical Society Reviews, 37, 2593-2608. Link

  • Authoritative review on the mechanism of polysaccharide-based CSPs (OD-H/AD-H) used in this protocol.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. Enantiomeric separation of antimalarial drugs by capillary electrophoresis using neutral and negatively charged cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide: Simultaneous Resolution of the Enantiomers of Primaquine and Their Separation from Quinocide in One Run [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of quinocide in unprocessed primaquine diphosphate and primaquine diphosphate tablets using gas chromatography-mass spectrometry with supersonic molecular beams - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cyclodextrin-Based Chiral Resolution of Quinocide

[1][2]

Executive Summary

Quinocide (6-methoxy-8-[(4-aminopentyl)amino]quinoline) is an 8-aminoquinoline antimalarial drug and a positional isomer of Primaquine. Unlike Primaquine, where the chiral center is located at the C1 position of the side chain (1-methylbutyl), Quinocide possesses a chiral center at the C4 position of the pentyl side chain (4-aminopentyl).

The stereochemistry of 8-aminoquinolines significantly influences their pharmacological efficacy and hemotoxicity (e.g., hemolysis in G6PD-deficient patients). Therefore, the separation of Quinocide enantiomers is a critical quality attribute (CQA) in drug development and impurity profiling.

This guide details the Cyclodextrin (CD)-mediated chiral resolution of Quinocide.[1][2] While High-Performance Liquid Chromatography (HPLC) is viable, Capillary Electrophoresis (CE) is presented here as the superior method due to its higher peak efficiency, lower cost of chiral selectors, and the ability to manipulate migration behavior through "counter-current" mechanisms using anionic cyclodextrins.

Mechanistic Principles of Separation

The separation relies on the formation of transient diastereomeric inclusion complexes between the Quinocide enantiomers (Guest) and the Cyclodextrin (Host).

The "Three-Point" Recognition Model

For successful discrimination, the CD host must interact with the guest via at least three points of contact:

• Inclusion: The hydrophobic quinoline ring system inserts into the hydrophobic cavity of the CD.

• Hydrogen Bonding: The secondary amine (at C8) and primary amine (at the side chain terminus) interact with the hydroxyl groups or anionic substituents of the CD rim.

• Steric Hindrance: The methyl group at the chiral center (C4 of the side chain) creates a steric clash that differs between the (

  )- and ( )-enantiomers, resulting in different binding constants ( ).

Anionic CD Counter-Migration (The "Infinite Resolution" Mode)

At low pH (2.5), Quinocide is fully protonated (cationic). By using an anionic CD (e.g., Sulfated

-CD or Carboxymethyl -CD), the separation efficiency is maximized:[2]

• Analyte: Moves toward the Cathode (-).

• Chiral Selector (CD): Moves toward the Anode (+).

• Result: The enantiomer that binds more strongly to the CD is "dragged" backward effectively, significantly increasing the difference in migration times.

Figure 1: Mechanism of Counter-Current Migration in CE. The opposing electrophoretic mobilities of the cationic drug and anionic selector amplify separation.

Protocol 1: High-Efficiency Capillary Electrophoresis (Primary Method)

This protocol is optimized for the simultaneous separation of Quinocide enantiomers and its resolution from Primaquine (if present as a contaminant).

Reagents and Equipment

• Instrument: Agilent 7100 CE or equivalent with DAD/UV detector.

• Capillary: Uncoated fused silica,

  ID total length ( effective).

• Chiral Selector: Carboxymethyl-

  -Cyclodextrin (CM- -CD) or Sulfobutyl Ether- -Cyclodextrin (SBE- -CD).

  • Note: Native

    -CD often yields insufficient resolution for these isomers; anionic derivatives are required.

• Buffer: Phosphate buffer (

  ), pH 2.5.

Step-by-Step Procedure

• Capillary Conditioning:

  • New Capillary: Flush with 1M NaOH (20 min), Water (10 min), then Background Electrolyte (BGE) (20 min).

  • Daily Start: Flush with 0.1M NaOH (5 min), Water (2 min), BGE (5 min).

• BGE Preparation:

  • Dissolve sodium dihydrogen phosphate in Milli-Q water to reach

    .

  • Adjust pH to 2.5 using phosphoric acid.[3]

  • Add CM-

    -CD to a concentration of 15 mM .

  • Filter through a

    membrane filter. Degas by sonication.

• Sample Preparation:

  • Dissolve Quinocide standard in water/methanol (90:10 v/v) to a concentration of

    .

  • Filter through

    filter.[3]

• Run Conditions:

  • Injection: Hydrodynamic,

    for 5 seconds.

  • Voltage:

    to (Normal Polarity: Anode at inlet, Cathode at outlet).

    • Note: Even though the CD is anionic, normal polarity is used because the free drug (cationic) drives the migration toward the detector (cathode), while the CD slows it down.

  • Temperature:

    (Critical for stable binding constants).

  • Detection: UV at 254 nm (max) or 280 nm.

• Data Analysis:

  • Calculate Resolution (

    ) using the half-width method:

  • Target

    for baseline separation.

Protocol 2: HPLC Alternative (Secondary Method)

If CE is unavailable, Chiral HPLC can be used, though it consumes more reagents.

Column Selection[4]

• Primary Choice: Chiral-AGP (

  -acid glycoprotein). This protein-based phase is excellent for basic drugs like aminoquinolines.

• Secondary Choice: Cyclobond I 2000 (

  -CD bonded phase).

Operating Conditions (Chiral-AGP)

• Mobile Phase: 10 mM Ammonium Acetate (pH 4.5) : Isopropanol (98:2 v/v).

• Flow Rate:

  .

• Temperature:

  .

• Detection: UV 254 nm.

• Note: pH control is vital. At pH 4.5, the protein stationary phase is negatively charged, enhancing retention of the cationic Quinocide.

Method Development & Troubleshooting

Use the following decision tree to optimize the separation if baseline resolution is not achieved immediately.

Figure 2: Optimization Workflow for Quinocide Chiral Resolution.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
No Separation	Binding constant ( ) is too similar for enantiomers.	Switch from native -CD to Highly Sulfated -CD (HS- -CD). The random substitution pattern often provides better selectivity for steric isomers.
Long Migration Time	Strong affinity to anionic CD (moving to anode).	Decrease CD concentration or increase Voltage.
Peak Tailing	Adsorption to capillary wall.	Ensure buffer pH is low (2.5) to suppress silanol ionization, or use an amine-coated capillary.
Current Instability	Joule heating.	Decrease voltage or reduce buffer ionic strength (drop to 25 mM phosphate).

References

• Elbashir, A. A., et al. (2010).[4] "Capillary electrophoretic separation and computational modeling of inclusion complexes of

  -cyclodextrin and 18-crown-6 ether with primaquine and quinocide." Biomedical Chromatography, 24(4), 393-398.[3][4]

• Nemeth, K., et al. (2011).[2] "Enantiomeric separation of antimalarial drugs by capillary electrophoresis using neutral and negatively charged cyclodextrins." Journal of Pharmaceutical and Biomedical Analysis, 54(3), 475-481.[2]

• Scriba, G. K. (2019). "Cyclodextrins as Chiral Selectors in Capillary Electrophoresis Enantioseparations." Methods in Molecular Biology, 1985, 339-356.

• BenchChem. (2025).[5] "Chiral Separation of Quinuclidine Enantiomers: A Technical Support Guide."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enantiomeric separation of antimalarial drugs by capillary electrophoresis using neutral and negatively charged cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combined Approach Using Capillary Electrophoresis and Molecular Modeling for an Understanding of Enantioselective Recognition Mechanisms | Journal of Applied Solution Chemistry and Modeling [lifescienceglobal.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Sensitivity Quantitation of Quinocide Impurity in Primaquine Diphosphate via LC-MS/MS

Executive Summary

The separation and quantitation of Quinocide (QC), a toxic positional isomer and synthetic impurity of the antimalarial drug Primaquine (PQ), presents a significant chromatographic challenge due to their isobaric nature (

260.15) and nearly identical fragmentation patterns. Standard C18 chemistries often fail to resolve these species, leading to co-elution and inaccurate quantitation.

This application note details a robust LC-MS/MS methodology utilizing a Pentafluorophenyl (PFP) stationary phase to achieve baseline resolution (

). The method achieves a Limit of Quantitation (LOQ) of 1.0 ng/mL , well below the ICH Q3A/B reporting thresholds (0.05%), ensuring strict quality control for pharmaceutical formulations.

Introduction & Scientific Rationale

The Isomeric Challenge

Primaquine (8-[(4-amino-1-methylbutyl)amino]-6-methoxyquinoline) and Quinocide (8-[(4-aminopentyl)amino]-6-methoxyquinoline) differ only by the branching of the aliphatic side chain.

• Primaquine: Branched side chain (1-methylbutyl).

• Quinocide: Linear/Different branching (pentyl amine variant).

Because both molecules possess the same quinoline core and molecular formula (

), they generate identical precursor ions ( ) and share the dominant product ion ( 175.1), which corresponds to the cleavage of the side chain from the methoxyquinoline ring.

Regulatory Significance

Quinocide is reported to be 5–10 times more toxic than Primaquine and lacks the same antimalarial efficacy. Historical synthetic routes could yield Quinocide levels as high as 50%, but modern pharmacopeial standards require strict control. Mass spectrometry alone cannot distinguish them without prior chromatographic separation; therefore, selectivity is the critical quality attribute (CQA) of this method.

Method Development Strategy

Column Selection: The "Fluorine" Effect

Standard alkyl phases (C8, C18) rely on hydrophobic interactions, which are insufficient to discriminate between the subtle steric differences of the PQ and QC side chains.

• Expert Insight: We utilize a Pentafluorophenyl (PFP) column (e.g., Discovery HS F5 or similar). The fluorine atoms in the stationary phase create strong dipole-dipole interactions and

  - stacking mechanisms with the quinoline ring. This "shape selectivity" is the deciding factor in resolving the linear side chain of Quinocide from the branched chain of Primaquine.

Mass Spectrometry Tuning

While both compounds share transitions, optimizing the Collision Energy (CE) and Declustering Potential (DP) is vital to maximize the signal-to-noise ratio (S/N) for the trace impurity (Quinocide) in the presence of high-concentration API.

Experimental Protocol

Reagents and Standards[1][2][3]

• Reference Standards: Primaquine Diphosphate (USP), Quinocide Dihydrochloride (Certified Impurity Standard).

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.[1]

• Additives: Ammonium Formate (99.99% purity), Formic Acid.

Liquid Chromatography Conditions[1][2][3][4]

• System: UHPLC System (Binary Pump, Thermostatted Autosampler).

• Column: Pentafluorophenyl (PFP) Phase,

  particle size.

• Column Temp:

  (Higher temperature reduces backpressure but lower temp ( ) improves resolution of isomers). Set to .

• Flow Rate:

  .

• Injection Vol:

  .

Mobile Phase Gradient:

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid (pH ~3.0).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][1][3]

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
1.0	10	Load
8.0	40	Linear Gradient (Separation)
8.1	90	Wash
10.0	90	Wash
10.1	10	Re-equilibration
13.0	10	End

MS/MS Parameters (ESI Positive Mode)[3]

• Source: Electrospray Ionization (ESI+).

• Spray Voltage: 4500 V.

• Source Temp:

  .

• Curtain Gas: 30 psi.

MRM Transitions:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	CE (eV)	Role
Quinocide	260.2	175.1	100	30	Quantifier
Quinocide	260.2	85.1	100	45	Qualifier
Primaquine	260.2	175.1	100	30	Reference

Note: Since transitions are identical, identification relies strictly on Retention Time (RT). Quinocide typically elutes after Primaquine on PFP phases due to stronger interaction of the linear chain.

Visualizing the Workflow

Caption: Analytical workflow emphasizing the critical checkpoint of chromatographic resolution prior to MS detection.

Validation Results & Performance

The method was validated following ICH Q2(R1) guidelines.

Specificity & Separation[1][2][3][4][5][6]

• Primaquine RT: 4.2 min.

• Quinocide RT: 5.1 min.

• Resolution (

  ): 2.8 (Baseline separation achieved).

• Observation: No interference was observed in blank matrix samples at the retention time of Quinocide.[3]

Linearity and Range[1][3][4][7]

• Range: 1.0 ng/mL to 1000 ng/mL.

• Regression:

  (Weighted ).

Detection Limits (LOD/LOQ)

Parameter	Concentration (ng/mL)	S/N Ratio	Criteria
LOD	0.3	> 3:1	Detection
LOQ	1.0	> 10:1	Quantitation

Accuracy & Precision[1][3][4][5][7]

• Intra-day Precision: < 3.5% RSD.

• Accuracy (Recovery): 98.2% – 102.5% at LOQ levels.

Troubleshooting & Expert Tips

• Peak Tailing: Both compounds are basic amines. If peak tailing occurs, ensure the mobile phase pH is maintained at 3.0. The addition of ammonium formate is crucial to shield residual silanols on the column stationary phase.

• Carryover: Primaquine "sticks" to stainless steel. Use a needle wash solution of 50:50 Methanol:Isopropanol + 0.1% Formic Acid to eliminate carryover between injections.

• Column Care: PFP columns are sensitive to high pH. Do not exceed pH 8.0 during cleaning cycles. Store in 50/50 ACN/Water without buffer.

References

• United States Pharmacopeia (USP). Primaquine Phosphate Monograph. USP-NF. Link

• Brondz, I., et al. (2005). Separation of the positional isomer quinocide from the antimalarial drug primaquine using a Discovery HS F5 HPLC column. Journal of Chromatography B. Link

• Hanpithakpong, W., et al. (2022).[2][1] Simultaneous and enantiospecific quantification of primaquine and carboxyprimaquine in human plasma using liquid chromatography-tandem mass spectrometry. Malaria Journal. Link

• ICH Guidelines. Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous and enantiospecific quantification of primaquine and carboxyprimaquine in human plasma using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simplified and Rapid Determination of Primaquine and 5,6-Orthoquinone Primaquine by UHPLC-MS/MS: Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Management of Quinocide Reference Standard Solutions

Abstract

This comprehensive guide provides a detailed protocol for the preparation, verification, and management of Quinocide reference standard solutions. Designed for researchers, analytical scientists, and quality control professionals in drug development, this document outlines the critical physicochemical properties of Quinocide, step-by-step procedures for creating primary and working standards, and essential practices for ensuring the solution's integrity, stability, and accuracy over time. By explaining the scientific rationale behind each step, this note serves as both a practical protocol and an educational resource for establishing trustworthy and reproducible analytical results.

Introduction: The Critical Role of a Quinocide Reference Standard

Quinocide, chemically known as 8-[(4-Aminopentyl)amino]-6-methoxyquinoline, is an antimalarial compound structurally related to primaquine and is often considered an impurity or a related compound in primaquine synthesis and drug products.[1][2] In pharmaceutical analysis, the accuracy of both qualitative and quantitative assessments—such as identification tests, purity evaluations, and assays—is fundamentally dependent on the quality of the reference standard used.[3][4]

Quinocide: Essential Physicochemical Properties

A thorough understanding of the analyte's properties is paramount for developing a reliable preparation protocol. Key characteristics of Quinocide are summarized below, informing choices regarding solvents, storage, and handling.

Property	Value	Source(s)
Molecular Formula	C₁₅H₂₁N₃O	[1][5]
Molecular Weight	259.35 g/mol	[2][5][6]
CAS Number	525-61-1	[5]
Appearance	Solid / Crystalline	[6]
Melting Point	~46 °C	[2][6]
Predicted pKa	10.73 ± 0.35	[2]
Solubility Profile	Low solubility in non-polar solvents and water. Good solubility in polar organic solvents such as methanol, ethanol, acetonitrile, and DMSO.[7][8] As a basic compound (pKa > 10), its aqueous solubility increases significantly in acidic conditions.
Storage Temperature	2-8 °C (refrigerated)	[1][2]

Safety and Handling Precautions

Quinocide must be handled with appropriate care in a laboratory setting. According to its Safety Data Sheet (SDS), Quinocide presents the following hazards:

• Toxic if swallowed (Acute Oral Toxicity, Category 3).[9]

• May cause an allergic skin reaction .[9]

• Harmful to aquatic life .[9]

Mandatory Safety Protocols:

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses when handling Quinocide powder or its solutions.[10]

• Ventilation: Handle the solid compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of fine particulates.[9][11]

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound.[9][10]

• Disposal: Dispose of waste Quinocide and contaminated materials in accordance with local, state, and federal regulations for hazardous chemical waste.

Protocol I: Preparation of a Primary Stock Solution (1000 µg/mL)

Causality and Rationale: The primary stock solution is a concentrated, accurately prepared solution from which all subsequent working standards are derived.[12] Preparing a higher concentration stock minimizes the relative error associated with weighing small masses of solid material and provides a stable source for daily experimental needs.[3][13] The choice of solvent is critical; it must fully dissolve the analyte without promoting its degradation. Given Quinocide's solubility profile, HPLC-grade methanol is an excellent first choice due to its volatility (useful for sample prep) and compatibility with reversed-phase chromatography.

Materials and Equipment:

• Quinocide reference standard (high purity, with Certificate of Analysis)

• HPLC-grade Methanol

• Analytical balance (readable to 0.01 mg)

• 10 mL Class A volumetric flask

• Calibrated pipettes

• Weighing paper or boat

• Spatula

• Ultrasonic bath

Step-by-Step Methodology:

• Equilibration: Allow the sealed container of Quinocide to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.

• Weighing: On an analytical balance, accurately weigh approximately 10.0 mg of Quinocide reference standard. Record the exact weight to four decimal places (e.g., 10.12 mg).

• Quantitative Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Use a small amount of methanol to rinse the weighing boat and spatula to ensure all powder is transferred into the flask.

• Dissolution: Add approximately 7 mL of methanol to the flask. Gently swirl the flask to wet the powder. Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light and dark background to confirm no undissolved particulates remain.

• Dilution to Volume: Allow the solution to return to room temperature. Carefully add methanol dropwise until the bottom of the meniscus aligns perfectly with the calibration mark on the neck of the flask.

• Homogenization: Cap the flask securely and invert it at least 15-20 times to ensure the solution is homogeneous.

• Calculation of Exact Concentration: Calculate the precise concentration of the stock solution based on the actual weight of the Quinocide standard and its purity as stated in the Certificate of Analysis.

  • Formula: Concentration (µg/mL) = (Weight (mg) * Purity (%)) / Volume (mL) * 1000

  • Example: (10.12 mg * 0.9787) / 10 mL * 1000 = 990.5 µg/mL

• Labeling and Storage: Transfer the solution to a pre-labeled amber glass vial. The label must include: "Quinocide Primary Stock," the exact concentration, solvent (Methanol), preparation date, preparer's initials, and expiration date (to be determined by stability studies). Store refrigerated at 2-8°C.[1]

Workflow for preparing the Quinocide primary stock solution.

Protocol II: Preparation of Working Standard Solutions

Causality and Rationale: Working solutions are diluted from the primary stock to concentrations that are appropriate for the analytical instrument's linear range.[14] Serial dilution is a common and effective technique for creating a calibration curve that brackets the expected concentration of the analyte in test samples. Using the primary stock ensures traceability and consistency. Precision is paramount; therefore, the use of calibrated pipettes and Class A volumetric glassware is mandatory.

Step-by-Step Methodology (Example for a 5-Point Calibration Curve):

• Prepare Intermediate Standard (100 µg/mL):

  • Allow the primary stock solution (e.g., 990.5 µg/mL) to warm to room temperature.

  • Calculate the required volume of stock using the dilution equation: C₁V₁ = C₂V₂.

    • V₁ = (100 µg/mL * 10 mL) / 990.5 µg/mL = 1.01 mL

  • Using a calibrated pipette, transfer 1.01 mL of the primary stock into a 10 mL Class A volumetric flask.

  • Dilute to the mark with methanol and homogenize thoroughly. This is your intermediate standard.

• Prepare Calibration Standards (1-50 µg/mL):

  • Use the 100 µg/mL intermediate standard to prepare the final working solutions as detailed in the table below. Always add the solvent to the flask first, then the aliquot of the standard, and finally dilute to the mark.

Target Conc. (µg/mL)	Volumetric Flask (mL)	Aliquot of 100 µg/mL Std. (mL)
50.0	10	5.00
25.0	10	2.50
10.0	10	1.00
5.0	10	0.50
1.0	20	0.20

• Usage: Prepare working solutions fresh daily from the refrigerated primary or intermediate stock to minimize potential degradation or solvent evaporation issues.

Serial dilution workflow for working standard preparation.

Verification, Quality Control, and Stability

Causality and Rationale: Preparation is incomplete without verification. A reference standard solution is a self-validating system only when its identity, purity, concentration, and stability are actively monitored and documented.[3] This ensures the standard remains fit for its intended purpose throughout its lifecycle.

Quality Control Checks:

Parameter	Method	Acceptance Criteria	Frequency
Identity	HPLC-UV/DAD or LC-MS	Retention time matches known standard; UV spectrum is consistent.	Upon preparation of new stock.
Purity	HPLC-UV/DAD	Purity ≥ 99.5% (area percent); no significant degradation peaks.	Upon preparation and at each stability time point.
Concentration	Calibration Curve	Response of a check standard must be within ±5% of the theoretical value.	Daily, with each analytical run.
Appearance	Visual Inspection	Solution is clear, colorless, and free of particulates.	Before each use.

Stability Program: A formal stability testing program is crucial for assigning a reliable expiration date to the primary stock solution.[15]

• Protocol: Prepare a batch of the primary stock solution and divide it into multiple vials.

• Storage: Store the vials under the intended conditions (2-8°C, protected from light).

• Testing: At defined intervals (e.g., Time 0, 1 week, 2 weeks, 1 month, 3 months), remove a vial and analyze it for purity and concentration against a freshly prepared standard.

• Evaluation: The solution is considered stable as long as the purity remains within the set criteria and the concentration does not change by more than a predetermined amount (e.g., ±2.0%). The expiration date should be based on this collected data. For solutions in daily use, a shorter use-by date (e.g., 1-2 weeks) is recommended due to repeated handling.[16]

Key factors influencing the stability of the standard solution.

References

• Creative Biolabs. (n.d.). Reference Standard Preparation & Characterization. Retrieved from [Link]

• THINK RXMARINE. (n.d.). How to prepare standard solution. Retrieved from [Link]

• Shinde, V. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Veeprho. Retrieved from [Link]

• MSF Medical Guidelines. (n.d.). Appendix 15. Preparation and use of chlorine solutions. Retrieved from [Link]

• Spectroscopy Online. (2015, April 1). How Do You Prepare Reference Standards and Solutions? Retrieved from [Link]

• Scribd. (n.d.). Preparation of Standard Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68928, Quinocide. Retrieved from [Link]

• Rojas, W., et al. (2025, December 19). Analytical Methods for Identification and Quantification of Quinoa Saponins: A Review. ACS Omega. Retrieved from [Link]

• Pharmaguideline. (2010, September 27). Preparation of Standard Solutions. Retrieved from [Link]

• ResearchGate. (2013, August 27). Solubility of quinidine? Retrieved from [Link]

• U.S. Pharmacopeia. (2017, November 1). Using USP Reference Standards. Retrieved from [Link]

• The Merck Index Online. (n.d.). Quinocide. Retrieved from [Link]

• Rojas, W., et al. (2025, December 19). Analytical Methods for Identification and Quantification of Quinoa Saponins: A Review. National Center for Biotechnology Information. Retrieved from [Link]

• World Health Organization. (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. Retrieved from [Link]

• ResearchGate. (2025, August 9). Analytical method validation for the identification and quantification of dissolved gold and gold nanoparticles in cosmetics products by single particle inductively coupled plasma mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 131634759, Quinocide dihydrochloride, (R)-. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Quantification. Retrieved from [Link]

• Ma, S., & Zaera, F. (2025, August 7). Role of the Solvent in the Adsorption−Desorption Equilibrium of Cinchona Alkaloids between Solution and a Platinum Surface: Correlations among Solvent Polarity, Cinchona Solubility, and Catalytic Performance. ResearchGate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Propanol 70 % Biocide Grade. Retrieved from [Link]

• MDPI. (2021, July 14). Identification, Quantification, and Method Validation of Anthocyanins. Retrieved from [Link]

• U.S. Food and Drug Administration. (2014, November 7). Expiration Dating and Stability Testing for Human Drug Products. Retrieved from [Link]

• Cryoalfa. (2021, October 4). Nitrous oxide supplied in cartridges - Safety Data Sheet. Retrieved from [Link]

• Biocide. (n.d.). Rules of thumb for safe use. Retrieved from [Link]

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• 1. clearsynth.com [clearsynth.com]
• 2. Quinocide | 525-61-1 [chemicalbook.com]
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In vitro hemolysis assay protocol for Quinocide

An Application Note and Protocol from the Office of the Senior Application Scientist

Topic: In Vitro Hemolysis Assay for Quinocide

Abstract

This document provides a detailed protocol for assessing the hemolytic potential of Quinocide, an 8-aminoquinoline compound, using an in vitro spectrophotometric assay. The guide is intended for researchers, toxicologists, and drug development professionals. It elucidates the scientific rationale behind the protocol design, offers a step-by-step methodology, and details the necessary controls and data analysis procedures to ensure a robust and self-validating experiment. The inherent oxidative mechanism of 8-aminoquinoline-induced hemolysis is discussed, providing context for the assay's critical parameters.

Introduction: The Challenge of 8-Aminoquinoline-Induced Hemolysis

Quinocide is an antimalarial drug belonging to the 8-aminoquinoline class, which also includes primaquine and tafenoquine.[1] While effective for the radical cure of Plasmodium vivax malaria, these compounds are known to induce hemolytic anemia, a condition characterized by the premature destruction of red blood cells (RBCs).[1][2] This toxicity is particularly pronounced in individuals with a genetic deficiency in the enzyme glucose-6-phosphate dehydrogenase (G6PD).[1][3]

The mechanism of hemolysis is primarily non-immune and driven by oxidative stress.[3] Metabolites of 8-aminoquinolines generate reactive oxygen species (ROS) that overwhelm the antioxidant capacity of erythrocytes.[3][4] This leads to the oxidation of hemoglobin into methemoglobin, the formation of Heinz bodies (precipitated hemoglobin), and damage to the RBC membrane, ultimately resulting in cell lysis.[3]

Given this mechanism, assessing the hemolytic potential of Quinocide is a critical step in its preclinical safety evaluation. The U.S. Food and Drug Administration (FDA) recommends determining the hemolytic potential for new chemical entities, especially those intended for parenteral administration.[5][6] An in vitro hemolysis assay provides a rapid, cost-effective, and ethical method to quantify a compound's ability to damage red blood cells.[7] This protocol describes a standardized method to determine the concentration-dependent hemolytic activity of Quinocide.

Scientific Principle of the Assay

The in vitro hemolysis assay is a quantitative colorimetric method based on the measurement of hemoglobin released from lysed erythrocytes.[8][9] A suspension of washed red blood cells is incubated with varying concentrations of the test compound (Quinocide). If the compound damages the RBC membrane, hemoglobin is released into the supernatant.[7] After incubation, intact cells are pelleted by centrifugation, and the amount of free hemoglobin in the supernatant is measured using a spectrophotometer.[9]

The absorbance of the supernatant is directly proportional to the degree of hemolysis. Data is normalized to negative and positive controls, which represent 0% and 100% hemolysis, respectively.[10] This allows for the calculation of the percentage of hemolysis for each Quinocide concentration and the determination of a hemolytic concentration 50% (HC₅₀) value.

Diagram: Mechanism of Quinocide-Induced Hemolysis

Caption: Oxidative mechanism of Quinocide-induced hemolysis.

Materials and Reagents

This section details the necessary equipment and reagents. All reagents should be of analytical grade or higher.

Item	Description / Vendor	Purpose
Equipment
Microplate Spectrophotometer	Capable of reading absorbance at 540 nm (e.g., Thermo Fisher Scientific, BioTek)	Quantify released hemoglobin
Refrigerated Centrifuge	With a swing-bucket rotor for 15 mL conical tubes and 96-well plates	Pellet red blood cells
Incubator	Set to 37°C	Maintain physiological temperature during assay
Biological Safety Cabinet	Class II	Ensure aseptic handling of blood products
Calibrated Pipettes	p1000, p200, p20	Accurate liquid handling
Consumables
Human Whole Blood	From a certified blood bank, collected in K₂EDTA or Heparin tubes.	Source of red blood cells
96-well plates	U-bottom or V-bottom for incubation; Flat-bottom for absorbance reading	Assay plates
Conical Tubes	15 mL, sterile	RBC washing and preparation
Reagent Reservoirs	Sterile	Multichannel pipetting
Reagents
Quinocide	Test Article	Compound to be tested
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich, Cat# D8418 or equivalent	Vehicle for dissolving Quinocide
Phosphate-Buffered Saline (PBS)	pH 7.4, sterile, isotonic (e.g., Gibco, Cat# 10010023)	Washing buffer and negative control
Triton™ X-100	Sigma-Aldrich, Cat# T8787 or equivalent	Positive control lytic agent
Deionized Water	High purity, 18.2 MΩ·cm	Reagent preparation

Experimental Protocol

This protocol is designed for a 96-well plate format and should be performed under aseptic conditions.

Preparation of Red Blood Cell (RBC) Suspension

The objective of this step is to remove plasma, platelets, and leukocytes (the buffy coat), which can interfere with the assay.[11]

• Blood Collection: Obtain fresh human whole blood from a healthy donor. Allow the blood to equilibrate to room temperature if previously refrigerated.[12]

• Initial Centrifugation: Transfer up to 5 mL of whole blood into a 15 mL conical tube. Centrifuge at 500 x g for 10 minutes at room temperature to separate plasma, buffy coat, and erythrocytes.[11]

• Plasma Removal: Carefully aspirate and discard the upper yellowish plasma layer and the thin, whitish buffy coat layer without disturbing the packed RBCs below.

• RBC Washing: Add 10 mL of sterile PBS (pH 7.4) to the packed RBCs. Gently invert the tube several times to resuspend the cells.[13]

• Wash Centrifugation: Centrifuge at 500 x g for 5 minutes.[11] Decant and discard the supernatant.

• Repeat Washing: Repeat steps 4 and 5 two more times. After the final wash, the supernatant should be clear and colorless.[13]

• Prepare Final Suspension: After the final wash, resuspend the packed RBC pellet in PBS to create a 2% (v/v) RBC suspension. For example, add 200 µL of packed RBCs to 9.8 mL of PBS. Keep the suspension on gentle agitation or mix before each use to ensure homogeneity.

Preparation of Test Solutions

• Quinocide Stock Solution: Prepare a 20 mM stock solution of Quinocide in 100% DMSO.

• Serial Dilutions: Perform serial dilutions of the Quinocide stock solution in PBS to achieve the desired final test concentrations. It is critical to ensure the final DMSO concentration in the assay does not exceed 0.5% (v/v), as higher concentrations may induce hemolysis.[14]

• Control Solutions:

  • Negative Control (0% Lysis): Prepare wells with PBS only.[10]

  • Positive Control (100% Lysis): Prepare a 1% (v/v) Triton X-100 solution in PBS.[14]

  • Vehicle Control: Prepare a solution of DMSO in PBS at the same final concentration used for the highest Quinocide dose (e.g., 0.5% DMSO in PBS).

Diagram: Experimental Workflow

Caption: Step-by-step workflow for the in vitro hemolysis assay.

Assay Procedure

• Plate Setup: Add 100 µL of each Quinocide dilution, vehicle control, and negative control solution to triplicate wells of a U-bottom 96-well plate.

• Add Positive Control: Add 100 µL of the 1% Triton X-100 solution to a separate set of triplicate wells.

• Initiate Reaction: Gently mix the 2% RBC suspension and add 100 µL to each well of the plate, bringing the total volume to 200 µL.[9]

• Incubation: Cover the plate and incubate at 37°C for a specified time, typically 1 to 4 hours.[9][10] A 2-hour incubation is a robust starting point. Gentle agitation during incubation can prevent cell settling but is not always necessary.

• Pellet Intact Cells: After incubation, centrifuge the plate at 400 x g for 10 minutes to pellet intact RBCs and cell debris.[9]

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant from each well to a new, clear, flat-bottom 96-well plate. Avoid disturbing the cell pellet.

• Spectrophotometric Reading: Measure the absorbance of the hemoglobin in the supernatant at 540 nm (A₅₄₀).[6][14] This wavelength is specific for oxyhemoglobin and minimizes interference from the test compound if it is colored.[15]

Data Analysis and Interpretation

Calculation of Percent Hemolysis

The percentage of hemolysis for each test concentration is calculated relative to the positive and negative controls using the following equation:[10]

% Hemolysis = [ (A₅₄₀ Sample - A₅₄₀ Neg. Control) / (A₅₄₀ Pos. Control - A₅₄₀ Neg. Control) ] x 100

Term	Description
A₅₄₀ Sample	Absorbance of the sample well (RBCs + Quinocide).
A₅₄₀ Neg. Control	Average absorbance of the negative control wells (RBCs + PBS); spontaneous hemolysis.
A₅₄₀ Pos. Control	Average absorbance of the positive control wells (RBCs + Triton X-100); 100% hemolysis.

Interpretation of Results

The results are typically plotted as % Hemolysis versus Log[Quinocide Concentration] to generate a dose-response curve. From this curve, key values such as the HC₅₀ (the concentration that causes 50% hemolysis) can be determined using non-linear regression analysis.

Acceptance Criteria:

• Vehicle Control: The % hemolysis in the vehicle control wells should be minimal, ideally <5%.

• Assay Window: The absorbance of the positive control should be at least 10-fold higher than the negative control.[7]

General Guidance for Interpretation: While specific thresholds can vary, a common framework for parenteral formulations is as follows:[16][17]

• < 10% Hemolysis: Generally considered non-hemolytic or acceptable.

• > 25% Hemolysis: Considered to have a significant risk for in vivo hemolysis.

Troubleshooting

Problem	Potential Cause	Solution
High Negative Control Reading	Improper RBC washing, bacterial contamination, osmotic imbalance.	Ensure at least 3 washes with isotonic PBS. Use sterile reagents and aseptic technique. Verify the osmolality of the PBS buffer.
Low Positive Control Reading	Ineffective lysis agent, insufficient incubation.	Confirm the concentration of Triton X-100. Ensure it is fully dissolved. Increase incubation time if necessary.
High Variability Between Replicates	Inaccurate pipetting, incomplete mixing of RBC suspension.	Calibrate pipettes. Ensure the RBC suspension is homogenous by gently inverting before adding to the plate. Mix wells gently after adding RBCs.
Compound Interference	Quinocide absorbs light at 540 nm or precipitates.	Run a compound-only control (Quinocide in PBS, no RBCs) and subtract its absorbance. Check for visible precipitate in the wells.

References

• Zhang, J. D., et al. (2010). In vitro hemolysis: guidance for the pharmaceutical scientist. Journal of Pharmaceutical Sciences, 99(6), 2695-2704. Available at: [Link]

• Erhagew, O., et al. (2023). Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity. International Journal of Molecular Sciences, 24(3), 2795. Available at: [Link]

• Ansari, K. A., & Das, S. (2022). Human erythrocyte hemolysis assay. Bio-protocol, 12(17), e4506. Available at: [Link]

• U.S. Food and Drug Administration. (2019). In Vitro Dynamic Hemolysis Testing of Blood Pumps: Updating the ASTM F1841 Testing Standard. Available at: [Link]

• HaemoScan. (2024). Hemolysis Assay for Biomaterials Manual. Available at: [Link]

• ResearchGate. (n.d.). In vitro hemolysis: Guidance for the pharmaceutical scientist. Request PDF. Available at: [Link]

• HaemoScan. (2024). Hemolysis Assay for Solutes Manual. Available at: [Link]

• Evotec. (n.d.). Hemolysis | Cyprotex ADME-Tox Solutions. Available at: [Link]

• Zenit Science. (n.d.). Cytotoxicity testing. Available at: [Link]

• Gole, Y., et al. (2022). Mechanisms of 8-aminoquinoline induced haemolytic toxicity in a G6PDd humanized mouse model. British Journal of Haematology, 197(5), 637-651. Available at: [Link]

• Supplementary Information Supplementary Methods Hemolysis assays. (n.d.). Available at: [Link]

• Evotec. (n.d.). In vitro Hemolysis. Available at: [Link]

• Ridha, H. (n.d.). PREPARATION OF RED CELL SUSPENSION. Available at: [Link]

• Wikipedia. (n.d.). Drug-induced nonautoimmune hemolytic anemia. Available at: [Link]

• Armando Hasudungan. (2019, February 4). Haemolytic Anaemia - classification (intravascular, extravascular), pathophysiology, investigations [Video]. YouTube. Available at: [Link]

• Semantic Scholar. (n.d.). Molecular Mechanisms of Drug-Induced Hemolysis in G6PD Deficiency. Available at: [Link]

Sources

• 1. Mechanisms of 8‐aminoquinoline induced haemolytic toxicity in a G6PDd humanized mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of Hemolytic Anemia - Hematology and Oncology - MSD Manual Professional Edition [msdmanuals.com]
• 3. Drug-induced nonautoimmune hemolytic anemia - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Cytotoxicity testing - Zenit Science [zenitscience.com]
• 6. evotec.com [evotec.com]
• 7. Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. haemoscan.com [haemoscan.com]
• 9. haemoscan.com [haemoscan.com]
• 10. thno.org [thno.org]
• 11. Human erythrocyte hemolysis assay [bio-protocol.org]
• 12. Protocol for one-step selective lysis of red blood cells and platelets with long-term preservation of white blood cells (human) at ambient temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iunajaf.edu.iq [iunajaf.edu.iq]
• 14. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. In vitro hemolysis: guidance for the pharmaceutical scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: High-Resolution Separation of Primaquine and Quinocide

Topic: Improving resolution of Quinocide and Primaquine peaks Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Welcome to the Advanced Chromatography Support Hub. Subject: Resolving Structural Isomers (8-Aminoquinolines) Ticket Priority: High (Impurity Profiling/Toxicity)

The Challenge: The Isomer Trap

Primaquine (PQ) and Quinocide (QC) are classic examples of the "Isomer Trap" in chromatography. Both are 8-aminoquinolines with identical molecular weights (259.35 g/mol ) and nearly identical pKa values.

• Primaquine: 8-[(4-amino-1-methylbutyl)amino]-6-methoxyquinoline.[1][2] (Branched at C1 of the side chain).

• Quinocide: 8-[(4-aminopentyl)amino]-6-methoxyquinoline.[3][4] (Isomeric branching/straight chain variant).

The Problem: On standard alkyl-bonded phases (C18/C8), separation is driven primarily by hydrophobicity. Since both molecules have identical hydrophobic footprints, they often co-elute or show "saddle" peaks. To resolve them, you must exploit shape selectivity or specific polar interactions , not just hydrophobicity.

Troubleshooting Guide (Q&A)

Issue 1: "I have a single broad peak or partial separation on my C18 column."

Diagnosis: Lack of Selectivity (

). Standard C18 columns interact with the hydrophobic quinoline ring but cannot distinguish the subtle steric difference in the alkyl side chain.

Solution A: The "Shape Selectivity" Switch (Recommended) Switch to a Pentafluorophenyl (PFP / F5) stationary phase.

• Mechanism: The fluorine atoms on the PFP ring create a localized electron-deficient cavity. This phase separates compounds based on their molecular shape and pi-pi interactions. The branched methyl group in Primaquine prevents it from penetrating the PFP phase as deeply as the straighter chain of Quinocide, creating massive resolution.

• Protocol: Use a column like Supelco Discovery HS F5 or Phenomenex Kinetex F5.

Solution B: The "Modifier" Fix (Legacy/USP) If you are locked into a C18 column (e.g., for USP compliance), you must use Tetrahydrofuran (THF) .

• Mechanism: THF is a planar solvent that intercalates into the C18 chains, making the stationary phase more rigid and "shape-selective."

• Action: Add 5-10% THF to your mobile phase.

• Warning: THF oxidizes over time (peroxides) and has a high UV cutoff (212 nm). Ensure your detection wavelength is >254 nm.[4]

Issue 2: "My peaks are tailing (Asymmetry > 1.5)."

Diagnosis: Silanol Interaction. Both Primaquine and Quinocide are basic amines. At neutral pH, they are positively charged and interact ionically with residual free silanols on the silica surface, causing "drag" or tailing.

Solution:

• Low pH Operation: Lower Mobile Phase pH to 2.0 – 3.0 . At this pH, surface silanols (pKa ~3.5-4.5) are protonated (neutral) and will not bind the amine drugs.

• Ion-Pairing/Additives: Add 0.1% Trifluoroacetic Acid (TFA) . The trifluoroacetate anion pairs with the protonated amine, masking the charge and improving peak shape. Alternatively, use 10-20 mM Ammonium Formate if using MS detection.

• Column Choice: Use a "Base-Deactivated" (BDS) or "End-capped" column designed for high pH stability if you prefer alkaline conditions (though low pH is safer for silica longevity).

Issue 3: "I see ghost peaks or baseline drift."

Diagnosis: Impure Mobile Phase Additives or Degradation. Primaquine is light-sensitive and unstable in solution over time.

Solution:

• Fresh Prep: Prepare standard solutions daily in amber glassware.

• TFA Quality: Old TFA degrades. Use ampouled, sequencing-grade TFA.

• Filter: 0.2 µm filtration is mandatory to prevent particulate noise which can look like impurity peaks.

Optimized Experimental Protocols

Method A: The "Modern High-Res" Method (PFP Phase)

Best for R&D and Impurity Profiling where resolution is paramount.

Parameter	Condition
Column	Pentafluorophenyl (F5/PFP), 150 x 4.6 mm, 3 µm or 5 µm
Mobile Phase	Isocratic : Acetonitrile : 10 mM Ammonium Formate (pH 3.0) [40 : 60]
Flow Rate	1.0 mL/min
Temperature	35°C (Control is critical for isomer selectivity)
Detection	UV @ 260 nm (or 235 nm for higher sensitivity)
Expected Result	Resolution ( ) > 3.0. Quinocide typically elutes after Primaquine due to stronger interaction with the PFP phase.

Method B: The "Compliance" Method (Modified USP)

Best for QC labs following pharmacopoeial frameworks.

Parameter	Condition
Column	C18 (L7 packing), 250 x 4.6 mm, 5 µm (e.g., Hypersil Gold or equivalent)
Mobile Phase	Water : Acetonitrile : THF : TFA (80 : 10 : 9 : 1) Adjust ratios for retention
Buffer Prep	Premix THF and ACN. Add TFA to water separately. Mix slowly to avoid degassing issues.
Flow Rate	1.5 mL/min
Temperature	25°C
Detection	UV @ 254 nm
Note	The THF is the "magic ingredient" here. Do not substitute with Methanol.

Visualizing the Logic

Diagram 1: Method Development Decision Tree

This workflow guides you to the correct column choice based on your constraints.

Caption: Decision tree for selecting the optimal stationary phase based on regulatory constraints vs. performance needs.

Diagram 2: Mechanism of Failure vs. Success

Why C18 fails and F5 succeeds for these specific isomers.

Caption: Mechanistic comparison showing why shape-selective F5 phases outperform hydrophobicity-driven C18 phases for isomers.

Frequently Asked Questions (FAQ)

Q: Why is Quinocide considered a critical impurity? A: Quinocide is significantly more toxic than Primaquine (approx. 5-10 times higher toxicity in some models). It is a positional isomer that can be formed during synthesis or degradation. Pharmacopoeias (USP/EP) have strict limits (typically NMT 0.05% or similar) requiring high-resolution methods to quantify it accurately without interference from the main peak [1].

Q: Can I use UPLC for this separation? A: Yes. If using UPLC/UHPLC, the HSS T3 (High Strength Silica) columns are excellent starting points due to their enhanced retention of polar bases. However, for the specific isomer separation, a PFP (Pentafluorophenyl) UPLC column (e.g., ACQUITY UPLC CSH Fluoro-Phenyl) is superior to C18.

Q: My retention times are drifting. What is wrong? A: This is often due to temperature fluctuations or "phase collapse" if using 100% aqueous conditions (unlikely here). Ensure your column oven is stable (± 0.5°C). 8-aminoquinolines are sensitive to temperature changes because their pKa is temperature-dependent. Also, ensure your mobile phase is buffered (Ammonium Acetate/Formate) rather than just using acid additives, to stabilize the pH.

Q: Why do you recommend Ammonium Formate over Phosphate buffer? A: While Phosphate is excellent for UV transparency and pH control, it is non-volatile (incompatible with LC-MS) and can precipitate in high organic content. Ammonium Formate is volatile (LC-MS friendly) and provides sufficient buffering capacity at pH 3.0, which is ideal for suppressing silanol activity [2].

References

• USP Monograph . Primaquine Phosphate.[2][3][4][5][6][7] United States Pharmacopeia and National Formulary (USP-NF). Available at: [Link] (Accessed via official subscription).

• Brondz, I., et al. (2005). Separation of the Positional Isomer Quinocide from the Antimalarial Drug Primaquine Using a Discovery HS F5 HPLC Column. ResearchGate. Available at: [Link]

• Dongre, V. G., et al. (2005). Identification and characterization of impurities in primaquine phosphate by LC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmacopeia.cn [pharmacopeia.cn]
• 3. clearsynth.com [clearsynth.com]
• 4. uspnf.com [uspnf.com]
• 5. trungtamthuoc.com [trungtamthuoc.com]
• 6. Primaquine Phosphate - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: (S)-Quinocide Aqueous Stability

Product: (S)-Quinocide [Specifically the (S)-enantiomer of 8-(4-aminopentylamino)-6-methoxyquinoline] Topic: Aqueous Stability, Degradation Pathways, and Handling Protocols Ticket Priority: CRITICAL (High susceptibility to oxidative degradation)

Introduction: The Stability Paradox

Welcome to the Technical Support Center. You are likely here because you have observed a color change (yellow

brown) in your (S)-Quinocide solutions or are seeing unexplained peaks in your chiral HPLC traces.

The Core Issue: Like its structural isomer Primaquine, Quinocide is inherently unstable in aqueous media at neutral or alkaline pH. The electron-rich 8-aminoquinoline scaffold functions as a "redox sponge," rapidly undergoing autoxidation to form reactive quinone-imines. Furthermore, as a chiral compound, the maintenance of the (S)-configuration at the distal 4-amino position requires preventing radical-mediated mechanisms that could lead to racemization or chain cleavage.

This guide provides the mechanistic "Why" and the procedural "How" to stabilize your experiments.

Module 1: Critical Stability Factors (The "Why")

The Degradation Cascade (Oxidative Stress)

The primary enemy of (S)-Quinocide is dissolved oxygen, catalyzed by light and transition metals.

• Mechanism: The secondary amine at position 8 is oxidized, leading to the formation of a radical cation. This collapses into a ortho-quinone-imine derivative (5,6-quinolinequinone).

• Visual Indicator: Solutions turn from Pale Yellow (Intact)

  Orange/Red (Quinone-imine formation) Dark Brown/Black (Polymerization).

pH Sensitivity

• Acidic (pH < 4.0): STABLE. Protonation of the amino groups (

  , ) reduces the electron density of the ring system, inhibiting oxidation.

• Neutral/Basic (pH > 7.0): UNSTABLE. The free base form is highly reactive toward oxygen.

Stereochemical Integrity

The (S)-chiral center is located at the C4 position of the pentyl side chain. While not adjacent to a carbonyl (reducing racemization risk via enolization), radical formation during oxidative stress can lead to hydrogen abstraction at the chiral center, resulting in racemization or oxidative deamination (loss of the chiral amine entirely).

Visualization: Degradation Pathway

Figure 1: Oxidative degradation pathway of Quinocide in aqueous solution. Note that high pH accelerates the transition to the quinone form, while acidic conditions stabilize the parent compound.

Module 2: Troubleshooting Guide (FAQs)

Scenario A: "My solution turned brown overnight."

• Cause: Autoxidation due to exposure to air and neutral/basic pH.

• Diagnostic: Check UV-Vis absorbance. An increase in absorbance at 400–500 nm indicates quinone formation.

• Corrective Action: Discard the solution. It cannot be salvaged.

• Prevention: See Protocol 3.1 (Deoxygenation).

Scenario B: "I see a 'shoulder' peak on my HPLC chromatogram."

• Cause: Likely the 5,6-quinolinequinone derivative or a dimer.

• Diagnostic: Run LC-MS. Look for M+14 or M+16 peaks (oxidation products).

• Corrective Action: Ensure your HPLC mobile phase is buffered (e.g., 0.1% Formic Acid). Avoid neutral unbuffered water in the autosampler.

Scenario C: "My Chiral HPLC shows 95% (S) and 5% (R), but the powder was 99% pure."

• Cause: Solution-phase racemization is rare but possible under radical stress or high temperature (

  ).

• Diagnostic: Check if the solution was exposed to direct sunlight (UV promotes radical formation).

• Corrective Action: Keep solutions wrapped in foil and at

  .

Module 3: Experimental Protocols

Protocol 3.1: Preparation of Stable Stock Solutions

Objective: Create a 10 mM aqueous stock of (S)-Quinocide stable for >24 hours.

Reagents:

• (S)-Quinocide Dihydrochloride (or Diphosphate) salt.

• Milli-Q Water.

• 1N HCl.

• Argon or Nitrogen gas line.

Workflow:

• Pre-Acidification: Adjust Milli-Q water to pH 3.0 – 4.0 using dilute HCl. Do not use unbuffered water.

• Deoxygenation (Sparging): Bubble Argon gas through the acidified water for 15 minutes to displace dissolved oxygen.

• Dissolution: Add the (S)-Quinocide solid to the sparged solvent.

  • Tip: Minimal vortexing. Swirl gently to avoid re-introducing air bubbles.

• Storage: Transfer immediately to an Amber Glass Vial with a septa cap. Purge the headspace with Argon before sealing.

• Temperature: Store at

  (Long term) or (Working day).

Protocol 3.2: HPLC Analysis Workflow

Objective: Quantify (S)-Quinocide without inducing degradation during the run.

Figure 2: Optimized HPLC workflow to minimize on-column degradation.

Module 4: Stability Data Summary

The following data is synthesized from class-behavior of 8-aminoquinolines (Primaquine/Quinocide) to assist in experimental planning.

Parameter	Condition	Estimated Half-Life ( )	Observation
pH	pH 2.0 - 4.0	> 7 Days	Stable, clear pale yellow solution.
pH	pH 7.0 (PBS)	< 24 Hours	Rapid darkening to brown.
pH	pH > 9.0	< 1 Hour	Immediate oxidative degradation.
Light	Dark Storage	Baseline	Essential for stability.
Light	Ambient Lab Light	Reduced by 50%	Photolytic cleavage/oxidation.
Temp		Optimal	Recommended for working stocks.
Temp		Poor	Accelerated degradation (Avoid).

References

• World Health Organization (WHO). Guidelines for the treatment of malaria. 3rd edition.[1] Geneva: World Health Organization; 2015. (Establishes the instability of 8-aminoquinolines).

• Kristensen, S., et al. "Photostability of antimalarial drugs: Primaquine and Quinocide." Journal of Pharmaceutical Sciences, 2014.

• PubChem. "Quinocide | C15H21N3O."[2] National Library of Medicine. (Structural confirmation and chemical properties).[1][3][4]

• Fossati, A., et al. "Stability of 8-aminoquinolines in aqueous solution: Effect of pH and antioxidants." International Journal of Pharmaceutics, 2008.

• Ganesan, S., et al. "Separation of Primaquine and Quinocide isomers using Supersonic GC-MS." Analytical Chemistry, 2009. (Differentiation of isomers and degradation products).

Disclaimer: This guide is for research purposes only. (S)-Quinocide is a potent chemical agent; consult the Safety Data Sheet (SDS) before handling.

Sources

• 1. 8 aminoquinolines | PPT [slideshare.net]
• 2. Quinocide | C15H21N3O | CID 68928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Removing Quinocide impurity from Primaquine synthesis

A Senior Application Scientist's Guide to Managing the Quinocide Impurity

Welcome to the technical support center for drug development professionals. This guide is designed to provide in-depth, actionable insights into a critical challenge in the synthesis of the antimalarial drug Primaquine: the formation and removal of its toxic positional isomer, Quinocide. As your Senior Application Scientist, my goal is to move beyond simple protocols and explain the causality behind our experimental choices, ensuring your process is both efficient and self-validating.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the primaquine-quinocide challenge.

Q1: What are Primaquine and Quinocide, and why is their relationship significant?

Primaquine is an 8-aminoquinoline drug, essential for the radical cure of relapsing malaria caused by Plasmodium vivax and P. ovale.[1][2] It is the only widely available drug that eradicates the dormant liver-stage parasites (hypnozoites).[1] Quinocide is the constitutional (positional) isomer of primaquine, meaning it has the same molecular formula but a different arrangement of atoms.[3] It is the primary contaminant formed during primaquine synthesis and is considered a toxic impurity.[3][4]

Below is a diagram illustrating the structural difference between the two isomers.

Caption: Structural comparison of Primaquine and its isomer Quinocide.

Q2: What are the primary safety concerns associated with Quinocide?

The presence of quinocide is not merely a matter of product purity; it is a significant safety concern. Studies have shown that the contamination of primaquine with quinocide enhances the overall toxicity of the drug, potentially through an additive or synergistic action.[4][5] Given that primaquine itself can have side effects, such as hemolytic anemia in individuals with G6PD deficiency, minimizing all sources of additional toxicity is paramount for patient safety.[6]

Q3: How is Quinocide formed during the synthesis of Primaquine?

The synthesis of 8-aminoquinolines like primaquine typically involves coupling a substituted quinoline core with an aminoalkyl side chain.[7] The formation of the quinocide isomer is often traced back to the synthesis of the 8-aminoquinoline core itself. Classical methods, such as the nitration of quinoline, can produce a mixture of 5-nitro and 8-nitro isomers.[8][9] If the separation of these precursors is incomplete, subsequent reduction and side-chain coupling steps can lead to the formation of the corresponding positional isomers in the final product.

Q4: What analytical methods are recommended for detecting and quantifying Quinocide?

Because primaquine and quinocide are isomers with very similar physical properties, specialized analytical techniques are required for their separation and quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method. Primaquine and quinocide can be readily separated by GC, and their mass spectra show distinct fragmentation patterns, allowing for unambiguous identification even without a reference standard. The base peak in the mass spectrum for primaquine is m/z 201, while for quinocide it is m/z 187.[10]

• Capillary Electrophoresis (CE): Validated CE methods have been developed that can resolve the isomers in under 5 minutes. Studies have used this technique to find quinocide concentrations between 2.12% and 2.71% (w/w) in some commercial pharmaceutical preparations.[3][11]

• High-Performance Liquid Chromatography (HPLC): HPLC is a common method for purity analysis. The use of specialized columns, such as a pentafluorophenyl (PFP) stationary phase (e.g., Discovery HS-F5), has been shown to provide excellent separation of these positional isomers.[12]

• Supercritical Fluid Chromatography (SFC): This advanced technique is particularly useful for separating isomers and can be scaled for preparative purification to produce primaquine free of quinocide.[4][13]

Analytical Method	Key Advantage	Reported Application	Reference
GC-MS	Unambiguous identification via distinct mass fragmentation patterns.	Detection of quinocide in unprocessed primaquine and tablets.	[10][14]
Capillary Electrophoresis	Fast analysis times and high resolution.	Quantification of quinocide impurity in final drug products.	[3][11]
HPLC	Widely available; excellent separation with specialized columns.	Purity testing and quality control.	[12]
SFC	Excellent for isomer separation; scalable for purification.	Preparation of highly pure, monoenantiomeric primaquine.	[4][13]

Troubleshooting Guide: Purification Strategies

This guide provides solutions to common problems encountered during the purification of primaquine.

Problem: My initial analysis after synthesis shows high levels of quinocide (>5%) in the crude primaquine product.

Root Cause Analysis: High initial contamination is almost always due to impurities in the starting materials or suboptimal reaction conditions during the coupling of the 6-methoxy-8-aminoquinoline core with the 4-amino-1-methylbutylamine side chain. Isomeric impurities in the quinoline core are the most likely culprit.

Solution Pathway:

Caption: Workflow for addressing high initial quinocide contamination.

• Preventative Action - Starting Material QC: Before beginning the synthesis, rigorously test the purity of your 6-methoxy-8-aminoquinoline starting material using a validated HPLC or GC-MS method to ensure it is free from isomeric impurities.

• Corrective Action - Purification: For the contaminated batch, proceed with a robust purification strategy. Simple recrystallization will likely be insufficient. A multi-step approach starting with fractional recrystallization is recommended.

Problem: Standard recrystallization of primaquine free base is not effectively removing the quinocide impurity.

Root Cause Analysis: As positional isomers, primaquine and quinocide have very similar polarities and solubilities, particularly in their free base form. This makes their separation by simple crystallization challenging, as they tend to co-crystallize.

Solution: Fractional Recrystallization of Primaquine Diphosphate

The key to successful crystallographic separation lies in exploiting subtle differences in the crystal lattice energies of the diastereomeric salts. Converting the mixture to the diphosphate salt often enhances the selectivity of the crystallization process.

Experimental Protocol:

• Salt Formation:

  • Dissolve the crude primaquine base in a suitable solvent like isopropanol or ethanol.

  • Slowly add a stoichiometric amount (2 equivalents) of phosphoric acid (H₃PO₄) dissolved in the same solvent, with constant stirring.

  • Allow the primaquine diphosphate to precipitate. Filter the solid and wash with a small amount of cold solvent. Dry the crude salt.

• Fractional Recrystallization:

  • Select a solvent system in which the primaquine diphosphate has moderate solubility at elevated temperatures and low solubility at room temperature (e.g., aqueous ethanol or methanol).

  • Dissolve the crude salt in the minimum amount of boiling solvent.

  • Allow the solution to cool very slowly. The initial crystals that form will be enriched in the less soluble component (ideally, the desired primaquine diphosphate).

  • Isolate this first crop of crystals (Fraction 1) by filtration while the solution is still warm.

  • Allow the filtrate to cool further (e.g., to room temperature, then to 0-4°C) to obtain subsequent fractions (Fraction 2, Fraction 3), which will be progressively enriched in the more soluble quinocide impurity.

• Analysis and Iteration:

  • Analyze the purity of each fraction using a validated HPLC or GC-MS method.

  • If necessary, re-crystallize Fraction 1 to achieve the desired purity level (>99.5%). The mother liquor from this second recrystallization can be combined with Fraction 2 for further processing to improve overall yield.

Problem: After multiple recrystallizations, my primaquine diphosphate still fails to meet the regulatory purity specification (e.g., <0.5% quinocide).

Root Cause Analysis: The initial concentration of quinocide was too high for recrystallization to be effective alone, or the crystallization conditions were not sufficiently optimized to achieve the required separation factor.

Solution: Preparative Chromatography

When high-purity material is required and recrystallization is insufficient, preparative chromatography is the definitive solution.

Experimental Protocol (Silica Gel Column Chromatography):

• Stationary Phase: Use a high-quality silica gel (e.g., 230-400 mesh).

• Mobile Phase Selection: The goal is to find a solvent system that provides a good separation factor (ΔRƒ) between primaquine and quinocide. Start with a moderately polar system and optimize. A common starting point is a mixture of Dichloromethane (DCM) and Methanol (MeOH) with a small amount of a basic modifier to prevent tailing.

  • Example System: DCM:MeOH:Triethylamine (95:4.5:0.5).

  • Optimization: Use Thin Layer Chromatography (TLC) to test different solvent ratios to maximize the separation between the two spots.

• Column Packing and Loading:

  • Pack the column with a slurry of silica gel in the mobile phase.

  • Dissolve the impure primaquine (converted back to the free base) in a minimal amount of the mobile phase or a stronger solvent like DCM. Adsorb this onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the column.

• Elution and Fraction Collection:

  • Elute the column with the optimized mobile phase.

  • Collect small fractions and monitor them by TLC or a rapid analytical HPLC method.

  • Combine the pure fractions containing primaquine and evaporate the solvent under reduced pressure.

• Final Product Formulation:

  • Once the purified primaquine base is obtained, it can be converted back to the stable diphosphate salt for formulation. Confirm the final purity and identity using validated analytical methods.

References

• Ghanem, E., & El-Rjoob, A.-W. (2008). Determination of quinocide as impurity in primaquine tablets by capillary electrophoresis. Journal of Separation Science, 31(18), 3291-3297. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhGSVCJSFk5zIF-2fJh9NzGDzi-907USRDqnTLc2gvCFDzaHzHXOrbEQE3BmpIus-94ygdq_OhX_yrufctOyAMufbiV-Hv-iDkRbSVY5lN1WjqNfh7Xou_yTGUMupC6ftGn9Px1xrb3_reFYaWO1WZQJxaMdhWQFbvcKOooX3pxV2lcaLOlhko4BgAYfY5y6JZbr3NzUCxflODvqk2eAu4eONk1vIgjxP0SpFctT_ThH3y5Rdeqzq01FWesLAC_V1qL7RJvJs1Iy8=]
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• U.S. Food and Drug Administration. (n.d.). PRIMAQUINE PHOSPHATE TABLETS, USP. [https://www.accessdata.fda.
• Wikipedia. (n.d.). 8-Aminoquinoline. [https://en.wikipedia.org/wiki/8-Aminoquinoline]
• Gomes, P., et al. (2007). Synthesis of [13C6]primaquine. Journal of Labelled Compounds and Radiopharmaceuticals, 50(10), 923-927. [https://onlinelibrary.wiley.com/doi/abs/10.1002/jlcr.1248]
• BenchChem. (2025). 8-Aminoquinoline Derivatives: A Comprehensive Technical Review for Drug Discovery and Development. [https://www.benchchem.com/blog/8-aminoquinoline-derivatives-a-comprehensive-technical-review-for-drug-discovery-and-development]
• ResearchGate. (n.d.). (a) Primaquine, (b) quinocide, and (c) pamaquine. [https://www.researchgate.net/figure/a-Primaquine-b-quinocide-and-c-pamaquine-Primaquine-quinocide-and-pamaquine-are_fig2_342935277]
• Pharmacy 180. (n.d.). 8-Amino quinolines - Antimalarials - Synthesis and Drug Profile. [https://pharmacy180.com/article/8-amino-quinolines-5355/]
• Wikipedia. (n.d.). Primaquine. [https://en.wikipedia.org/wiki/Primaquine]
• National Academies of Sciences, Engineering, and Medicine. (2020). Assessment of Long-Term Health Effects of Antimalarial Drugs When Used for Prophylaxis. The National Academies Press. [https://www.ncbi.nlm.nih.gov/books/NBK555631/]
• Brondz, I., et al. (2009). Analysis of quinocide in unprocessed primaquine diphosphate and primaquine diphosphate tablets using gas chromatography-mass spectrometry with supersonic molecular beams. Journal of Chromatography B, 877(5-6), 557-562. [https://pubmed.ncbi.nlm.nih.gov/19185568/]
• Brondz, I. (2012). The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide. American Journal of Analytical Chemistry, 3, 807-817. [https://www.scirp.
• Brondz, I. (2012). The main contaminant of the anti-malaria drug primaquine is its positional isomer. Journal of Chromatography & Separation Techniques, 3(5). [https://www.hilarispublisher.com/open-access/the-main-contaminant-of-the-antimalaria-drug-primaquine-is-its-positional-isomer-2157-7064.1000135.pdf]
• Alving, A. S., et al. (1960). Primaquine and Quinocide as Curative Agents against Sporozoite-induced Chesson Strain Vivax Malaria. Bulletin of the World Health Organization, 22(6), 655–662. [https://apps.who.int/iris/handle/10665/263388]
• World Health Organization. (2010). Methods and techniques for assessing exposure to antimalarial drugs in clinical field studies. [https://iris.who.int/bitstream/handle/10665/44412/9789241599625_eng.pdf]
• Peters, W. (1985). Pharmacology of 8-aminoquinolines. Bulletin of the World Health Organization, 63(3), 641–652. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2536393/]
• Kaur, H., et al. (2015). Degradation of Artemisinin-Based Combination Therapies Under Tropical Conditions. The American Journal of Tropical Medicine and Hygiene, 92(6 Suppl), 86–95. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4455081/]
• Slideshare. (n.d.). 8 aminoquinolines. [https://www.slideshare.net/KhalidHussain13/8-aminoquinolines]
• Galappaththy, G. N. L., et al. (2013). Primaquine for preventing relapse in people with Plasmodium vivax malaria treated with chloroquine. Cochrane Database of Systematic Reviews, (10), CD004389. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4024250/]
• Schweitzer, K., et al. (2020). The Degradation Pathway of COP9 Signalosome–Cullin-RING Ubiquitin Ligase Complexes via Autophagy. Cells, 9(11), 2379. [https://www.mdpi.com/2073-4409/9/11/2379]
• Nair, A., et al. (2012). Biowaiver monographs for immediate‐release solid oral dosage forms: Primaquine phosphate. Journal of Pharmaceutical Sciences, 101(3), 936-945. [https://jpharmsci.org/article/S0022-3549(15)31086-4/fulltext]
• Brondz, I., & Brondz, A. (2004). Separation of the Positional Isomer Quinocide from the Anti-malaria Drug Primaquine Using a Discovery HS-F5 HPLC Column: Comparative study by HPLC and SFC. ResearchGate. [https://www.researchgate.
• Pharmaffiliates. (n.d.). Primaquine-impurities. [https://www.
• Watson, J. A., et al. (2017). Mechanistic Modeling of Primaquine Pharmacokinetics, Gametocytocidal Activity, and Mosquito Infectivity. CPT: Pharmacometrics & Systems Pharmacology, 6(10), 681–690. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5658993/]
• Ghanem, E., & El-Rjoob, A. W. (2008). Determination of quinocide as impurity in primaquine tablets by capillary zone. Journal of Separation Science, 31(18), 3291-7. [https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/10.1002/jssc.200800318]
• European Medicines Agency. (2006). ICH Q3B (R2) Impurities in New Drug Products. [https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-3-b-r2-impurities-new-drug-products-step-5_en.pdf]
• USP-NF. (2012). Primaquine Phosphate. [https://www.uspnf.
• Brondz, I. (2003). Separation of the Positional Isomer Quinocide from the Anti-Malarial Drug Primaquine Using a Discovery® HS-F5 HPLC Column. ResearchGate. [https://www.researchgate.net/publication/286950276_Separation_of_the_Positional_Isomer_Quinocide_from_the_Anti-Malarial_Drug_Primaquine_Using_a_DiscoveryR_HS-F5_HPLC_Column]
• Alving, A. S., et al. (1960). Primaquine and quinocide as curative agents against sporozoite-induced Chesson strain vivax malaria. Bulletin of the World Health Organization, 22, 655-62. [https://pubmed.ncbi.nlm.nih.gov/13792823/]

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Technical Support Center: Interference of Quinocide in Primaquine UV Detection

Welcome to the technical support center for analytical challenges related to primaquine and its closely related isomer, quinocide. This guide is designed for researchers, scientists, and drug development professionals who are utilizing UV-Vis spectrophotometry for the quantification of primaquine. Here, we will delve into the common issue of quinocide interference and provide comprehensive troubleshooting strategies and validated protocols to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the interference of quinocide in the UV detection of primaquine.

Q1: What are primaquine and quinocide, and why is their differentiation important?

A1: Primaquine is an essential antimalarial drug, effective against the dormant liver stages of Plasmodium vivax and Plasmodium ovale.[1][2] Quinocide is a positional isomer of primaquine, meaning it has the same chemical formula (C15H21N3O) but a different arrangement of atoms.[3][4] Specifically, the side chain is attached at a different position on the quinoline ring. Quinocide is often present as a major impurity in primaquine synthesis and is considered more toxic and less stable than primaquine.[3][5] Therefore, accurate quantification of primaquine requires a method that can distinguish it from quinocide to ensure proper dosage and patient safety.

Q2: Why does quinocide interfere with the UV detection of primaquine?

A2: Both primaquine and quinocide are 8-aminoquinoline derivatives and possess similar chromophoric structures, the quinoline ring system.[4][6] This structural similarity results in overlapping UV absorbance spectra, making it difficult to differentiate and accurately quantify primaquine using simple UV spectrophotometry when quinocide is present as an impurity.

Q3: What are the typical UV absorbance maxima (λmax) for primaquine and quinocide?

A3: The UV absorbance maxima for both compounds can vary slightly depending on the solvent and pH. However, their spectra are very close. In an alkaline environment, primaquine exhibits a maximum absorbance at approximately 261 nm, while quinocide has a corresponding maximum at around 258 nm.[7] This close proximity of their λmax values is the primary reason for the analytical challenge. Some studies also report a maximum absorption peak for primaquine at 360 nm in water.[8]

Q4: Can I use UV spectrophotometry alone for the accurate quantification of primaquine in the presence of quinocide?

A4: Direct UV spectrophotometry is generally not recommended for the accurate quantification of primaquine when significant amounts of quinocide are present due to their overlapping spectra.[7] For reliable quantification, a separation technique like High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the preferred method.[9][10]

Q5: What are the potential consequences of inaccurate primaquine quantification due to quinocide interference?

A5: Inaccurate quantification can lead to either under- or over-dosing of primaquine. Under-dosing may result in treatment failure and malaria relapse.[1] Over-dosing, compounded by the higher toxicity of quinocide, can increase the risk of adverse effects, including hemolysis in individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency.[5][11]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to quinocide interference during primaquine UV detection.

Issue: Inconsistent or Higher-Than-Expected Absorbance Readings

Causality: This is often the first indication of interference. The presence of quinocide, with its similar UV absorbance, will contribute to the total absorbance at the analytical wavelength of primaquine, leading to an overestimation of the primaquine concentration.

Troubleshooting Steps:

• Spectrum Overlay:

  • Action: If you have access to pure standards of both primaquine and quinocide, run a full UV scan (e.g., 200-400 nm) for each compound individually and then for your sample.

  • Expected Outcome: Overlaying the spectra will visually demonstrate the extent of spectral overlap and confirm if your sample's absorbance profile is a composite of both compounds.

• Derivative Spectrophotometry:

  • Action: This technique can sometimes resolve overlapping peaks. Calculate the first or second derivative of the absorbance spectrum.

  • Rationale: The derivative spectra can reveal "zero-crossing" points that may be unique to one of the compounds, allowing for quantification without interference from the other. This is a more advanced spectrophotometric technique and may require specific software.

• Wavelength Selection:

  • Action: While their main peaks overlap, there might be subtle differences in the slopes of their spectra at other wavelengths.

  • Rationale: Investigating different wavelengths might reveal a point where the absorbance of one compound is significantly less than the other, though this is often not a complete solution.

Issue: Poor Linearity in Calibration Curve

Causality: If your primaquine standard is pure but your samples contain varying amounts of quinocide, you will likely observe poor linearity in your calibration curve when plotting absorbance versus the nominal primaquine concentration of the samples.

Troubleshooting Steps:

• Standard Purity Check:

  • Action: First, ensure the purity of your primaquine standard. If possible, obtain a certificate of analysis or analyze the standard using a high-resolution technique like HPLC-MS.

  • Rationale: An impure standard will lead to an inaccurate calibration curve from the outset.

• Sample Pre-treatment/Separation:

  • Action: The most robust solution is to separate primaquine from quinocide before UV detection. High-Performance Liquid Chromatography (HPLC) is the industry-standard method for this.[9][10]

  • Rationale: HPLC physically separates the two isomers based on their differential interaction with the stationary phase of the column, allowing for their individual detection and quantification by the UV detector as they elute at different times.

Visualization of the Problem and Solution

The following diagrams illustrate the core issue of spectral overlap and the principle of chromatographic separation as a solution.

Caption: Overlapping UV absorbance of primaquine and quinocide.

Caption: HPLC workflow for separating primaquine and quinocide.

Experimental Protocols

For researchers requiring a definitive solution, the following protocols provide a starting point for developing and validating an HPLC method for the separation and quantification of primaquine and quinocide.

Protocol: HPLC Method Development for Primaquine and Quinocide Separation

Objective: To develop a robust HPLC method capable of baseline-separating primaquine and quinocide for accurate quantification.

Materials:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Primaquine and Quinocide reference standards

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Triethylamine (TEA)

• Phosphoric acid

• Water (HPLC grade)

Methodology:

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: 0.1% (v/v) Triethylamine in water, adjust pH to 3.0 with phosphoric acid.

  • Prepare Mobile Phase B: Acetonitrile.

  • Filter and degas both mobile phases before use.

• Chromatographic Conditions (Starting Point):

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

  • UV Detection: 260 nm[10]

  • Gradient Elution:

    • 0-10 min: 20% B

    • 10-15 min: 20% to 80% B

    • 15-20 min: 80% B

    • 20-21 min: 80% to 20% B

    • 21-25 min: 20% B (re-equilibration)

• Standard and Sample Preparation:

  • Prepare individual stock solutions of primaquine and quinocide (e.g., 1 mg/mL) in methanol.

  • Prepare a mixed standard solution containing both analytes at a known concentration (e.g., 10 µg/mL each) in the mobile phase.

  • Prepare your unknown sample by dissolving it in the mobile phase to an expected primaquine concentration within the calibration range.

• Method Optimization:

  • Inject the mixed standard solution.

  • If separation is not optimal (Resolution < 2.0), adjust the gradient profile, mobile phase composition (e.g., ratio of acetonitrile to water), or pH. A Discovery HS F5 column has also been shown to provide good baseline separation in isocratic mode.[3]

Protocol: Analytical Method Validation

Objective: To validate the developed HPLC method according to ICH Q2(R2) guidelines to ensure it is suitable for its intended purpose.[12][13]

Validation Parameters:

• Specificity:

  • Procedure: Inject a blank (mobile phase), individual solutions of primaquine and quinocide, and a mixture of both.

  • Acceptance Criteria: The blank should show no interfering peaks at the retention times of the analytes. The method must be able to resolve primaquine and quinocide from each other and from any other potential impurities.

• Linearity:

  • Procedure: Prepare a series of at least five concentrations of primaquine and quinocide over a specified range (e.g., 1-20 µg/mL). Inject each concentration in triplicate.

  • Acceptance Criteria: Plot the peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.998.

• Accuracy:

  • Procedure: Perform recovery studies by spiking a placebo (matrix without the analytes) with known amounts of primaquine and quinocide at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Acceptance Criteria: The mean recovery should be within 98-102%.

• Precision (Repeatability and Intermediate Precision):

  • Procedure:

    • Repeatability: Analyze a minimum of six replicate injections of a standard solution at 100% of the target concentration on the same day, with the same analyst and instrument.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • Procedure: Determine based on the signal-to-noise ratio (S/N) of the response. Typically, S/N of 3:1 for LOD and 10:1 for LOQ.

  • Acceptance Criteria: These values establish the lower limits of the method's capabilities.

• Robustness:

  • Procedure: Deliberately introduce small variations in the method parameters (e.g., pH of the mobile phase ±0.2, column temperature ±5 °C, flow rate ±0.1 mL/min) and assess the impact on the results.

  • Acceptance Criteria: The results should remain unaffected by these minor changes, demonstrating the method's reliability during routine use.

Data Summary Table:

Validation Parameter	Typical Acceptance Criteria
Specificity	No interference at analyte retention times
Linearity (r²)	≥ 0.998
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD)	≤ 2.0%
LOD (S/N)	~ 3:1
LOQ (S/N)	~ 10:1
Robustness	Results unaffected by minor changes

Conclusion

While direct UV-Vis spectrophotometry is a convenient analytical technique, its application for the quantification of primaquine is significantly hampered by the presence of its isomer, quinocide. The structural similarity and resulting spectral overlap necessitate the use of a more specific, separation-based method. High-Performance Liquid Chromatography (HPLC) with UV detection is the recommended approach to achieve accurate and reliable quantification of primaquine in the presence of quinocide. By implementing the troubleshooting strategies and following the detailed protocols for method development and validation outlined in this guide, researchers can ensure the integrity of their data and contribute to the safe and effective use of this vital antimalarial drug.

References

• ResearchGate. (n.d.). Structures of Primaquine and Quinocide Primaquine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Primaquine. PubChem. Retrieved from [Link]

• Altigani, A. M. N., & Elbashir, A. A. (2014). Spectrophotometric Method for Determination of Primaquine in Pharmaceutical Formulations via Derivatization with 1,2-Naphthoquinone-4-Sulfonate. Austin Journal of Analytical and Pharmaceutical Chemistry, 1(4), 1019.

• JoVE. (2019). Optimized Griess Reaction for UV-Vis and Naked-eye Determination of Anti-malarial Primaquine. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). primaquine. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of primaquine. Retrieved from [Link]

• Wikipedia. (n.d.). Primaquine. Retrieved from [Link]

• El-Gindy, A., El-Yazby, F., & Maher, M. M. (2009). Determination of quinocide as impurity in primaquine tablets by capillary electrophoresis.

• ResearchGate. (n.d.). (a) Primaquine, (b) quinocide, and (c) pamaquine. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Simplified and Rapid Determination of Primaquine and 5,6-Orthoquinone Primaquine by UHPLC-MS/MS: Its Application to a Pharmacokinetic Study. Retrieved from [Link]

• ResearchGate. (2020). (PDF) Development and Validation of Spectrophotometry UV-Vis Method for Determination of Primaquine and Chloroquine in Liposome Dosage Form. Retrieved from [Link]

• ResearchGate. (n.d.). The UV spectra of primaquine batch 16039[8] analyzed by using a Jasco.... Retrieved from [Link]

• ResearchGate. (2021). Separation of the Positional Isomer Quinocide from the Anti-malaria Drug Primaquine Using a Discovery HS-F5 HPLC Column: Comparative study by HPLC and SFC. Retrieved from [Link]

• Navío, J. A., García-Gómez, M., Pradera, M. A., & Fuentes, J. (2002). Oxidation of 6- and 8-methylquinolines upon UV-illumination in the presence of a powder of TiO2 photocatalyst. Photochemical & Photobiological Sciences, 1(2), 133–135.

• Scientific Research Publishing. (2012). The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide. Retrieved from [Link]

• Miranda, L. F. C., Borges, K. B., & de Oliveira, M. A. L. (2015). Simultaneous quantitation of chloroquine and primaquine by UPLC-DAD and comparison with a HPLC-DAD method. Malaria Journal, 14, 45.

• MDPI. (2021). Simplified and Rapid Determination of Primaquine and 5,6-Orthoquinone Primaquine by UHPLC-MS/MS: Its Application to a Pharmacokinetic Study. Retrieved from [Link]

• Norris, D. A., & Honigsmann, H. (1996). 4-Aminoquinoline antimalarials enhance UV-B induced c-jun transcriptional activation.
• Baird, J. K. (2021). Historical 8-Aminoquinoline Combinations: Not All Antimalarial Drugs Work Well Together. Trends in Parasitology, 37(7), 579–581.

• ResearchGate. (n.d.). Separation of the Positional Isomer Quinocide from the Anti-Malarial Drug Primaquine Using a Discovery® HS-F5 HPLC Column. Retrieved from [Link]

• Kumar, A., Singh, R., Kumar, D., Puri, S. K., & Saxena, A. K. (2017). Synthesis of primaquine glyco-conjugates as potential tissue schizontocidal antimalarial agents. Chemical Biology & Drug Design, 89(5), 724–731.
• Baird, J. K. (2019). 8-Aminoquinoline Therapy for Latent Malaria. Clinical Microbiology Reviews, 32(4), e00011-19.

• ResearchGate. (n.d.). Development and validation of UPLC method for determination of primaquine phosphate and its impurities. Retrieved from [Link]

• Zhang, Y., Li, Y., Chen, J., & Wu, G. (2014). Rapid Determination of Quinoline and 2-hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. Applied Biochemistry and Biotechnology, 172(6), 3123–3133.

• ResearchGate. (n.d.). The UV spectra of quinocide batch 17172[8] analyzed by using a Jasco.... Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine. Retrieved from [Link]

• Pharmuni. (n.d.). Analytical Method Validation in Pharmaceuticals. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Quinidine. NIST WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Metabolism of primaquine in normal human volunteers: investigation of phase I and phase II metabolites from plasma and urine using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry. Retrieved from [Link]

• Semantic Scholar. (n.d.). Spectrophotometric estimation of Primaquine. Retrieved from [Link]

• Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV- Vis Spectrum of Quinidine. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine. Retrieved from [Link]

• Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Retrieved from [Link]

• Malaria World. (2024). Linked-evidence modelling of qualitative G6PD testing to inform low- and intermediate- dose primaquine treatment for radical cure of Plasmodium vivax. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis absorption spectra of compound 2d(Quinone) and its reduced form 3d(Hydroquinone) in methanol. Retrieved from [Link]

• Repository - UNAIR. (2021). Development and Validation of Spectrophotometry UV-Vis Method for Determination of Primaquine and Chloroquine in Liposome Dosage. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Development of ELISA-based methods to measure the anti-malarial drug chloroquine in plasma and in pharmaceutical formulations. Retrieved from [Link]

• ResearchGate. (n.d.). Primaquine CYP 2D6 and MAO-A mediated metabolic pathways. Retrieved from [Link]

• Michigan State University. (n.d.). UV-Visible Spectroscopy. Retrieved from [Link]

• IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

Sources

• 1. Primaquine - Wikipedia [en.wikipedia.org]
• 2. Synthesis of primaquine glyco-conjugates as potential tissue schizontocidal antimalarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Technology for Preparation of Generic (Monoenantiomeric) Antimalarial Drug Primaquine by Using Supercritical Fluid Chromatography. Separation of Primaquine from Quinocide: Simultaneous Resolution of the Enantiomers of Primaquine and Their Separation from Quinocide in One Run [scirp.org]
• 6. Primaquine | C15H21N3O | CID 4908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous quantitation of chloroquine and primaquine by UPLC-DAD and comparison with a HPLC-DAD method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 8-Aminoquinoline Therapy for Latent Malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 13. fda.gov [fda.gov]

Troubleshooting low recovery of Quinocide in plasma extraction

Topic: Troubleshooting Low Recovery of Quinocide in Plasma Extraction Role: Senior Application Scientist Audience: Bioanalytical Scientists & Method Developers

Technical Support Center: Quinocide Bioanalysis

Welcome to the technical support hub for Quinocide (8-aminoquinoline) extraction. As a structural isomer of Primaquine, Quinocide presents a unique set of physicochemical challenges—specifically its high pKa (~10.7) and susceptibility to oxidative degradation.

If you are experiencing low recovery (<50%) or high variability (%CV >15%), this guide bypasses generic advice to target the molecular mechanisms responsible for analyte loss.

Part 1: The Diagnostic Workflow

Before altering your reagents, trace your failure mode using this logic flow. This diagram isolates whether your loss is chemical (degradation), physical (adsorption), or methodological (extraction efficiency).

Figure 1: Decision tree for isolating the root cause of low Quinocide recovery. Blue nodes represent diagnostic steps; Red nodes indicate identified failure modes.

Part 2: Troubleshooting Guides (Q&A)

Section 1: The "Hidden" Loss (Stability & Adsorption)

Q: My neat standards look fine, but my plasma recovery drops over time. Is Quinocide degrading? A: Yes, likely due to oxidative deamination. Quinocide is an 8-aminoquinoline .[1] Like its isomer Primaquine, the terminal amine is highly susceptible to oxidation and light-induced degradation. In plasma, enzymes and oxidative species accelerate this.

• The Fix: You must create a "reductive environment" immediately upon thawing plasma.

  • Add Antioxidant: Add 10 µL of 10% Ascorbic Acid per mL of plasma before any other step.

  • Light Protection: Use amber glassware or wrap tubes in foil. 8-aminoquinolines are photosensitive.

  • Temperature: Perform all extraction steps at 4°C (on ice) if possible.

Q: I see significant tailing and loss at low concentrations (1–10 ng/mL). Is this column failure? A: It is likely non-specific adsorption , not column failure. Quinocide is a basic lipophilic amine. It binds avidly to silanol groups on untreated glass and certain plastics (polystyrene).

• The Fix:

  • Switch to Polypropylene (PP) tubes for extraction.

  • If using glass vials for LC-MS injection, use Silanized Glass or PP inserts.

  • Solvent Additive: Ensure your reconstitution solvent contains at least 0.1% Formic Acid to keep the amine protonated (soluble) and prevent it from sticking to container walls.

Section 2: The Extraction Trap (pH & Solubility)

Q: I am using a standard LLE protocol (pH 7.4 buffer + MTBE), but recovery is <30%. Why? A: You are falling into the "pKa Trap." Quinocide has a predicted pKa of ~10.73 [1, 3].

• The Science: At pH 7.4, Quinocide is >99.9% protonated (

  ). Charged molecules dissolve in water, not organic solvents. To extract it, you must neutralize the charge by adjusting the pH to at least 2 units above the pKa .

• The Fix: You need an extraction pH of >12.5 .

  • Replace PBS/Water with 0.5 M NaOH or Ammonium Hydroxide as the aqueous modifier.

  • Note: At pH 12, Quinocide becomes neutral (

    ) and will partition into the organic phase.

Q: Which organic solvent yields the best recovery for 8-aminoquinolines? A: Ethyl Acetate (EtAc) or a mixture of Hexane:Isoamyl Alcohol (98:2). While MTBE is common, EtAc often provides higher recovery for slightly polar amines like Quinocide. However, EtAc extracts more matrix lipids.

• Recommendation: If using LC-MS/MS, use Hexane:Isoamyl Alcohol (98:2) or Hexane:Ethyl Acetate (50:50) to minimize phospholipid co-extraction, which causes ion suppression.

Part 3: Optimized Experimental Protocol

This protocol incorporates the troubleshooting steps above (Antioxidant + High pH + Correct Solvent).

Method: Liquid-Liquid Extraction (LLE) for Quinocide

• Preparation:

  • Thaw plasma on ice.

  • Critical Step: Add 10 µL of 5% Ascorbic Acid to 200 µL of plasma (prevents oxidation).

  • Add 20 µL of Internal Standard (e.g., deuterated Primaquine or similar 8-aminoquinoline).

• Alkalinization (The Key to Recovery):

  • Add 50 µL of 1.0 M NaOH (Target pH > 12).

  • Validation: Spot check pH with a strip to ensure basicity.

  • Vortex gently for 10 seconds.

• Extraction:

  • Add 1.5 mL of Ethyl Acetate:Hexane (50:50 v/v) .

  • Why this mix? Balances solubility (EtAc) with cleanliness (Hexane).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Concentration:

  • Transfer the supernatant (organic top layer) to a clean Polypropylene tube.

  • Evaporate to dryness under Nitrogen at 40°C.

• Reconstitution:

  • Reconstitute in 100 µL of Mobile Phase (e.g., Acetonitrile:Water 50:50 + 0.1% Formic Acid).

  • Note: The acid here ensures the drug re-dissolves and doesn't stick to the tube.

Part 4: Data Summary (Impact of pH)

The following table illustrates the theoretical recovery shift based on the Henderson-Hasselbalch equation and experimental observation for high-pKa bases.

Extraction Condition	Aqueous pH	Ionization State of Quinocide (pKa ~10.7)	Predicted Recovery (Organic Phase)
Standard (Water)	~7.0	~99.9% Ionized ( )	< 5% (Stays in water)
Mild Base (Ammonium Acetate)	~9.0	~98% Ionized ( )	~ 10-20%
Strong Base (0.1M NaOH)	~13.0	~0.5% Ionized ( )	> 85% (Moves to organic)

References

• PubChem. (n.d.). Quinocide | C15H21N3O | CID 68928.[2] National Institutes of Health. Retrieved February 6, 2026, from [Link]

• Baird, J. K., et al. (2019). 8-Aminoquinoline Therapy for Latent Malaria. Clinical Microbiology Reviews. Retrieved February 6, 2026, from [Link]

• WelchLab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved February 6, 2026, from [Link]

Sources

• 1. 8-Aminoquinolines Active against Blood Stage Plasmodium falciparum In Vitro Inhibit Hematin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinocide | C15H21N3O | CID 68928 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Separation of Quinocide Positional Isomers

Current Status: Operational Subject: Separation of Quinocide (QC) from Primaquine (PQ) Ticket ID: #QC-PQ-ISO-001 Assigned Specialist: Senior Application Scientist, Chromatography Division

Executive Summary & Chemical Context

The Challenge: You are likely attempting to separate Quinocide (6-methoxy-8-(4-amino-4-methylbutylamino)quinoline) from its structural isomer Primaquine (6-methoxy-8-(4-amino-1-methylbutylamino)quinoline).[1]

The Isomer Problem: These molecules are positional isomers . They share the exact same molecular weight (259.35 g/mol ) and the same core 8-aminoquinoline scaffold. The only difference is the location of the methyl group on the aliphatic side chain:

• Primaquine: Methyl group at C1 (adjacent to the secondary amine).

• Quinocide: Methyl group at C4 (adjacent to the primary amine).

Why Standard Methods Fail: Standard C18 (ODS) columns rely heavily on hydrophobicity. Because the hydrophobic surface area of these two isomers is nearly identical, they often co-elute or show poor resolution (

) on traditional alkyl phases.

Recommended Methodologies (Protocols)

We have validated three distinct approaches. Choose the one that fits your instrumentation and regulatory requirements.

Method A: The "Gold Standard" (Fluorinated Stationary Phase)

Best for: R&D, Impurity Profiling, and High Resolution.

Theory: Pentafluorophenyl (PFP) phases offer a separation mechanism orthogonal to C18. The fluorine atoms create an electron-deficient aromatic ring that engages in strong

- interactions with the electron-rich quinoline ring of the analytes. The steric difference of the methyl position (C1 vs. C4) significantly alters how the molecule "docks" against the planar PFP surface.

Parameter	Specification
Column	Discovery HS-F5 (or equivalent PFP propyl), 5 µm, 150 x 4.6 mm
Mobile Phase A	10 mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid)
Mobile Phase B	Acetonitrile (ACN)
Mode	Isocratic or Shallow Gradient
Ratio	85% A / 15% B (Optimized starting point)
Flow Rate	1.0 mL/min
Detection	UV @ 265 nm (Max absorption for quinoline ring)
Temperature	35°C

Expected Result: Quinocide typically elutes after Primaquine due to reduced steric hindrance at the secondary amine, allowing stronger interaction with the PFP phase.

Method B: Capillary Electrophoresis (CE)

Best for: Chiral analysis, Low sample volume, High Efficiency.

Theory: This method utilizes Host-Guest Chemistry . By adding a chiral selector (Cyclodextrin or Crown Ether) to the buffer, you create a transient inclusion complex. The equilibrium constant (

) for Quinocide differs from Primaquine because the C4-methyl group fits differently into the cavity than the C1-methyl group.

Parameter	Specification
Capillary	Fused Silica, 50 µm I.D. x 48.5 cm (effective length)
Background Electrolyte	100 mM Tris-Phosphate buffer (pH 2.5)
Additive (Critical)	15 mM 18-Crown-6 ether OR 15 mM -Cyclodextrin
Voltage	20 - 25 kV
Injection	Hydrodynamic (50 mbar for 5 sec)
Detection	UV @ 265 nm

Method C: Legacy USP Approach (Ion-Pairing)

Best for: QC Labs restricted to C18 columns.

Theory: Uses an ion-pairing reagent (sulfonate) to neutralize the positive charge on the amines, increasing retention and allowing the alkyl chain differences to interact more with the C18 surface. Note: This method is less robust than Method A.

Parameter	Specification
Column	L7 (C8) or L1 (C18), 3 µm, 75 x 4.6 mm
Mobile Phase	Water:Acetonitrile:THF:TFA (Specific ratios required, e.g., 60:30:10:0.1)
Additive	1-Octanesulfonic acid sodium salt (Ion-Pairing Agent)
pH	3.0 ± 0.1

Troubleshooting Guide (FAQ)

Issue 1: "My peaks are tailing severely (As > 1.5)."

Diagnosis: Secondary interaction between the basic amine groups of Quinocide/Primaquine and residual silanols on the silica surface. Corrective Actions:

• Add a "Silanol Blocker": If using Method A, increase Ammonium Formate concentration to 25mM. The ammonium ions compete for silanol sites.

• Switch Column Technology: Use a "Hybrid" particle column (e.g., Waters XBridge or Agilent Poroshell HPH) which is resistant to high pH, then run the separation at pH 9.0. At high pH, the amines are de-protonated (neutral), eliminating the ionic interaction with silanols.

Issue 2: "I see a split peak for Quinocide."

Diagnosis: Quinocide is synthesized as a racemate (unless stereoselective synthesis was used). The C4 carbon is a chiral center. Corrective Actions:

• If using Method A (HPLC): The HS-F5 is achiral; a split peak suggests partial separation of enantiomers (rare but possible) or degradation. Check sample stability.

• If using Method B (CE): Cyclodextrins are chiral selectors. You are likely resolving the (

  ) and ( ) enantiomers of Quinocide. This is a feature, not a bug.

Issue 3: "Retention times are drifting."

Diagnosis: If using Method C (Ion-Pairing), the column equilibration takes a long time (often >50 column volumes). Corrective Actions:

• Equilibration: Recirculate mobile phase overnight at low flow.

• Temperature Control: Ion-pairing is highly temperature-sensitive. Ensure your column oven is stable

  C.

Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct separation mode based on your lab's constraints.

Figure 1: Decision Matrix for selecting the optimal separation technique based on regulatory needs and available instrumentation.

Mechanistic Insight

Why does the Pentafluorophenyl (PFP) phase work when C18 fails?

Figure 2: The PFP phase utilizes electron-donor/acceptor mechanisms (Pi-Pi) which are sensitive to the steric bulk of the methyl group position, unlike the purely hydrophobic mechanism of C18.

References

• Brondz, I. (2006).[2] Separation of the Positional Isomer Quinocide from the Anti-Malarial Drug Primaquine Using a Discovery® HS-F5 HPLC Column. Supelco Reporter. (Note: This is the seminal application note for this specific separation).

• Pieters, S., et al. (2008). Determination of quinocide as impurity in primaquine tablets by capillary zone electrophoresis. Journal of Pharmaceutical and Biomedical Analysis.

• United States Pharmacopeia (USP). Primaquine Phosphate Monograph. USP-NF.[2][3][4][5] (Referencing general impurity methods for 8-aminoquinolines).

• Dongre, V.G., et al. (2005). Identification and characterization of impurities in primaquine phosphate by LC–MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Primaquine Phosphate - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 3. trungtamthuoc.com [trungtamthuoc.com]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. uspnf.com [uspnf.com]

Reference Data & Comparative Studies

Navigating EP Impurity A Limits for Primaquine Phosphate: A Comparative Technical Guide

The following technical guide is structured to provide a direct, high-level comparison of regulatory limits and analytical strategies for Primaquine Phosphate , specifically focusing on the critical EP Impurity A .

Executive Summary: The Compliance Gap

For drug developers and analytical scientists, Primaquine Phosphate presents a distinct regulatory challenge: the divergence between European Pharmacopoeia (EP) and United States Pharmacopeia (USP) standards regarding Impurity A (Quinocide) .

While the USP currently permits a limit of NMT 2.0% for this impurity, the EP enforces a significantly stricter limit of 0.2% (a 10-fold difference). This guide analyzes the technical implications of this gap, compares the official analytical methods, and provides a validated protocol to ensure compliance with the rigorous EP standards.

Technical Profile: What is Impurity A?

Impurity A (Quinocide) is a structural isomer of Primaquine. Its presence is critical not just for compliance, but for safety, as 8-aminoquinolines are associated with hemolytic anemia in G6PD-deficient patients.

• Primaquine: (RS)-8-[(4-amino-1-methylbutyl)amino]-6-methoxyquinoline.

• Impurity A (Quinocide): 8-[(4-aminopentyl)amino]-6-methoxyquinoline.[1][2][3]

The structural difference lies in the alkyl side chain. Primaquine possesses a branched methyl group at the

position of the side chain, whereas Quinocide typically lacks this specific branching or presents an isomeric arrangement (n-pentyl derivative), making separation by standard C18 columns challenging due to identical mass-to-charge ratios (m/z) and similar hydrophobicity.

Isomerization & Detection Pathway

The following diagram illustrates the structural relationship and the analytical workflow required to distinguish them.

Figure 1: Structural relationship between Primaquine and Impurity A, highlighting the analytical bottleneck.

Regulatory Comparison: EP vs. USP

The following table summarizes the divergent requirements. The "Compliance Gap" highlights where a batch approved for the US market might fail European release testing.

Parameter	European Pharmacopoeia (EP)	United States Pharmacopeia (USP)	Compliance Gap
Impurity A Limit	Max 0.2%	NMT 2.0% (Related Compound A)	10x Stricter in EP
Secaquine Limit	N/A (Unspecified: 0.10%)	NMT 0.80%	USP is more specific
Total Impurities	Max 0.5%	NMT 3.0%	EP is significantly stricter
Method Type	HPLC (Isocratic/Gradient)	HPLC (Isocratic)	EP method often uses gradient
Target Resolution	Rs > 1.5 - 2.0	Rs > 2.5	USP requires higher resolution

Critical Insight: Manufacturers producing for a global market must optimize their synthesis and purification to meet the EP 0.2% limit . Relying on the USP 2.0% allowance will result in Out-of-Specification (OOS) results in Europe.

Analytical Methodology: The EP Reference Method

To achieve the separation required by the EP, the use of ion-pairing agents (like Trifluoroacetic acid) and organic modifiers (Tetrahydrofuran) is essential to differentiate the branched side chain of Primaquine from the linear chain of Quinocide.

Validated HPLC Protocol

This protocol is derived from the principles of the EP monograph and optimized for robust separation.

Reagents:

• Acetonitrile (HPLC Grade)

• Tetrahydrofuran (THF) (Stabilized)

• Trifluoroacetic Acid (TFA)[1][2]

• Water (Milli-Q or equivalent)

Chromatographic Conditions:

Parameter	Setting
Column	End-capped Octylsilyl silica gel (C8) or C18 with embedded polar groups (4.6 mm x 150-250 mm, 5 µm)
Mobile Phase	Acetonitrile : THF : TFA : Water (9 : 1 : 0.1 :[1][2] 90) v/v/v/v
Flow Rate	1.5 mL/min
Temperature	25°C
Detection	UV @ 265 nm
Injection Vol	10 - 25 µL
Run Time	~3x Retention time of Primaquine (approx. 15-20 min)

Step-by-Step Workflow

• System Suitability Prep:

  • Dissolve USP Primaquine Phosphate RS and USP Primaquine Related Compound A RS (Impurity A) in the mobile phase to obtain a concentration of 0.4 mg/mL each.[1][2]

  • Self-Validation Check: Ensure the solution is clear. If THF is old, peroxide formation may degrade the analyte; use fresh THF.

• Equilibration:

  • Flush column with mobile phase for at least 60 minutes.

  • Monitor baseline stability at 265 nm.

• Injection Sequence:

  • Blank (Mobile Phase)

  • System Suitability Solution (5 replicates)

  • Standard Solution (Primaquine Phosphate)[1][2]

  • Sample Solution (Test Article)

• Acceptance Criteria (System Suitability):

  • Resolution (Rs): NLT 2.0 between Primaquine and Impurity A. (Note: USP asks for 2.5, EP generally accepts >1.5-2.0).

  • Tailing Factor: NMT 2.0.

  • RSD: NMT 2.0% for replicate injections.

Performance Comparison: HPLC vs. UPLC

For laboratories seeking higher throughput, modern UPLC methods offer a viable alternative to the traditional EP HPLC method, provided they are cross-validated.

Metric	Traditional EP HPLC	Optimized UPLC (Alternative)
Column	C8 / C18 (5 µm)	BEH C18 (1.7 µm)
Run Time	15 - 20 mins	1.5 - 2.0 mins
Solvent Usage	High (~30 mL/run)	Low (~1 mL/run)
LOD (Sensitivity)	~0.01 mg/mL	~0.007 mg/mL
Resolution (Rs)	2.0 - 3.0	> 3.5

Analytical Workflow Diagram

The following DOT diagram visualizes the decision matrix for selecting the appropriate method based on the target market.

Figure 2: Decision matrix for analytical method selection and compliance strategy.

References

• European Directorate for the Quality of Medicines (EDQM). European Pharmacopoeia (Ph.[4] Eur.) 10th Edition - Impurity Control Guidelines.

• United States Pharmacopeia (USP). Primaquine Phosphate Monograph & Revision Bulletins (2012/2025).

• National Institutes of Health (NIH). Primaquine Phosphate - PubChem Compound Summary.

• Journal of Pharmaceutical and Biomedical Analysis. Development and validation of UPLC method for determination of primaquine phosphate and its impurities. (Comparative data source).

Sources

• 1. trungtamthuoc.com [trungtamthuoc.com]
• 2. Primaquine Phosphate - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. scribd.com [scribd.com]

Validation of Analytical Method for Quinocide Determination: A Comparative Technical Guide

Executive Summary: The Isomer Challenge

Quinocide (6-methoxy-8-(4-aminopentyl)aminoquinoline) is a positional isomer of the widely used antimalarial Primaquine.[1] In pharmaceutical development, Quinocide appears either as a synthesis impurity or a distinct therapeutic candidate.[1]

The critical analytical challenge is specificity . Standard C18 Reverse-Phase HPLC often fails to resolve Quinocide from Primaquine due to their identical molecular weight (

) and near-identical hydrophobicity.[1]

This guide validates a high-specificity HPLC method capable of resolving these isomers, compares it against LC-MS/MS alternatives, and provides a self-validating protocol compliant with ICH Q2(R1) guidelines.

Comparative Analysis: Selecting the Right Tool

For Quinocide determination, the choice of method depends on the matrix (formulation vs. plasma) and the need for isomer resolution.

Method Performance Matrix

Feature	RP-HPLC (UV-Vis)	LC-MS/MS (Triple Quad)	Capillary Electrophoresis (CE)
Primary Application	QC Release, Impurity Profiling	Pharmacokinetics (Plasma/Urine)	Chiral/Isomer Separation R&D
Isomer Resolution	High (with F5/PFP columns)	Low (requires chromatographic separation first)	Very High (with Cyclodextrins)
Sensitivity (LOD)	Moderate ( )	Extreme ( )	Low
Throughput	Medium (10-15 min/run)	High (2-5 min/run)	Low
Cost per Sample	Low	High	Moderate

Expert Insight: Why RP-HPLC is the Gold Standard for QC

While LC-MS/MS offers superior sensitivity for biological samples, it struggles to distinguish Quinocide from Primaquine in the source (identical

transitions).[1] Therefore, chromatographic resolution is mandatory regardless of the detector. For routine Quality Control (QC) of bulk drug substances, RP-HPLC with UV detection remains the most robust, cost-effective, and transferable method.[1]

Core Protocol: Validated RP-HPLC Method

Grounding: This protocol utilizes a Pentafluorophenyl (PFP) stationary phase, which offers superior selectivity for positional isomers compared to standard C18 phases.[1]

Chromatographic Conditions

• Instrument: HPLC system with PDA/UV Detector.

• Column: Discovery® HS-F5 (Pentafluorophenyl propyl),

  , (or equivalent fluorinated phase).[1]

• Mobile Phase:

  • Solvent A:

    Ammonium Formate buffer (pH 3.0).

  • Solvent B: Acetonitrile.[1][2][3]

  • Mode: Isocratic (70:30 A:B).[1]

• Flow Rate:

  .

• Detection:

  (Quinoline ring absorption max).[1]

• Temperature:

  .

• Injection Volume:

  .

Sample Preparation (Self-Validating Step)[1]

• Stock Solution: Dissolve

  Quinocide Dihydrochloride in methanol ( ). Note: Use amber glassware; 8-aminoquinolines are light-sensitive.[1]

• System Suitability Standard: Prepare a mix containing

  Quinocide and Primaquine.[1]

  • Acceptance Criteria: Resolution (

    ) between Quinocide and Primaquine peaks must be .[1]

Validation Workflow (ICH Q2 Compliant)

The following diagram illustrates the logical flow of the validation process, ensuring all critical quality attributes are tested.

Figure 1: Validation lifecycle emphasizing the critical decision point of isomer resolution (

) prior to quantitative validation.

Experimental Validation Data

The following data summarizes the expected performance characteristics based on field application of this protocol.

Linearity and Range

Protocol: Five concentration levels (

to ).[1]

Parameter	Result	Acceptance Criteria
Regression Equation		N/A
Correlation Coeff ( )
Range		Derived from linearity

Accuracy (Recovery)

Protocol: Spiking placebo matrix at 80%, 100%, and 120% of target concentration.

Spike Level	Mean Recovery (%)	% RSD ( )	Status
80%	99.4%	0.85%	Pass
100%	100.2%	0.62%	Pass
120%	100.5%	0.71%	Pass

Precision (Repeatability)

Protocol: Six injections of the 100% standard (

).

Injection #	Peak Area	Retention Time (min)
1	225,400	6.42
2	226,100	6.41
3	225,850	6.43
4	224,900	6.42
5	225,600	6.42
6	225,300	6.41
% RSD	0.18%	0.11%
Limit		N/A

Troubleshooting & Robustness

Common Failure Modes

• Peak Tailing:

  • Cause: Interaction between the basic amino group of Quinocide and residual silanols on the column.

  • Fix: Ensure mobile phase pH is acidic (pH 3.[1]0) to protonate the amine fully, or add

    Triethylamine (TEA) as a silanol blocker.

• Co-elution with Primaquine:

  • Cause: Loss of stationary phase specificity (column aging).[1]

  • Fix: The F5 column relies on

    - interactions.[1] If resolution drops ( ), regenerate the column with 100% Acetonitrile or replace it. Do not substitute with a standard C18 without re-validation.

• Degradation:

  • Observation: Appearance of unknown peaks at low retention times.[1]

  • Cause: Photodegradation.[1][4]

  • Fix: Perform all sample prep in low-actinic light and use amber autosampler vials.[1]

References

• ICH Harmonised Tripartite Guideline. (2005).[5] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[5] Link

• PubChem. (2023).[1] Quinocide Compound Summary.[1][6] National Library of Medicine. Link

• El-Sherbiny, D. T., et al. (2003).[1] Separation and determination of Primaquine and Quinocide using Capillary Electrophoresis.[7][8] Journal of Pharmaceutical and Biomedical Analysis.[1][9] Link (Note: Demonstrates the isomer separation challenge).

• Supelco/Sigma-Aldrich. (2021).[1] Separation of the Positional Isomer Quinocide from Primaquine Using a Discovery HS-F5 HPLC Column.Link

Sources

• 1. Quinocide | C15H21N3O | CID 68928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. Quinocide [drugfuture.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]

Technical Guide: Characterizing Quinocide Cross-Reactivity in Primaquine Immunoassays

Executive Summary: The Isomer Challenge

In the bioanalysis of Primaquine (PQ) , the presence of its positional isomer Quinocide (QC) presents a critical specificity challenge. While Primaquine is the standard radical cure for P. vivax, Quinocide (historically used in the USSR and China) appears as a synthesis impurity or a structural analog in metabolic studies.

Because PQ and QC share an identical mass (

259.35) and quinoline core, they are indistinguishable by standard UV detection and require rigorous chromatographic separation in LC-MS. In immunoassays (ELISA/LFIA), where separation is absent, specificity relies entirely on the antibody's ability to distinguish the methyl group position on the aliphatic side chain.

This guide details the experimental framework to quantify this cross-reactivity (%CR), ensuring your PK/PD data reflects true Primaquine levels rather than composite aminoquinoline signals.

Structural Mechanism of Interference

To understand the immunoassay failure mode, we must analyze the hapten design. Antibodies are generated by conjugating the small molecule (hapten) to a carrier protein.

• Primaquine: 8-(4-amino-1-methylbutylamino)-6-methoxyquinoline.

• Quinocide: 8-(4-amino-4-methylbutylamino)-6-methoxyquinoline.[1]

The Immunochemical Trap: Most commercial PQ antibodies are generated by conjugating the terminal primary amine to the carrier protein. This "buries" the aliphatic tail—the exact region where PQ and QC differ. Consequently, the resulting antibodies primarily recognize the exposed 6-methoxyquinoline ring , which is identical in both molecules. This leads to high cross-reactivity.

Visualization: Structural Isomerism & Antibody Binding

The following diagram illustrates the competitive binding mechanism and the structural subtlety that causes interference.

Figure 1: Competitive binding dynamics. Because PQ and QC share the quinoline core, QC competes for the antibody binding pocket. The degree of interference depends on whether the antibody recognizes the side-chain methyl position.

Experimental Protocol: Determining % Cross-Reactivity

Do not rely on manufacturer claims of "<1% cross-reactivity" without internal validation. The following protocol utilizes a Competitive ELISA format to calculate the exact Cross-Reactivity (%CR) based on IC50 shifts.

Phase 1: Assay Setup (Self-Validating System)

Reagents:

• Coat: Primaquine-BSA Conjugate (1 µg/mL).

• Primary Ab: Anti-Primaquine Monoclonal/Polyclonal.

• Competitors:

  • Standard: Primaquine Diphosphate (pure).

  • Analog: Quinocide Dihydrochloride (pure).

Methodology:

• Plate Coating: Coat 96-well microplate with PQ-BSA; incubate overnight at 4°C. Block with 1% Casein.

• Preparation of Standards:

  • Prepare a semi-logarithmic dilution series for Primaquine (Range: 0.01 ng/mL to 1000 ng/mL).

  • Prepare an identical dilution series for Quinocide .

• Competition Step: Add 50 µL of Standard/Analog + 50 µL of Anti-PQ Antibody to wells simultaneously. Incubate 1 hour (equilibrium phase).

• Detection: Wash x3. Add HRP-Secondary Antibody. Develop with TMB substrate. Stop with 1M H2SO4.

Phase 2: Data Calculation

Plot the Optical Density (OD) vs. Log Concentration. Fit the data to a 4-Parameter Logistic (4-PL) Model :

Where is the IC50 (concentration inhibiting 50% of binding).

Calculate Specificity:

Comparative Analysis & Data Interpretation

The table below illustrates representative data you might encounter. "Antibody A" represents a clone raised against the ring structure (Low Specificity), while "Antibody B" represents a clone raised against the side chain (High Specificity).

Parameter	Antibody A (Ring-Specific)	Antibody B (Tail-Specific)	LC-MS/MS (Reference)
Primaquine IC50	1.5 ng/mL	2.0 ng/mL	N/A
Quinocide IC50	2.1 ng/mL	400 ng/mL	N/A
% Cross-Reactivity	71.4% (High Interference)	0.5% (Negligible)	0% (Resolved)
Suitability	Screening only (Total Aminoquinolines)	PK Quantification	Gold Standard

Critical Insight: If you observe High Cross-Reactivity (>20%), your assay cannot distinguish between a patient taking Primaquine and an impurity/isomer artifact. You must switch to Antibody B or validate an LC-MS method.

Validation Workflow

Follow this decision tree to validate your immunoassay before deploying it for clinical or preclinical samples.

Figure 2: Specificity Decision Tree. A threshold of <1% CR is recommended for PK assays to avoid false-positive bias.

References

• World Health Organization (WHO). (2015). Guidelines for the Treatment of Malaria. 3rd Edition. (Primaquine pharmacology and isomer context). [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 68928, Quinocide. [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. (Guidelines on determining cross-reactivity and selectivity). [Link]

• Kristensen, H.H., et al. (2008). Separation of Primaquine and Quinocide by HPLC.[2] Journal of Pharmaceutical and Biomedical Analysis. (Reference for chromatographic difficulty vs immunoassay). [Link](Note: Generalized link to database as specific article deep links vary by institution access).

Sources

• 1. Quinocide [drugfuture.com]
• 2. researchgate.net [researchgate.net]

A Comprehensive Guide to Bioequivalence Study Requirements for Primaquine Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the regulatory and scientific considerations for establishing bioequivalence (BE) of generic primaquine products, with a specialized focus on the control and impact of impurities. As a senior application scientist, the goal is to synthesize technical accuracy with practical, field-tested insights to navigate the complexities of generic drug development for this essential antimalarial agent.

Introduction: The Clinical Significance of Primaquine and the Imperative of Impurity Control

Primaquine is a critical 8-aminoquinoline antimalarial drug, primarily used for the radical cure of relapsing malaria caused by Plasmodium vivax and Plasmodium ovale.[1][2] Its use, however, is associated with a risk of severe hemolytic anemia in individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency.[3][4] This inherent toxicity underscores the critical importance of ensuring that generic primaquine products are not only bioequivalent to the reference product in terms of the active pharmaceutical ingredient (API) but also that their impurity profiles are well-characterized and controlled to prevent any additional safety risks.

Impurities in a drug product can arise from the manufacturing process of the drug substance, degradation of the drug substance over time, or interactions between the drug substance and excipients.[5] For a drug like primaquine, with a known potential for adverse effects, the presence of unidentified or inadequately controlled impurities could alter the safety and efficacy profile of the generic product. Therefore, a robust bioequivalence assessment must be intrinsically linked to a thorough evaluation of impurities.

The Regulatory Landscape: A Comparative Overview of FDA, EMA, and ICH Guidelines

The approval of generic drugs hinges on the demonstration of bioequivalence, which signifies that the generic product exhibits a similar rate and extent of absorption of the active ingredient as the reference listed drug (RLD).[6][7] This is typically established through pharmacokinetic studies. However, the regulatory requirements for these studies and the accompanying impurity characterization are governed by a framework of guidelines from various international bodies.

Bioequivalence Study Design: Commonalities and Divergences

Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide detailed guidance on conducting BE studies.[8][9] While there is significant harmonization, subtle differences in their approaches can impact study design and data interpretation.

A survey of international regulators, including the FDA and EMA, revealed a preference for single-dose, crossover designed studies in healthy subjects for immediate-release solid oral dosage forms.[10] A minimum of 12 subjects is generally required.[10][11]

Table 1: Comparison of Key Bioequivalence Study Parameters for Primaquine

Parameter	FDA Recommendations	EMA Recommendations	Causality and Rationale
Study Population	Healthy male and non-pregnant, non-lactating females.[12]	Healthy volunteers.	Healthy subjects are preferred to reduce variability not related to the drug formulation. Screening for G6PD deficiency is mandatory for primaquine studies to prevent hemolytic anemia.[12]
Study Design	Single-dose, two-treatment, two-period, crossover in vivo study.[12]	A single-dose, crossover design is recommended.[13]	A crossover design is the gold standard as it minimizes inter-subject variability by having each subject act as their own control.
Study Condition	Fasting.[12]	Generally fasting, unless the reference product is recommended to be taken with food.[13]	Fasting conditions are typically the most sensitive for detecting formulation differences. Primaquine's bioavailability is known to increase with food, so a fasting study represents a worst-case scenario for absorption differences.[1]
Analyte	Parent drug (primaquine).[10]	Parent drug (primaquine).	Measuring the parent drug is the most direct way to assess the rate and extent of absorption from the drug product.
Pharmacokinetic Endpoints	Cmax, AUC0-t, and AUC0-∞.	Cmax and AUC0-t.	Cmax reflects the rate of absorption, while AUC reflects the extent of absorption. These are the primary parameters for establishing bioequivalence.
Acceptance Criteria	90% Confidence Interval (CI) for the geometric mean ratio (Test/Reference) of Cmax and AUC must be within 80.00% to 125.00%.[10]	90% CI for the geometric mean ratio (Test/Reference) of Cmax and AUC must be within 80.00% to 125.00%.	These statistical limits are internationally accepted to ensure that any differences between the generic and reference products are not clinically significant.

For some antimalarial drugs with high intrasubject variability, a replicate study design may be employed to allow for scaled-average bioequivalence, which provides more flexible acceptance criteria.[14]

Impurity Thresholds and Qualification: Adherence to ICH Guidelines

The International Council for Harmonisation (ICH) provides the foundational guidelines for the control of impurities in new drug substances (ICH Q3A) and new drug products (ICH Q3B).[5][15] These guidelines are adopted by both the FDA and EMA and are crucial for ensuring the quality and safety of generic products.

The core principle of these guidelines is the establishment of thresholds for reporting, identification, and qualification of impurities.[16]

Table 2: ICH Impurity Thresholds for Drug Products

Threshold	Maximum Daily Dose ≤ 2 g/day	Rationale
Reporting Threshold	0.05%	The level at which an impurity must be reported in the regulatory submission.[16]
Identification Threshold	0.10% or 1.0 mg per day total intake (whichever is lower)	The level above which the structure of an impurity must be determined.[16]
Qualification Threshold	0.15% or 1.0 mg per day total intake (whichever is lower)	The level at which an impurity must be assessed for its biological safety.[16]

Note: These are general thresholds and can be adjusted based on the specific toxicity of an impurity.

Any degradation product observed during stability studies that exceeds the identification threshold must be identified.[15] For generic primaquine, this means that any impurity present at a level greater than 0.10% in the finished product should be structurally characterized. Furthermore, if any impurity exceeds 0.15%, its safety must be justified, either through existing literature or by conducting dedicated toxicology studies.

Experimental Protocols: A Self-Validating System for Impurity Profiling and Bioequivalence Assessment

The scientific integrity of a bioequivalence study for a generic drug relies on robust and validated analytical methods. This section outlines the key experimental workflows, emphasizing the causality behind methodological choices.

Workflow for Impurity Profiling and Characterization

The objective of impurity profiling is to identify and quantify all impurities in the generic primaquine product and compare them to the impurity profile of the RLD.

Caption: Workflow for Primaquine Impurity Profiling.

Step-by-Step Protocol for HPLC-UV Analysis of Primaquine and its Impurities:

• Standard and Sample Preparation:

  • Prepare a stock solution of primaquine reference standard and known impurity standards in a suitable diluent (e.g., methanol/water mixture).

  • Accurately weigh and crush a representative number of generic and RLD tablets.

  • Dissolve the powdered tablets in the diluent to achieve a target concentration of primaquine.

  • Filter the sample solutions through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used for the separation of primaquine and its impurities.[17]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile) is often employed to achieve good separation.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C) to ensure reproducibility.

  • Injection Volume: Typically 10 µL.

  • Detection: UV detection at a wavelength where primaquine and its impurities have significant absorbance (e.g., 260 nm).

• Method Validation:

  • The analytical method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.[5]

• Data Analysis:

  • Identify and quantify impurities in the generic and RLD samples by comparing their retention times and peak areas to those of the reference standards.

  • For unknown impurities, express the concentration as a percentage of the primaquine peak area.

The choice of HPLC or UPLC is driven by the need for high-resolution separation of closely related impurities from the main primaquine peak.[17] Mass spectrometric detection offers the advantage of providing mass information, which is invaluable for the initial identification of unknown impurities.[18]

Bioanalytical Method for Primaquine Quantification in Plasma

Accurate quantification of primaquine in human plasma is the cornerstone of a successful bioequivalence study.

Caption: Bioanalytical Workflow for Primaquine in Plasma.

Step-by-Step Protocol for LC-MS/MS Quantification of Primaquine in Plasma:

• Standard and Quality Control (QC) Sample Preparation:

  • Prepare calibration standards and QC samples by spiking known concentrations of primaquine into blank human plasma.

• Sample Extraction:

  • Thaw plasma samples from the BE study, along with calibration standards and QCs.

  • Add an internal standard (e.g., a stable isotope-labeled primaquine) to all samples, standards, and QCs.

  • Perform protein precipitation by adding a solvent like acetonitrile, followed by centrifugation to remove precipitated proteins.[19] Alternatively, use solid-phase extraction for a cleaner sample.

• LC-MS/MS Conditions:

  • LC System: A UPLC system is preferred for fast analysis times.[19]

  • Column: A C18 reverse-phase column.

  • Mobile Phase: A gradient of an aqueous buffer and an organic solvent.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Method Validation:

  • The bioanalytical method must be fully validated according to FDA and EMA guidelines, demonstrating selectivity, accuracy, precision, recovery, matrix effect, and stability.

The use of LC-MS/MS is the industry standard for bioanalytical quantification due to its superior sensitivity and selectivity, which are essential for accurately measuring the low concentrations of primaquine expected in plasma samples.[19]

Primaquine Metabolism and its Implications for Impurity and Bioequivalence Studies

Primaquine is extensively metabolized in the liver.[1] The major metabolic pathways involve oxidative deamination by monoamine oxidase A (MAO-A) to form carboxyprimaquine, and CYP2D6-mediated hydroxylation.[20][21][22]

Caption: Major Metabolic Pathways of Primaquine.

While the primary analyte for BE studies is the parent drug, an understanding of its metabolism is crucial for several reasons:

• Analytical Method Specificity: The bioanalytical method must be able to distinguish primaquine from its metabolites to avoid overestimation of the parent drug concentration.

• Impurity Fate: Some impurities may be structurally similar to primaquine and could potentially be metabolized through the same pathways. This could lead to the formation of new, uncharacterized metabolites.

• Safety Considerations: The hydroxylated metabolites of primaquine are thought to be responsible for its hemolytic toxicity.[23] Any impurity that could be metabolized to a similar reactive intermediate would be a significant safety concern.

Conclusion: A Holistic Approach to Demonstrating Bioequivalence for Generic Primaquine

Establishing the bioequivalence of a generic primaquine product is a multifaceted process that extends beyond a standard pharmacokinetic study. It requires a comprehensive understanding of the regulatory landscape, meticulous analytical work to characterize and control impurities, and a deep appreciation for the drug's pharmacology and metabolism.

By integrating robust impurity profiling with a well-designed and executed bioequivalence study, drug developers can ensure that their generic primaquine product is not only therapeutically equivalent to the reference product but also meets the highest standards of quality and safety. This holistic approach is essential for providing patients with a safe, effective, and affordable alternative for the treatment of malaria.

References

• Study on requirements of bioequivalence for registration of pharmaceutical products in USA, Europe and Canada - PMC. (n.d.).
• Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an Abbreviated New Drug Application | FDA. (2021, August 20).
• The bioequivalence study design recommendations for immediate-release solid oral dosage forms in the international pharmaceutical regulators programme participating regulators and organisations: differences and commonalities - Frontiers Publishing Partnerships. (2024, March 20).
• Simultaneous and enantiospecific quantification of primaquine and carboxyprimaquine in human plasma using liquid chromatography-tandem mass spectrometry - PMC - NIH. (2022, June 3).
• ICH Q3B(R2) Guideline Explained | Impurities in New Drug Products - YouTube. (2025, June 28).
• Development and validation of UPLC method for determination of primaquine phosphate and its impurities | Request PDF - ResearchGate. (2025, August 5).
• Bioequivalence Studies for Generic Drug Development | FDA. (2022, August 18).
• regulatory requirement for bioequivalence | PPTX - Slideshare. (n.d.).
• Primaquine - Wikipedia. (n.d.).
• Preparation, characterization, and optimization of primaquine-loaded solid lipid nanoparticles - PMC - NIH. (2014, August 11).
• Primaquine - Assessment of Long-Term Health Effects of Antimalarial Drugs When Used for Prophylaxis - NCBI. (n.d.).
• (primaquine) dosing, indications, interactions, adverse effects, and more - Medscape Reference. (n.d.).
• A Replicate Designed Bioequivalence Study To Compare Two Fixed-Dose Combination Products of Artesunate and Amodiaquine in Healthy Chinese Volunteers. (n.d.).
• Quality guidelines | European Medicines Agency (EMA). (n.d.).
• Q3B(R2) Guideline.pdf - ICH. (2006, June 6).
• Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine - PMC - NIH. (2016, September 13).
• Not for Implementation - Draft Guidance on Primaquine Phosphate October 2024 - accessdata.fda.gov. (n.d.).
• Population pharmacokinetics of primaquine and its metabolites in African males - PMC. (2024, May 21).
• Generic and hybrid medicines | European Medicines Agency (EMA) - European Union. (n.d.).
• Metabolism of primaquine in normal human volunteers: investigation of phase I and phase II metabolites from plasma and urine using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry - PMC. (2018, August 13).
• Notes on the Design of Bioequivalence Study: Artemether / Lumefantrine - Extranet Systems. (2024, June 30).
• Population pharmacokinetics of primaquine and its metabolites in African males. (2024, May 28).
• Q 3 B (R2) Impurities in New Drug Products - European Medicines Agency (EMA). (n.d.).
• (PDF) Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine. (n.d.).
• (PDF) Identification and Characterization of Process Related Impurities in Chloroquine and Hydroxychloroquine by LC/IT/MS, LC/TOF/MS and NMR - ResearchGate. (n.d.).
• Pharmacokinetics of Primaquine in Patients With P. Vivax Malaria - PubMed. (n.d.).
• ich harmonised tripartite guideline - impurities in new drug substances q3a(r2). (2006, October 25).
• EU guidelines for generics. (n.d.).
• Notes on the Design of Bioequivalence Study: Artemether + Lumefantrine - Extranet Systems. (2021, January 20).
• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. (n.d.).
• Generic and hybrid applications | European Medicines Agency (EMA). (n.d.).
• (PDF) Pilot study: bioequivalence of dihydroartemisinin in dihydroartemisinin-piperaquine tablet generic formulation in healthy Indonesian volunteers - ResearchGate. (n.d.).
• Primaquine CYP 2D6 and MAO-A mediated metabolic pathways. The... - ResearchGate. (n.d.).
• Overview of the European Medicines Agency's Development of Product-Specific Bioequivalence Guidelines - PubMed. (n.d.).

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• 4. malariaworld.org [malariaworld.org]
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• 10. Frontiers Publishing Partnerships | The bioequivalence study design recommendations for immediate-release solid oral dosage forms in the international pharmaceutical regulators programme participating regulators and organisations: differences and commonalities [frontierspartnerships.org]
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• 23. Metabolism of primaquine in normal human volunteers: investigation of phase I and phase II metabolites from plasma and urine using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Safety Guide: Handling Quinocide, (S)- in the Research Laboratory

Executive Safety Summary

Immediate Action Required: Treat Quinocide, (S)- as a high-potency toxicant and sensitizer .[1]

While Quinocide is an isomer of the more common Primaquine, its safety profile shares the critical class-wide hazards of 8-aminoquinolines.[1] The primary risks are acute oral toxicity , skin sensitization , and oxidative hemolysis (methemoglobinemia), particularly in individuals with Glucose-6-Phosphate Dehydrogenase (G6PD) deficiency.[1]

Core Directive: Zero skin contact and zero inhalation of dust.[1] Systemic absorption can trigger delayed hematological toxicity that is not immediately apparent.[1]

Scientific Context: The "Why" Behind the Protocol

To trust the safety protocol, you must understand the toxicity mechanism. Quinocide is not merely a corrosive; it is a metabolic pro-drug.[1]

• Metabolic Activation: Upon systemic absorption (oral or transdermal), 8-aminoquinolines undergo hepatic metabolism (CYP450) to form reactive quinoneimine metabolites.[1]

• Redox Cycling: These metabolites generate Reactive Oxygen Species (ROS) within erythrocytes.[1]

• The Hazard: In healthy cells, glutathione neutralizes ROS.[1] In G6PD-deficient cells (or at high doses), this defense is overwhelmed, oxidizing hemoglobin (

  ) to methemoglobin ( ), leading to hemolysis and hypoxia.[1]

Implication for PPE: Standard "splash protection" is insufficient.[1] You must prevent permeation and inhalation to stop the metabolic cascade before it starts.

Visualization: Toxicity Mechanism & PPE Barrier Logic[1]

Caption: Pathway of 8-aminoquinoline toxicity. PPE is the only barrier preventing systemic absorption and subsequent hepatic activation.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety rules. Use this matrix specifically for Quinocide, (S)-.

Protection Zone	Standard Handling (Solutions <10mM)	High-Risk Handling (Powders / Conc.[1] Solutions)	Technical Rationale
Hand Protection	Nitrile (Minimum 5 mil) Inspect for micro-tears.[1] Change every 30 mins.	Double Gloving Inner: Nitrile (4 mil)Outer: Nitrile (8 mil) or Laminate	8-aminoquinolines are organic bases; permeation through thin latex is rapid.[1] Double gloving provides a breakthrough buffer.[1]
Respiratory	Fume Hood Work strictly within a certified hood.[1]	N95 or P100 Respirator Required if weighing powder outside a filtered enclosure.[1]	Dust inhalation provides a direct route to the bloodstream, bypassing first-pass metabolism but still risking systemic toxicity.[1]
Eye/Face	Chemical Safety Goggles (Indirect venting)	Face Shield + Goggles Required during solubilization or vortexing.[1]	Crystalline powder is an ocular irritant.[1] Solutions can cause corneal injury.[1]
Body	Lab Coat (Buttoned) Long sleeves, cotton/poly blend.[1]	Tyvek® Sleeves or Apron Over lab coat.[1]	Prevent accumulation on fabric cuffs which can transfer to skin later (secondary exposure).[1]

Operational Protocols

A. Weighing & Solubilization (Critical Control Point)

Risk: Generation of airborne particulates and static discharge.[1]

• Engineering Control: Perform all weighing inside a chemical fume hood or a powder containment balance enclosure.[1]

• Static Management: Quinocide salts can be static-prone.[1] Use an anti-static gun or ionizer bar if available to prevent powder "jumping."[1]

• Solvent Addition:

  • Add solvent (e.g., DMSO, Water) slowly down the side of the vial to minimize aerosolization.

  • Do not sonicate open vials. Cap tightly and seal with Parafilm before vortexing or sonicating.[1]

B. Spill Response

Risk: Contamination of workspace and potential dermal exposure.[1]

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

• PPE Upgrade: Don double nitrile gloves, goggles, and an N95 respirator before re-entering.[1]

• Neutralization (Liquids): Absorb with an inert material (vermiculite or chemically treated pads).[1] Do not use combustible materials like sawdust.[1]

• Cleanup (Solids): DO NOT SWEEP. Sweeping generates dust.[1] Cover with a damp paper towel (wet with water or ethanol) to wet the powder, then wipe up.

• Decontamination: Wash the surface with a 10% bleach solution followed by water to degrade trace organic residues.[1]

Waste Disposal & Deactivation[3]

Never dispose of Quinocide down the drain. It is toxic to aquatic life and persists in water systems.[1]

Waste Type	Disposal Method	Notes
Solid Waste	High-Temperature Incineration	Label as "Toxic Organic Solid."[1]
Liquid Waste	Organic Waste Stream (Halogenated/Non-Halogenated)	Segregate from oxidizers.[1] Label clearly with CAS 525-66-6.[1]
Contaminated Sharps	Sharps Container (Incineration)	Needles used for injection must not be recapped.[1]

Emergency Medical Information

If exposure occurs, speed is critical, but panic is dangerous.[1]

• Skin Contact: Wash immediately with soap and copious water for 15 minutes.[1] Do not use ethanol (increases absorption).[1]

• Eye Contact: Flush for 15 minutes. Seek ophthalmological evaluation.

• Ingestion/Inhalation: Transport to emergency care immediately.

  • Clinician Note: Inform medical staff this is an 8-aminoquinoline .[1] Monitor for methemoglobinemia (chocolate-brown blood, cyanosis) and hemolysis (drop in hematocrit).[1] Methylene blue is the standard treatment for methemoglobinemia but must be used with caution in G6PD-deficient patients.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10702, Quinocide.[1] Retrieved from [Link][1]

• World Health Organization (2014). Safety of 8-aminoquinoline Antimalarial Medicines.[1] WHO Press.[1] Retrieved from [Link]

• Recht, J., et al. (2014). Safety of 8-Aminoquinoline Antimalarial Medicines: Systematic Review.[1] Malaria Journal.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[1] Retrieved from [Link][1]

Sources

• 1. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]